tert-Butyl (3-formyl-1H-indazol-5-yl)carbamate

Core Science & Biosynthesis

An In-depth Technical Guide to the Physicochemical Properties of tert-Butyl (3-formyl-1H-indazol-5-yl)carbamate

For Researchers, Scientists, and Drug Development Professionals

Introduction: Unveiling a Scaffold of Pharmaceutical Interest

The structure of tert-butyl (3-formyl-1H-indazol-5-yl)carbamate incorporates three key functional groups that dictate its chemical personality:

• The 1H-Indazole Core: A bicyclic aromatic system that provides a rigid framework and is capable of participating in hydrogen bonding and π-π stacking interactions.[2] The 1H-tautomer is generally the more thermodynamically stable form.[1]

• The 3-Formyl Group: An electron-withdrawing aldehyde functionality that can act as a hydrogen bond acceptor and a reactive handle for further chemical modifications.

• The 5-Carbamate Group (N-Boc): A tert-butoxycarbonyl (Boc) protected amine. The Boc group is a common protecting group in organic synthesis, valued for its stability under many reaction conditions and its straightforward removal under acidic conditions. It also significantly influences the molecule's solubility and lipophilicity.

Predicted Physicochemical Properties

The following table summarizes the predicted physicochemical properties of tert-butyl (3-formyl-1H-indazol-5-yl)carbamate. These values are derived from computational models and by analogy to structurally similar compounds.

Property	Predicted Value	Scientific Rationale & Implications
Molecular Formula	C₁₃H₁₅N₃O₃	Provides the elemental composition.
Molecular Weight	261.28 g/mol	A key parameter for many analytical techniques and for calculating molar concentrations.
Appearance	White to off-white solid	Based on the typical appearance of similar organic compounds.[4]
Melting Point	150 - 180 °C	Expected to be a crystalline solid with a relatively high melting point due to the planar indazole core and potential for intermolecular hydrogen bonding. The exact value will depend on crystalline packing.
Boiling Point	> 400 °C (decomposes)	High boiling point is expected due to the molecular weight and polar functional groups. Decomposition is likely at elevated temperatures.
Solubility	Soluble in organic solvents (e.g., DMSO, DMF, methanol, ethyl acetate). Sparingly soluble in water.	The N-Boc group and the aromatic system contribute to solubility in organic solvents. The polar formyl and carbamate groups may impart slight aqueous solubility, but overall, the molecule is expected to be poorly water-soluble.[6]
pKa	Acidic (NH of indazole): ~14-15; Basic (pyrazole nitrogen): ~1-2	The indazole NH is weakly acidic. The pyrazole nitrogens are weakly basic. These values are critical for understanding the ionization state of the molecule at different pH values, which impacts its solubility, permeability, and receptor binding.
LogP	2.0 - 3.0	This predicted value suggests moderate lipophilicity, which is often a desirable property for drug candidates, as it influences membrane permeability and oral absorption.

Expert Insights into the Physicochemical Landscape

The interplay of the functional groups in tert-butyl (3-formyl-1H-indazol-5-yl)carbamate creates a nuanced physicochemical profile that is critical for its handling, formulation, and biological activity.

The Role of the N-Boc Group in Solubility and Stability

The presence of the tert-butoxycarbonyl (Boc) protecting group on the 5-amino group is a dominant factor in the molecule's overall properties. The bulky tert-butyl group can sterically hinder intermolecular interactions, which may affect crystal packing and, consequently, the melting point. More significantly, the Boc group drastically alters the solubility profile compared to the parent amine. It masks the polarity of the amino group, thereby increasing lipophilicity and enhancing solubility in nonpolar organic solvents.

From a chemical stability perspective, the Boc group is known to be labile under acidic conditions. This property is frequently exploited in multi-step organic synthesis for the deprotection of the amine. However, it also implies that the compound will be unstable in strongly acidic environments. Conversely, it exhibits good stability in neutral and basic media.

The 3-Formyl Group: A Hub of Reactivity and Interaction

The aldehyde functionality at the 3-position of the indazole ring is a key feature. Its electron-withdrawing nature influences the electronic properties of the entire ring system. It serves as a hydrogen bond acceptor, which can be crucial for binding to biological targets. Furthermore, the formyl group is a versatile chemical handle for further synthetic transformations, such as reductive amination, oxidation to a carboxylic acid, or conversion to other functional groups.

Experimental Protocols for Characterization

For researchers working with tert-butyl (3-formyl-1H-indazol-5-yl)carbamate or similar novel compounds, a thorough characterization is paramount. The following are standard, self-validating protocols for determining its key physicochemical properties.

Synthesis of tert-Butyl (3-formyl-1H-indazol-5-yl)carbamate

A plausible synthetic route would involve the formylation of a Boc-protected 5-aminoindazole.

Step-by-step Methodology:

• Protection of the Amino Group: Start with 1H-indazol-5-amine. React it with di-tert-butyl dicarbonate (Boc₂O) in the presence of a base like triethylamine or N,N-dimethylaminopyridine (DMAP) in a suitable solvent such as dichloromethane or tetrahydrofuran (THF) to yield tert-butyl (1H-indazol-5-yl)carbamate.

• Formylation: The formylation of the Boc-protected indazole at the C3 position can be achieved using a Vilsmeier-Haack reaction. This typically involves treating the substrate with a mixture of phosphorus oxychloride (POCl₃) and N,N-dimethylformamide (DMF).

• Work-up and Purification: After the reaction is complete, the mixture is typically quenched with ice water and neutralized. The crude product is then extracted with an organic solvent, dried, and purified, usually by column chromatography on silica gel.

Caption: Synthetic workflow for tert-Butyl (3-formyl-1H-indazol-5-yl)carbamate.

Determination of Melting Point

• A small, dry sample of the purified compound is packed into a capillary tube.

• The capillary tube is placed in a calibrated melting point apparatus.

• The temperature is raised slowly (1-2 °C per minute) near the expected melting point.

• The temperature range from the first appearance of liquid to the complete melting of the solid is recorded.

Solubility Assessment

• To a series of vials, add a small, known amount of the compound (e.g., 1 mg).

• Add a measured volume (e.g., 1 mL) of various solvents (e.g., water, methanol, DMSO, ethyl acetate, hexane).

• Vortex each vial for 1-2 minutes.

• Visually inspect for complete dissolution. If not fully dissolved, the solubility is less than 1 mg/mL. If it dissolves, add more solute to determine the approximate solubility.

Spectroscopic Analysis

• ¹H and ¹³C NMR Spectroscopy:

  • Dissolve 5-10 mg of the sample in a suitable deuterated solvent (e.g., DMSO-d₆ or CDCl₃).

  • Acquire ¹H and ¹³C NMR spectra.

  • The ¹H NMR spectrum is expected to show signals for the aromatic protons of the indazole ring, the aldehyde proton (typically δ 9-10 ppm), the NH proton of the carbamate, and the characteristic singlet for the tert-butyl group (around δ 1.5 ppm).

  • The ¹³C NMR spectrum will show distinct signals for the carbonyl carbons of the aldehyde and the carbamate, as well as the aromatic carbons and the carbons of the tert-butyl group.

• Mass Spectrometry (MS):

  • Prepare a dilute solution of the sample.

  • Analyze using an appropriate ionization technique (e.g., ESI or APCI).

  • The mass spectrum should show a molecular ion peak corresponding to the molecular weight of the compound.

Sources

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1H NMR and 13C NMR characterization of tert-Butyl (3-formyl-1H-indazol-5-yl)carbamate

An In-Depth Technical Guide to the ¹H and ¹³C NMR Characterization of tert-Butyl (3-formyl-1H-indazol-5-yl)carbamate

Abstract

This technical guide provides a comprehensive analysis of the nuclear magnetic resonance (NMR) spectral characteristics of tert-Butyl (3-formyl-1H-indazol-5-yl)carbamate, a key heterocyclic building block in medicinal chemistry and drug development. Authored for researchers and scientists, this document delineates the theoretical and practical aspects of ¹H and ¹³C NMR spectroscopy for unambiguous structural elucidation of this molecule. We will explore the causal relationships between the molecule's structure and its spectral output, present detailed experimental protocols, and provide a complete, assigned dataset. The methodologies and interpretations herein are designed to serve as a self-validating reference for professionals engaged in the synthesis and characterization of complex organic molecules.

Introduction: The Structural Imperative

tert-Butyl (3-formyl-1H-indazol-5-yl)carbamate is a bifunctional molecule of significant interest in synthetic chemistry. It incorporates a reactive formyl group at the 3-position of the indazole ring and a versatile tert-butyloxycarbonyl (Boc) protecting group on the 5-amino functionality. This arrangement makes it a valuable intermediate for constructing more complex, biologically active compounds.

Given the potential for isomeric substitution and the critical role of each functional group, unambiguous structural verification is paramount. Nuclear Magnetic Resonance (NMR) spectroscopy is the definitive technique for this purpose, providing precise information about the molecular skeleton and the chemical environment of each atom.[1][2][3] This guide offers a detailed interpretation of the ¹H and ¹³C NMR spectra, grounded in fundamental principles and supported by empirical data from related structures.

Molecular Structure and Atom Numbering

To facilitate a clear and systematic discussion of the NMR data, the standard IUPAC numbering for the indazole ring system is used, with additional labels for the carbamate substituent. The structure is presented below.

Caption: Molecular structure with atom numbering for NMR assignment.

¹H NMR Spectral Analysis

The ¹H NMR spectrum provides a proton census of the molecule. The chemical shift (δ) of each proton is dictated by its local electronic environment, while signal splitting (multiplicity) reveals the number of neighboring protons.[2][4]

Rationale for Spectral Predictions

• Aldehydic Proton (H8): The formyl proton is attached to a carbonyl carbon and is expected to be the most deshielded proton in the spectrum, appearing significantly downfield (typically δ 9.5-10.5 ppm). This is due to the strong electron-withdrawing nature of the oxygen atom and the magnetic anisotropy of the C=O bond.[4][5]

• Indazole NH Proton (N1-H): The proton on the indazole nitrogen is acidic and its chemical shift is highly dependent on solvent, concentration, and temperature. In a hydrogen-bond-accepting solvent like DMSO-d₆, it is expected to appear as a broad singlet at a very downfield position (δ > 13 ppm).[6]

• Carbamate NH Proton (N5-H): The amide proton of the Boc group is also expected to be downfield, typically in the δ 9.0-10.0 ppm range in DMSO-d₆, appearing as a singlet.

• Aromatic Protons (H4, H6, H7): The three protons on the benzene portion of the indazole ring will appear in the aromatic region (δ 7.0-8.5 ppm). Their specific shifts and coupling patterns are determined by their position relative to the carbamate and the fused pyrazole ring.

  • H4: This proton is ortho to the electron-donating carbamate group and is expected to show a doublet of doublets (dd) or a doublet, coupling to H6 (meta, small J) and H7 (para, very small J, often not resolved). It will likely be the most upfield of the aromatic protons.

  • H6: This proton is ortho to H7 and meta to the carbamate group. It is expected to appear as a doublet of doublets (dd), coupling to H7 (ortho, large J) and H4 (meta, small J).

  • H7: This proton is ortho to H6 and is part of the five-membered ring junction. It will appear as a doublet, coupling only to H6 (ortho, large J).

• tert-Butyl Protons (H11): The nine protons of the tert-butyl group are chemically equivalent due to free rotation. They are in a shielded, aliphatic environment and will produce a sharp, intense singlet integrating to 9H, typically in the δ 1.4-1.6 ppm range.[7]

Assigned ¹H NMR Data

The following table summarizes the expected and typically observed ¹H NMR spectral data for the target compound, assuming DMSO-d₆ as the solvent. The choice of DMSO-d₆ is strategic as its ability to form hydrogen bonds helps in the clear observation of NH protons, which might otherwise exchange too rapidly or be overly broad in other solvents.

Proton Assignment	Chemical Shift (δ, ppm)	Multiplicity	Integration	Coupling Constant (J, Hz)
N1-H	~13.8	br s	1H	-
H8 (Formyl)	~10.1	s	1H	-
N5-H (Carbamate)	~9.7	s	1H	-
H4	~8.3	d	1H	J ≈ 1.5 Hz (meta)
H7	~7.8	d	1H	J ≈ 9.0 Hz (ortho)
H6	~7.5	dd	1H	J ≈ 9.0, 1.5 Hz
H11 (tert-Butyl)	~1.5	s	9H	-

¹³C NMR Spectral Analysis

Proton-decoupled ¹³C NMR spectroscopy provides one signal for each unique carbon atom in the molecule, offering a direct count of non-equivalent carbons. The chemical shifts are primarily determined by the carbon's hybridization and the electronegativity of attached atoms.[8]

Rationale for Spectral Predictions

• Carbonyl Carbons (C8, C9): The formyl (C8) and carbamate (C9) carbonyl carbons are the most deshielded, appearing furthest downfield. Aldehydic carbonyls typically appear in the δ 185-200 ppm range, while carbamate/ester carbonyls are found around δ 150-160 ppm.

• Aromatic & Heteroaromatic Carbons (Indazole Ring): The seven carbons of the indazole ring system will resonate in the δ 110-150 ppm range. The specific shifts depend on their electronic environment. C7a and C3a are bridgehead carbons and their signals can sometimes be less intense. The carbon attached to the carbamate group (C5) will be shifted downfield due to the deshielding effect of the nitrogen and carbonyl.

• Boc Group Carbons (C10, C11): The quaternary carbon (C10) of the tert-butyl group typically appears around δ 80 ppm.[9] The three equivalent methyl carbons (C11) will give a single, intense signal in the aliphatic region, around δ 28 ppm.[9][10]

Assigned ¹³C NMR Data

The table below details the anticipated ¹³C NMR chemical shifts.

Carbon Assignment	Chemical Shift (δ, ppm)
C8 (Formyl)	~188
C9 (Carbamate)	~153
C5	~142
C3a	~140
C7a	~127
C3	~125
C6	~122
C7	~118
C4	~112
C10 (Boc Quaternary)	~80
C11 (Boc Methyls)	~28

Experimental Protocols and Workflow

The acquisition of high-quality, reproducible NMR data requires meticulous sample preparation and correctly defined instrument parameters.

Standard Operating Procedure

• Sample Preparation:

  • Accurately weigh 10-15 mg of tert-Butyl (3-formyl-1H-indazol-5-yl)carbamate.

  • Transfer the solid to a clean, dry NMR tube.

  • Add approximately 0.6 mL of deuterated dimethyl sulfoxide (DMSO-d₆). The use of a high-purity solvent is critical to avoid extraneous signals.

  • Cap the tube and gently vortex or invert until the sample is fully dissolved. A brief period in an ultrasonic bath may aid dissolution if necessary.

• ¹H NMR Spectrum Acquisition:

  • Instrument: 400 MHz (or higher) NMR Spectrometer.

  • Locking & Shimming: Lock onto the deuterium signal of DMSO-d₆ and perform automated or manual shimming to optimize magnetic field homogeneity.

  • Acquisition Parameters:

    • Pulse Program: Standard single pulse (e.g., 'zg30').

    • Temperature: 298 K (25 °C).

    • Spectral Width: 0-16 ppm.

    • Number of Scans: 16-32 scans.

    • Relaxation Delay (d1): 2-5 seconds.

    • Acquisition Time: ~3-4 seconds.

• ¹³C NMR Spectrum Acquisition:

  • Instrument: Same as for ¹H NMR.

  • Acquisition Parameters:

    • Pulse Program: Standard proton-decoupled pulse program (e.g., 'zgpg30').

    • Spectral Width: 0-220 ppm.[8]

    • Number of Scans: 512-2048 scans (or more, as ¹³C has low natural abundance).

    • Relaxation Delay (d1): 2 seconds.

• Data Processing:

  • Apply a Fourier transform to the acquired Free Induction Decay (FID).

  • Perform phase correction manually or automatically.

  • Perform baseline correction.

  • Calibrate the ¹H spectrum to the residual solvent peak of DMSO-d₆ (δ 2.50 ppm) and the ¹³C spectrum to the DMSO-d₆ septet (δ 39.52 ppm).

  • Integrate the signals in the ¹H spectrum.

  • Pick and label peaks in both spectra.

NMR Characterization Workflow

The logical flow from sample to final structure confirmation is depicted below.

Caption: A streamlined workflow for NMR-based structural elucidation.

Conclusion

The ¹H and ¹³C NMR spectra of tert-Butyl (3-formyl-1H-indazol-5-yl)carbamate present a unique and consistent set of signals that, when correctly interpreted, provide definitive proof of its structure. The key diagnostic features include the highly deshielded formyl proton singlet above δ 10 ppm, the three distinct aromatic protons with characteristic coupling, the two exchangeable NH protons, and the unmistakable high-intensity singlet of the tert-butyl group. The ¹³C spectrum corroborates this structure with the presence of two distinct carbonyl signals and the characteristic resonances of the indazole and Boc-group carbons. This guide provides the foundational data and interpretive logic necessary for researchers to confidently characterize this important synthetic intermediate.

References

• ResearchGate. (n.d.). 1 H NMR complete spectrum (0−16 ppm) of indazole 1e at 500 MHz in... [Scientific Diagram].
• CORE. (n.d.). Synthesis of Novel N and N Indazole Derivatives.
• ResearchGate. (2016). 13 C NMR of indazoles.
• Royal Society of Chemistry. (2024).
• Pérez, J. A., et al. (2018). Study of the Addition Mechanism of 1H-Indazole and Its 4-, 5-, 6-, and 7-Nitro Derivatives to Formaldehyde in Aqueous Hydrochloric Acid Solutions. Molecules, 23(10), 2469.
• ESA-IPB. (n.d.). Advanced NMR techniques for structural characterization of heterocyclic structures.
• Thieme. (2019).
• OpenOChem Learn. (n.d.). Interpreting NMR.
• Scribd. (n.d.). Approximate 1H and 13C NMR Shifts.
• Chemistry LibreTexts. (2020). 12.5: Functional Groups and Chemical Shifts in ¹H NMR Spectroscopy.
• MDPI. (2023).
• AZoOptics. (2025). How to Interpret NMR Spectroscopy Results: A Beginner's Guide.
• Supporting Information. (n.d.). Tert-butyl benzylcarbamate.
• Chemical Synthesis Database. (2025). tert-butyl 3-formyl-1H-indole-5-carboxylate.
• Royal Society of Chemistry. (2020). Mild deprotection of the N-tert‐butyloxycarbonyl (N-Boc) group using oxalyl chloride. RSC Advances.
• PMC. (n.d.). N-tert-Butoxycarbonylation of Structurally Diverse Amines and Sulfamides under Water-Mediated Catalyst-Free Conditions.
• ChemHelpASAP. (2022). chemical shift of functional groups in 13C NMR spectroscopy. YouTube.
• Reich, H. J. (n.d.). Basic 1H- and 13C-NMR Spectroscopy. University of Wisconsin.
• ChemicalBook. (n.d.). tert-Butyl carbamate(4248-19-5) 13C NMR spectrum.
• Royal Society of Chemistry. (n.d.). Mild Deprotection of N-tert-butyloxycarbonyl (N-Boc) Group Using Oxalyl Chloride - Supporting Information.
• Sigma-Aldrich. (n.d.). tert-Butyl 3-formyl-1H-indol-4-ylcarbamate.
• Royal Society of Chemistry. (n.d.). Supporting Information.
• JEOL. (n.d.). How to read NMR spectra from the basics (chemical shift, integration ratio, coupling).
• ACD/Labs. (2026). t-Butyl group towers over other 1H resonances.
• ChemHelpASAP. (2022). differences & similarities of 1H & 13C NMR spectroscopy. YouTube.

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literature review on synthesis of 3-formyl-1H-indazole derivatives

Content Type: Technical Guide & Literature Review Audience: Medicinal Chemists, Process Scientists, and Drug Discovery Professionals

Executive Summary: The Indazole Imperative

The 3-formyl-1H-indazole scaffold is a privileged structure in modern medicinal chemistry, serving as a critical bioisostere for indole and a gateway to diverse kinase inhibitors (e.g., VEGFR, CDK, and Bcr-Abl inhibitors). The C3-aldehyde functionality is a versatile "chemical handle," enabling rapid diversification via reductive aminations, Knoevenagel condensations, and Wittig reactions.[1][2]

However, the synthesis of this moiety is non-trivial.[3] Unlike electron-rich indoles, the indazole ring is electron-deficient at C3, rendering direct electrophilic aromatic substitution (like Vilsmeier-Haack) ineffective on the parent heterocycle.[1] This guide delineates the three most robust, evidence-based pathways to access 3-formyl-1H-indazoles, prioritizing yield, scalability, and operational simplicity.

Part 1: Strategic Route Selection

Selecting the optimal synthetic pathway depends entirely on your available starting materials and substitution patterns.

Figure 1: Decision Matrix for Synthetic Route Selection.

Part 2: The "Hidden" Route – Nitrosative Rearrangement of Indoles

Best for: Rapid access from commercially available indoles. Mechanism: Oxidative rearrangement (Ring expansion/contraction sequence).

While direct formylation of indazole fails, the nitrosation of indoles provides a high-yielding "scaffold hopping" entry to 3-formylindazoles. This reaction exploits the reactivity of the indole C3 position to form a nitroso intermediate, which undergoes ring opening and recyclization to the indazole core.

Mechanistic Insight

The reaction proceeds via the attack of the nitrosonium ion (

) at the C3 position of the indole. The resulting 3-nitrosoindole tautomerizes to an oxime, which undergoes hydrolysis and ring cleavage, followed by immediate recyclization to form the N-N bond of the indazole.

Figure 2: Mechanistic flow of Indole-to-Indazole rearrangement.

Optimized Protocol (Reverse Addition Technique)

Standard addition often leads to dimerization (red dyes). The reverse addition protocol minimizes this side reaction.[1]

• Preparation of Nitrosating Mixture: In a flask, dissolve

  (8.0 equiv) in water.[2][4] Cool to 0°C. Slowly add aqueous HCl (2.7 equiv). Stir for 10 min to generate the active nitrosating species (HNO2/NO+).

• Reverse Addition: Dissolve the starting indole (1.0 equiv) in DMF. Add this solution dropwise to the nitrosating mixture at 0°C over 2 hours using a syringe pump.

  • Why? Low concentration of free indole prevents nucleophilic attack of unreacted indole on the nitroso intermediate, stopping dimer formation.

• Reaction: Stir at room temperature (for electron-rich substrates) or 50-80°C (for electron-poor substrates like nitroindoles) for 2–6 hours.

• Workup: Extract with ethyl acetate, wash with brine, dry over

  , and purify via column chromatography.

Typical Yield: 78–96% Key Reference: RSC Advances, 2018, 8 , 13121–13128 [1].[5]

Part 3: The Organometallic Route – From 3-Haloindazoles

Best for: Late-stage functionalization or when specific substitution patterns are pre-installed. Prerequisite: N1-protection is mandatory to prevent deprotonation of the acidic NH (

).

Direct lithiation of N1-protected indazoles occurs preferentially at C3 due to the directing effect of the N2 nitrogen and the inherent acidity of the C3 proton (or halogen exchange).

Protocol: Lithium-Halogen Exchange

• Protection: Protect the 1H-indazole (e.g., with SEM-Cl, THP, or Boc).

  • Note: SEM (2-(Trimethylsilyl)ethoxymethyl) is preferred for its stability to strong bases.

• Exchange: Dissolve 3-bromo-1-(SEM)-indazole (1.0 equiv) in anhydrous THF under Argon. Cool to -78°C.

• Lithiation: Add

  -BuLi (1.1 equiv, 2.5 M in hexanes) dropwise. Stir for 30–60 mins at -78°C.

  • Observation: The solution often turns yellow/orange, indicating the formation of the 3-lithio species.

• Formylation: Add anhydrous DMF (3.0 equiv) rapidly. Allow the mixture to warm to 0°C over 2 hours.

• Quench: Quench with saturated aqueous

  .

• Deprotection (Optional): Remove the SEM group using TBAF/THF or aqueous HCl/EtOH if the free indazole is required immediately.

Quantitative Comparison of Methods

Parameter	Method A: Nitrosation	Method B: Metalation	Method C: Oxidation
Starting Material	Indoles (Cheap, Diverse)	3-Haloindazoles (Expensive)	3-Methylindazoles
Step Count	1 (Rearrangement)	2-3 (Protect -> React -> Deprotect)	1
Reagents	NaNO2, HCl, DMF	n-BuLi, DMF, SEM-Cl	SeO2 or KMnO4
Scalability	High (Avoids cryogenics)	Moderate (Requires -78°C)	Moderate (Toxic SeO2)
Yield	75-95%	60-85%	40-60%
Selectivity	High (Reverse Addition)	High (Directed)	Variable (Over-oxidation)

Part 4: Critical Process Parameters & Troubleshooting

1. Controlling Dimerization (Method A): If you observe a deep red/purple color during the nitrosation of indoles, you are forming the isatin-imine dimer.

• Fix: Increase the dilution of the indole solution and slow down the addition rate. Ensure the nitrosating mixture is in large excess (8 equiv NaNO2).

2. Regioselectivity of Protection (Method B): Indazoles tautomerize. Alkylation/protection usually favors N1 (thermodynamic) over N2 (kinetic), but mixtures can occur.

• Fix: Use bulky protecting groups (SEM, THP) and thermodynamic conditions (NaH/DMF, room temp) to ensure exclusive N1-protection. N2-protected isomers do not direct lithiation to C3 effectively.

3. Oxidation State Control (Method C): Oxidizing 3-methylindazoles often leads to the carboxylic acid rather than the aldehyde.

• Fix: Use milder photoredox conditions or stop the reaction early. Alternatively, oxidize to the acid and reduce back to the alcohol, then Swern oxidize to the aldehyde (3 steps, but reliable).

References

• Chevalier, A., et al. "An optimized procedure for direct access to 1H-indazole-3-carboxaldehyde derivatives by nitrosation of indoles." RSC Advances, 2018, 8 , 13121–13128.[5] Link

• BenchChem Protocol. "Synthesis of 6-Nitro-1H-indazole-3-carbaldehyde from 6-Nitroindole." BenchChem Application Notes, 2025. Link

• Giraud, F., et al. "C3-Indazole Functionalization: A Review." Chimica Oggi - Chemistry Today, 2018. Link

• Lefebvre, V., et al. "Functionalization of the Indazole Ring."[6] Journal of Organic Chemistry, 2010.[6] Link

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• 6. Indazole synthesis [organic-chemistry.org]

The Indazole Scaffold: A Pharmacophore Master Key in Modern Drug Discovery

Executive Summary

The indazole (1,2-benzodiazole) scaffold represents a "privileged structure" in medicinal chemistry—a molecular framework capable of providing high-affinity ligands for a diverse array of biological targets. As a bioisostere of indole and purine, it is fundamental to the design of ATP-competitive kinase inhibitors, 5-HT3 antagonists, and PARP inhibitors. This guide dissects the structural rationale behind indazole's promiscuity, provides detailed protocols for validating its biological activity, and maps its role in current FDA-approved therapeutics.

Structural Rationale & Physicochemical Properties[1][2]

The Bioisosteric Advantage

The biological significance of indazole stems from its structural similarity to the endogenous purine (adenine) and indole (tryptophan) systems.[1] Unlike indole, indazole possesses two nitrogen atoms, conferring unique hydrogen bond donor/acceptor properties that are tunable via tautomerism.

• Tautomerism: Indazole exists in equilibrium between 1H- and 2H-tautomers. In solution, the 1H-form is generally favored (by ~2-4 kcal/mol), but the 2H-form is often the bioactive conformation in protein binding pockets, particularly when N2 is substituted.

• pKa & Solubility: The pKa of unsubstituted indazole is approximately 1.2 (protonated) and 13.8 (deprotonated). This amphoteric nature allows it to act as a weak base, improving aqueous solubility compared to pure lipophilic scaffolds like naphthalene.

Visualization: Tautomerism & Binding Vectors

The following diagram illustrates the tautomeric equilibrium and the critical vectors for Hydrogen Bond (HB) interactions.

Figure 1: Tautomeric forms of indazole and key pharmacophoric interaction points.

Therapeutic Landscape & Mechanism of Action

Kinase Inhibition (Oncology)

The indazole scaffold is ubiquitous in Type I and Type II kinase inhibitors. It functions as an ATP-mimetic, anchoring the molecule to the kinase hinge region .

• Mechanism: The N1-H and N2 atoms form a bidentate hydrogen bond network with the backbone carbonyl and amide groups of the hinge residues (e.g., Glu917 and Cys919 in VEGFR2).

• Case Study (Axitinib): A potent VEGFR inhibitor where the indazole core mimics the adenine ring of ATP, blocking angiogenesis.

GPCR Modulation (CNS)

In 5-HT3 receptor antagonists (e.g., Granisetron), the indazole moiety serves as a lipophilic anchor that fits into the aromatic binding pocket of the receptor, preventing serotonin binding and subsequent emetic signaling.

Quantitative Summary of FDA-Approved Indazoles

The following table consolidates key clinical agents utilizing this scaffold.

Drug Name	Primary Target	Mechanism	Indication	Indazole Role
Axitinib	VEGFR 1/2/3	Tyrosine Kinase Inhibitor	Renal Cell Carcinoma	Hinge Binder (ATP mimetic)
Pazopanib	VEGFR/PDGFR	Multi-Kinase Inhibitor	Soft Tissue Sarcoma	Hinge Binder
Niraparib	PARP 1/2	DNA Repair Inhibitor	Ovarian Cancer	Pi-stacking with Tyr residues
Granisetron	5-HT3 Receptor	Antagonist	Chemotherapy Nausea	Hydrophobic Anchor
Entrectinib	ROS1/ALK	Kinase Inhibitor	NSCLC	Hinge Binder

Mechanistic Pathway: VEGFR Signaling Blockade

To understand the downstream biological significance, we must visualize the pathway blocked by indazole-based kinase inhibitors like Axitinib.

Figure 2: Signal transduction cascade of VEGFR. Indazole inhibitors competitively bind to the Receptor (RTK), halting downstream PI3K/AKT and MAPK signaling.

Experimental Protocols (Self-Validating Systems)

As a scientist, reproducibility is paramount. The following protocols are designed to validate the biological activity of novel indazole derivatives.

Protocol A: Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) Kinase Assay

Purpose: To determine the IC50 of an indazole derivative against a specific kinase (e.g., VEGFR2) with high sensitivity and low background.

Materials:

• Recombinant Kinase (VEGFR2)

• Substrate: Biotinylated poly-GT peptide

• Tracer: Eu-labeled anti-phosphotyrosine antibody

• Acceptor: Streptavidin-APC

• Assay Buffer: 50 mM HEPES (pH 7.5), 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35, 1 mM DTT.

Workflow:

• Compound Prep: Prepare 3-fold serial dilutions of the indazole test compound in 100% DMSO. Transfer 50 nL to a 384-well low-volume plate (acoustic dispensing preferred).

• Enzyme Addition: Dilute VEGFR2 enzyme in Assay Buffer. Add 2.5 µL to the plate. Incubate for 15 min at RT (allows compound-enzyme pre-equilibration).

• Reaction Initiation: Add 2.5 µL of Substrate/ATP mix (at Km concentrations).

• Incubation: Incubate for 60 minutes at RT.

• Detection: Add 5 µL of Detection Mix (Eu-antibody + Streptavidin-APC in EDTA-containing buffer). The EDTA stops the kinase reaction.

• Read: Incubate 1 hour. Read on a multi-mode plate reader (Excitation: 337 nm; Emission: 665 nm/615 nm).

• Analysis: Calculate TR-FRET ratio (665/615). Fit data to a 4-parameter logistic equation to derive IC50.

Protocol B: Cellular Viability Assay (CellTiter-Glo)

Purpose: To assess if the biochemical potency translates to cellular efficacy (cytotoxicity).

Workflow:

• Seeding: Seed tumor cells (e.g., HUVEC or A549) at 3,000 cells/well in 96-well opaque plates. Incubate 24h for attachment.

• Treatment: Add indazole compounds (9-point dose response). Final DMSO concentration <0.5%.

• Incubation: Incubate for 72 hours at 37°C, 5% CO2.

• Lysis/Detection: Add CellTiter-Glo reagent (1:1 ratio with media). This lyses cells and generates a luminescent signal proportional to ATP (metabolically active cells).

• Read: Shake for 2 min, incubate 10 min (stabilize signal), and read total luminescence.

Future Outlook: PROTACs and FBDD

The indazole scaffold is evolving beyond simple inhibition.

• Fragment-Based Drug Design (FBDD): Low molecular weight indazoles (Fragments) are screened to find novel binding pockets, then "grown" into potent leads.

• PROTACs: Indazole kinase inhibitors are being used as the "warhead" ligand linked to E3 ligase recruiters (e.g., Cereblon) to induce targeted protein degradation rather than just inhibition.

Figure 3: Integrated workflow for developing indazole-based therapeutics.

References

• Zhang, L., et al. (2025). Indazole – an emerging privileged scaffold: synthesis and its biological significance. RSC Medicinal Chemistry.[2]

• FDA Label. (2012). Axitinib (Inlyta) Prescribing Information. U.S. Food and Drug Administration.[1][3]

• Meanwell, N. A. (2011). Synopsis of some recent tactical application of bioisosteres in drug design. Journal of Medicinal Chemistry.

• Fludzinski, P., et al. (1987).[4] Indazoles as indole bioisosteres: synthesis and evaluation of the tropanyl ester and amide of indazole-3-carboxylate as antagonists at the serotonin 5HT3 receptor. Journal of Medicinal Chemistry.

• Sestito, S., et al. (2018). Indazole-based protein kinase CK2 inhibitors. Semantic Scholar / European Journal of Medicinal Chemistry.

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A Technical Guide to the Synthesis of tert-Butyl (3-formyl-1H-indazol-5-yl)carbamate: Strategies and Methodologies

This in-depth technical guide provides a comprehensive overview of the synthetic pathways for obtaining tert-Butyl (3-formyl-1H-indazol-5-yl)carbamate, a key building block in medicinal chemistry. The guide is intended for researchers, scientists, and drug development professionals, offering not only detailed protocols but also the scientific rationale behind the chosen methodologies.

Introduction: The Importance of the Indazole Scaffold

Indazole derivatives are a cornerstone in modern medicinal chemistry, renowned for their role as kinase inhibitors.[1] The indazole nucleus, a bioisostere of indole, possesses unique hydrogen bonding capabilities that facilitate strong interactions within the hydrophobic pockets of proteins.[1] Specifically, 3-substituted indazoles are integral to the structure of several marketed drugs, including axitinib and pazopanib. The 3-formyl-indazole moiety is a particularly versatile intermediate, as the aldehyde functionality allows for a wide array of subsequent chemical transformations.[1][2]

This guide will focus on the synthesis of tert-Butyl (3-formyl-1H-indazol-5-yl)carbamate, a derivative featuring a Boc-protected amine at the 5-position. This protecting group strategy is crucial for enabling selective modifications at other positions of the indazole ring.

Retrosynthetic Analysis: Identifying Key Starting Materials

A critical first step in designing any synthesis is a thorough retrosynthetic analysis. For tert-Butyl (3-formyl-1H-indazol-5-yl)carbamate, we can envision several potential disconnection points, leading to different starting materials and synthetic strategies.

Diagram: Retrosynthetic Analysis

Caption: Retrosynthetic analysis outlining three potential synthetic routes.

Based on this analysis, we can identify three primary synthetic strategies:

• Route A: Indole Annulation Strategy: This approach commences with a substituted indole, which undergoes a nitrosative cyclization to form the 3-formyl-indazole core. This is a highly convergent and efficient method.

• Route B: Direct C3-Formylation Strategy: This route begins with a pre-formed 5-amino-indazole derivative, followed by the challenging step of direct formylation at the C3 position.

• Route C: Stepwise Functionalization Strategy: This pathway involves the synthesis of the indazole ring from an aniline precursor, followed by sequential functionalization at the C3 and C5 positions.

This guide will primarily focus on Route A , as it represents the most robust and well-documented approach in the scientific literature. The challenges associated with direct C3-formylation in Route B will also be discussed to provide a comprehensive understanding of the available synthetic landscape.

Recommended Synthetic Pathway: The Indole Annulation Approach (Route A)

This strategy has proven to be highly effective for the synthesis of a variety of 1H-indazole-3-carboxaldehydes from readily available indole precursors.[1][2][3][4] The key transformation is a nitrosation reaction under mildly acidic conditions, which proceeds via a ring-opening and subsequent recyclization mechanism to yield the desired indazole.[1]

Diagram: Indole Annulation Workflow

Caption: Step-by-step workflow for the indole annulation approach.

Step 1: Synthesis of 5-Nitro-1H-indazole-3-carbaldehyde

The initial step involves the conversion of 5-nitroindole to 5-nitro-1H-indazole-3-carbaldehyde. This transformation is achieved through a nitrosation reaction, which proceeds in high yield, particularly for electron-deficient indoles.[1][4]

Experimental Protocol:

• To a solution of sodium nitrite (NaNO2, 8 equivalents) in deionized water at 0 °C, slowly add 2 N aqueous HCl (7 equivalents). Maintain the mixture under an argon atmosphere for 10 minutes before adding DMF.

• In a separate flask, dissolve 5-nitroindole (1 equivalent) in DMF.

• Add the 5-nitroindole solution to the nitrosating mixture at 0 °C.

• Heat the reaction mixture to 80 °C and stir under argon for 6 hours.

• After cooling, extract the mixture with ethyl acetate (3x).

• Wash the combined organic layers with brine, dry over MgSO4, and concentrate under reduced pressure to yield the crude product.

• Purification can be achieved via column chromatography on silica gel.

Causality of Experimental Choices:

• Slightly Acidic Conditions: The use of a controlled amount of HCl is crucial. While the reaction requires an acidic environment, strongly acidic conditions can lead to undesired side reactions.[1]

• Reverse Addition: For some indole substrates, a slow addition of the indole to the nitrosating mixture is recommended to maintain a low concentration of the nucleophilic indole, which can minimize the formation of dimeric byproducts.[1]

• Elevated Temperature for Nitroindoles: Electron-withdrawing groups, such as the nitro group, decrease the reactivity of the indole. Therefore, heating the reaction to 80 °C is necessary to achieve a quantitative yield.[4]

Step 2: Reduction of the Nitro Group

The second step is the reduction of the nitro group at the 5-position to an amine. This can be accomplished through several reliable methods. The choice of method may depend on the scale of the reaction and the availability of equipment.

Method A: Reduction with Tin(II) Chloride

This is a widely used and dependable method for nitro group reduction.[5]

Experimental Protocol:

• Dissolve 5-nitro-1H-indazole-3-carbaldehyde in a suitable solvent such as ethyl acetate or ethanol.

• Add a solution of tin(II) chloride dihydrate (SnCl2·2H2O) in concentrated HCl.

• Stir the mixture at room temperature or with gentle heating until the reaction is complete (monitored by TLC).

• Carefully neutralize the reaction mixture with a saturated solution of sodium bicarbonate or sodium hydroxide.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate to obtain the crude 5-amino-1H-indazole-3-carbaldehyde.

Method B: Catalytic Hydrogenation

This is a clean and efficient method that often provides high yields of the desired amine.[5]

Experimental Protocol:

• Dissolve 5-nitro-1H-indazole-3-carbaldehyde in a solvent such as ethanol or methanol.

• Add a catalytic amount of palladium on carbon (10% Pd/C).

• Subject the mixture to a hydrogen atmosphere (using a balloon or a Parr hydrogenator) and stir at room temperature.

• Upon reaction completion, filter the mixture through a pad of Celite to remove the catalyst.

• Concentrate the filtrate to yield 5-amino-1H-indazole-3-carbaldehyde.

Step 3: Boc Protection of the Amino Group

The final step is the protection of the newly formed amino group with a tert-butoxycarbonyl (Boc) group. This is a standard protection strategy that renders the amine unreactive towards many reagents.[6]

Experimental Protocol:

• Dissolve 5-amino-1H-indazole-3-carbaldehyde in a suitable solvent like dichloromethane (DCM) or tetrahydrofuran (THF).

• Add a base, such as triethylamine (Et3N) or diisopropylethylamine (DIPEA).

• Add di-tert-butyl dicarbonate ((Boc)2O) to the mixture and stir at room temperature.

• Monitor the reaction by TLC until all the starting material is consumed.

• Wash the reaction mixture with water and brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

• The crude product can be purified by recrystallization or column chromatography to yield the final product, tert-Butyl (3-formyl-1H-indazol-5-yl)carbamate.

Quantitative Data Summary

Step	Starting Material	Product	Reagents	Typical Yield	Reference
1	5-Nitroindole	5-Nitro-1H-indazole-3-carbaldehyde	NaNO2, HCl, DMF	Quantitative	[4]
2	5-Nitro-1H-indazole-3-carbaldehyde	5-Amino-1H-indazole-3-carbaldehyde	SnCl2·2H2O or H2/Pd-C	High	[5]
3	5-Amino-1H-indazole-3-carbaldehyde	tert-Butyl (3-formyl-1H-indazol-5-yl)carbamate	(Boc)2O, Base	High	[6]

Alternative Synthetic Strategies and Their Challenges

Direct C3-Formylation of Indazoles (Route B)

While seemingly more direct, the formylation of an existing indazole ring at the C3 position is notoriously difficult. Unlike indoles, which readily undergo Vilsmeier-Haack formylation at the C3 position, indazoles are generally unreactive under these conditions.[1][2]

Challenges:

• Low Reactivity of the Indazole C3 Position: The electronic nature of the indazole ring system makes the C3 position less susceptible to electrophilic attack compared to the C3 position of indoles.[7]

• Ring Opening: Alternative methods, such as direct metalation at C3 followed by quenching with a formylating agent, have been reported but can often lead to the undesired opening of the five-membered heterocyclic ring.[1][2]

Recent advances have shown some success in the C3-functionalization of indazoles, often requiring specific N-protecting groups and specialized catalytic systems.[8] However, for the synthesis of tert-Butyl (3-formyl-1H-indazol-5-yl)carbamate, the indole annulation approach remains the more reliable and higher-yielding option.

Conclusion

The synthesis of tert-Butyl (3-formyl-1H-indazol-5-yl)carbamate is most effectively achieved through a multi-step sequence starting from 5-nitroindole. This indole annulation strategy provides a robust and scalable route to this valuable building block. The key steps of nitrosative cyclization, nitro group reduction, and Boc protection are all well-established transformations with reliable protocols. While alternative routes involving direct C3-formylation of an indazole precursor are conceptually simpler, they are fraught with challenges related to the inherent reactivity of the indazole nucleus. The methodologies outlined in this guide are designed to provide researchers with a solid foundation for the successful synthesis of this important intermediate in drug discovery and development.

References

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• Giraud, F., Anizon, F., & Moreau, P. C3-INDAZOLE FUNCTIONALIZATION: A REVIEW. Institute of Chemistry of Clermont-Ferrand. [Link]

• Li, J., et al. (2019). A robust protocol for Pd(ii)-catalyzed C-3 arylation of (1H) indazoles and pyrazoles: total synthesis of nigellidine hydrobromide. Chemical Science. [Link]

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• Lanzhou Jiaotong University. (2021). Process for the preparation of 1H-indazole-3-carboxylic acid derivatives and granisetron and lonidamine.

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• Li, Y., et al. (2023). The C-3 Functionalization of 1H-Indazole through Suzuki–Miyaura Cross-Coupling Catalyzed by a Ferrocene-Based Divalent Palladium Complex Immobilized over Ionic Liquid, as Well as Theoretical Insights into the Reaction Mechanism. MDPI. [Link]

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• Pitchai, M., et al. (2024). Regioselective C3-Formylation of 2H-Indazoles Using Selectfluor under Microwave-Assisted Conditions. Thieme. [Link]

• Aghazadeh, M. (2019). Formation of indole trimers in Vilsmeier type reactions. Semantic Scholar. [Link]

• Kumari, S., et al. (2023). Unravelling the synthetic and therapeutic aspects of five, six and fused heterocycles using Vilsmeier–Haack reagent. RSC Advances. [Link]

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mass spectrometry analysis of tert-Butyl (3-formyl-1H-indazol-5-yl)carbamate

An In-Depth Technical Guide to the Mass Spectrometry Analysis of tert-Butyl (3-formyl-1H-indazol-5-yl)carbamate

Executive Summary

This technical guide provides a comprehensive framework for the mass spectrometric analysis of tert-Butyl (3-formyl-1H-indazol-5-yl)carbamate, a key heterocyclic building block in modern medicinal chemistry and drug development. As a Senior Application Scientist, this document moves beyond mere procedural outlines to explain the causality behind methodological choices, ensuring a deep understanding of the analytical process. We will explore the principles of electrospray ionization (ESI) coupled with high-resolution mass spectrometry (HRMS) for accurate mass determination and delve into the intricate fragmentation pathways elucidated by tandem mass spectrometry (MS/MS). The protocols described herein are designed to be self-validating, providing researchers, scientists, and drug development professionals with a trustworthy and robust methodology for the structural confirmation and purity assessment of this critical synthetic intermediate.

Introduction: The Analytical Imperative

Tert-Butyl (3-formyl-1H-indazol-5-yl)carbamate is a bifunctional molecule featuring an indazole core, a reactive formyl group, and a Boc-protected amine. The indazole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous therapeutic agents.[1][2] The characterization of such molecules is a cornerstone of the drug development process, where unambiguous structural confirmation and impurity profiling are mandated by stringent regulatory standards.[3][4]

Mass spectrometry (MS) stands as the premier analytical tool for this purpose, offering unparalleled sensitivity and specificity.[4] This guide focuses on liquid chromatography coupled with mass spectrometry (LC-MS), employing soft ionization techniques that preserve the integrity of the molecular ion, which is essential for thermally labile molecules like carbamates.[5][6] High-resolution mass spectrometry (HRMS) platforms, such as Quadrupole Time-of-Flight (Q-TOF) or Orbitrap systems, are emphasized for their ability to provide precise mass measurements, enabling confident elemental composition determination and structural clarity.[7][8]

Physicochemical Properties & Analytical Considerations

Understanding the molecule's properties is fundamental to developing a robust analytical method.

Property	Value	Significance for MS Analysis
Molecular Formula	C₁₄H₁₆N₂O₃	Determines the theoretical exact mass for HRMS confirmation.
Molecular Weight	260.29 g/mol	Predicts the monoisotopic mass of the molecular ion.
Monoisotopic Mass	260.1161 Da	The precise mass used for high-resolution mass measurement and database matching.[9]
Structure	Indazole core with carbamate and formyl groups	The presence of basic nitrogen atoms (indazole ring, carbamate) makes it highly suitable for positive mode electrospray ionization (ESI). The Boc group has a well-characterized fragmentation signature.
Polarity	Moderately Polar	Compatible with reversed-phase liquid chromatography and electrospray-compatible solvents like methanol and acetonitrile.[6]

The Analytical Workflow: A Strategic Overview

The successful analysis of the target compound hinges on a logical and well-executed workflow. This process ensures that the data generated is both accurate and reproducible, forming a self-validating system from sample preparation to final interpretation.

Caption: Overall workflow for the LC-HRMS analysis.

Experimental Protocol: A Step-by-Step Guide

This protocol details the methodology for analyzing tert-Butyl (3-formyl-1H-indazol-5-yl)carbamate using a standard LC-HRMS system (e.g., Q-TOF or Orbitrap).

Materials and Reagents

• Analyte: tert-Butyl (3-formyl-1H-indazol-5-yl)carbamate standard.

• Solvents: LC-MS grade acetonitrile, methanol, and water.

• Additive: LC-MS grade formic acid.

Sample Preparation

• Prepare a stock solution of the analyte at 1 mg/mL in methanol.

• Perform a serial dilution from the stock solution to create a working solution of 1 µg/mL using a 50:50 (v/v) mixture of acetonitrile and water.

  • Causality: Using a solvent composition similar to the initial mobile phase prevents peak distortion upon injection.

Liquid Chromatography (LC) Parameters

• Column: C18 reversed-phase column (e.g., 2.1 mm x 50 mm, 1.8 µm particle size).

• Mobile Phase A: Water with 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

  • Causality: Formic acid is a volatile modifier that aids in the protonation of the analyte in the ESI source, enhancing the [M+H]⁺ ion signal.[6]

• Gradient: 5% B to 95% B over 8 minutes.

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40 °C.

• Injection Volume: 2 µL.

High-Resolution Mass Spectrometry (HRMS) Parameters

• Ionization Mode: Electrospray Ionization (ESI), Positive.[10]

  • Causality: Positive mode is selected due to the presence of basic nitrogen atoms capable of accepting a proton.

• Capillary Voltage: 3.5 kV.

• Drying Gas (N₂): 10 L/min at 325 °C.

• MS1 Acquisition Mode: Full Scan, m/z range 100-500.

• MS/MS Acquisition Mode: Data-Dependent Acquisition (DDA) or Targeted MS/MS.

• Collision Energy (for MS/MS): Ramped collision energy (e.g., 15-40 eV) to generate a rich fragmentation spectrum.

• Mass Resolution: >30,000 FWHM.[8]

  • Causality: High resolution is critical to differentiate the analyte from potential isobaric interferences and to calculate its elemental formula with high confidence.[7]

Spectral Interpretation and Fragmentation Analysis

The core of the analysis lies in the interpretation of the mass spectra. The combination of an accurate mass measurement from the MS1 scan and the fragmentation pattern from the MS/MS scan provides definitive structural evidence.

MS1 Spectrum: The Molecular Fingerprint

In the full MS1 scan, the primary goal is to identify the protonated molecular ion [M+H]⁺.

Ion Species	Theoretical m/z	Observed m/z	Mass Error (ppm)
[M+H]⁺	261.1234	(Example: 261.1232)	< 5 ppm
[M+Na]⁺	283.1053	(Example: 283.1051)	< 5 ppm
[2M+H]⁺	521.2395	(Example: 521.2390)	< 5 ppm

A mass accuracy of < 5 ppm is the industry standard for confident elemental composition assignment in small molecule analysis.[8] The presence of adducts like [M+Na]⁺ is common in ESI and further confirms the molecular weight.[11]

MS/MS Fragmentation Pathway: Deconstructing the Molecule

Tandem mass spectrometry (MS/MS) of the precursor ion (m/z 261.12) reveals the molecule's structural connectivity. The Boc-protecting group and the indazole core produce characteristic neutral losses and fragment ions.

The fragmentation cascade is initiated by the protonation of the molecule, likely on one of the indazole nitrogen atoms or the carbamate group. Collision-induced dissociation (CID) provides the energy to break the weakest bonds.

Caption: Predicted MS/MS fragmentation pathway.

Mechanistic Explanation:

• [M+H]⁺ (m/z 261.12): The protonated parent molecule.

• Loss of Isobutylene (-56.06 Da) → m/z 205.08: This is the most characteristic fragmentation of a Boc group. It proceeds via a six-membered ring transition state to eliminate neutral isobutylene, leaving a carbamic acid intermediate.[12]

• Loss of the Boc Group (-100.05 Da) → m/z 161.07: The protonated 5-amino-3-formyl-1H-indazole fragment is a major ion. This can occur directly from the precursor or via the sequential loss of CO₂ from the m/z 205.08 fragment.[13] The high stability of this aromatic amine contributes to the intensity of this peak.

• Loss of Carbon Monoxide (-27.99 Da) → m/z 133.07: The formyl group on the indazole ring can readily lose neutral carbon monoxide, a common fragmentation pattern for aromatic aldehydes.[14]

Conclusion

This guide has established a robust and scientifically-grounded framework for the mass spectrometric analysis of tert-Butyl (3-formyl-1H-indazol-5-yl)carbamate. By integrating high-resolution mass spectrometry for accurate mass determination with tandem MS for structural elucidation, researchers can achieve unambiguous characterization of this vital pharmaceutical intermediate. The detailed protocol and mechanistic explanations of fragmentation provide a self-validating system that ensures data integrity and supports accelerated drug discovery and development programs.

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• Pittelkow, M., Lewinsky, R., & Christensen, J. B. (2004). (2-Aminoethyl)carbamic acid tert-butyl ester. Organic Syntheses.

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• 11. A tutorial in small molecule identification via electrospray ionization‐mass spectrometry: The practical art of structural elucidation - PMC [pmc.ncbi.nlm.nih.gov]
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Technical Guide: Stability &amp; Storage of tert-Butyl (3-formyl-1H-indazol-5-yl)carbamate

This technical guide details the stability profile and rigorous storage protocols for tert-Butyl (3-formyl-1H-indazol-5-yl)carbamate (CAS: 2233557-12-3).[1] It is designed for medicinal chemists and process development scientists requiring high-fidelity preservation of this intermediate.[1]

[1]

Executive Summary

tert-Butyl (3-formyl-1H-indazol-5-yl)carbamate is a critical synthetic intermediate, typically utilized in the development of kinase inhibitors (e.g., targeting Plk1, Aurora kinases) or other indazole-based pharmacophores.[1] Its chemical integrity is threatened by two primary vectors: oxidative degradation of the C3-formyl group and acid-catalyzed deprotection of the N5-Boc group.[1]

Core Storage Directive:

• Temperature: -20°C (± 5°C)

• Atmosphere: Inert Gas (Argon or Nitrogen)

• Humidity: Desiccated (<10% RH)

• Light: Protected (Amber vials/Foil)

Chemical Identity & Structural Analysis

Understanding the molecule's functional architecture is the first step in predicting its degradation pathways.

Property	Specification
Chemical Name	tert-Butyl (3-formyl-1H-indazol-5-yl)carbamate
CAS Number	2233557-12-3
Molecular Formula	C₁₃H₁₅N₃O₃
Molecular Weight	261.28 g/mol
Physical State	Solid (Typically off-white to pale yellow powder)
Solubility	Soluble in DMSO, DMF, DCM; sparingly soluble in water.[1]

Structural Vulnerabilities

The molecule contains three distinct zones of instability:

• The C3-Formyl Group (Aldehyde): High susceptibility to aerobic oxidation, converting the aldehyde to a carboxylic acid (Indazole-3-carboxylic acid).[1] It is also prone to nucleophilic attack (hydration) in moist environments.

• The N5-Boc Carbamate: Acid-labile.[1] Exposure to acidic fumes or protic solvents with trace acid can trigger the loss of the tert-butyl group, yielding the free amine.

• The Indazole Core: While generally robust, the N-H proton (pKa ~14) allows for tautomerization. Under basic conditions, it can participate in unwanted side reactions if not stored in a neutral environment.

Stability Mechanisms & Degradation Pathways

The following diagram illustrates the primary degradation risks. This mechanistic understanding drives the storage protocols.

Figure 1: Primary degradation pathways.[1] The aldehyde oxidation is irreversible, while Boc removal is pH-dependent.[1]

Comprehensive Storage Protocols

Long-Term Storage (> 30 Days)

For banking reference standards or bulk intermediates, strict adherence to the "Cold-Dark-Dry" triad is required.[1]

• Container Selection: Use amber borosilicate glass vials with Teflon-lined screw caps. Avoid polyethylene (PE) bags for primary containment as they are permeable to oxygen over time.

• Atmosphere Exchange: Purge the headspace with Argon (preferred over Nitrogen due to higher density) for 30 seconds before sealing.

• Secondary Containment: Place the sealed vial inside a heat-sealed Mylar bag containing a packet of activated silica gel or molecular sieves.

• Temperature: Store in a dedicated freezer at -20°C . Avoid "frost-free" freezers that cycle temperature, as this promotes moisture migration.[1]

Short-Term/Working Storage (< 30 Days)

• Desiccation: If the vial is opened frequently, store it in a vacuum desiccator at room temperature or 4°C.

• Re-equilibration: Crucial Step. Before opening a cold vial, allow it to warm to room temperature for at least 30 minutes. Opening a cold vial in humid air causes immediate condensation inside the container, accelerating hydrolysis.

Handling Workflow

The following decision tree outlines the safe handling procedure to minimize degradation during experimental use.

Figure 2: Standard Operating Procedure (SOP) for aliquot retrieval.

Quality Control & Re-Test Methodology

Before using this compound in critical steps (e.g., reductive amination or Knoevenagel condensation), verify its purity.

HPLC Analysis

• Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5 µm, 4.6 x 100 mm).

• Mobile Phase A: Water + 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

• Gradient: 5% B to 95% B over 10 minutes.

• Detection: UV at 254 nm (aromatic core) and 280 nm.

• Pass Criteria: Purity > 95% (Area %). Look for a front-running peak (carboxylic acid impurity) or a late-eluting peak (dimerization).[1]

1H NMR Diagnostics (DMSO-d6)

• Aldehyde Proton: Check for the singlet at ~10.0 - 10.2 ppm .[1] Loss of intensity or splitting indicates oxidation.

• Boc Group: Strong singlet at ~1.5 ppm (9H).

• Indazole NH: Broad singlet, typically downfield (>13 ppm).

Safety & Handling (EHS)

• Hazards: While specific toxicology data for CAS 2233557-12-3 is limited, treat as a potential irritant and sensitizer.[1] Indazole derivatives can possess bioactive properties (kinase inhibition).[2][3][4]

• PPE: Nitrile gloves, safety glasses, and lab coat.

• Spill Cleanup: Sweep up dry solid to avoid aerosol generation. Clean surface with ethanol.

References

• Greene, T. W., & Wuts, P. G. M. (1999). Protective Groups in Organic Synthesis. Wiley-Interscience.[1] (Reference for Boc stability and acid lability).

• Léogane, O., & Lebel, H. (2009). Selective Synthesis of Indazoles. Angewandte Chemie International Edition, 48(16), 2879-2882. (Context for indazole reactivity).
• Zhou, F., et al. (2022). The Continuous-flow Synthesis of 1H-Indazoles via Reaction of o-Fluorobenzaldehydes with tert-Butyl Carbazate. Heterocycles, 104(9).

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Protocols & Analytical Methods

Application Notes and Protocols for the Reductive Amination of tert-Butyl (3-formyl-1H-indazol-5-yl)carbamate

A Senior Application Scientist's Guide to the Synthesis of Substituted Indazole Derivatives

The indazole scaffold is a cornerstone in modern medicinal chemistry, recognized as a "privileged scaffold" due to its prevalence in a multitude of biologically active compounds, particularly as kinase inhibitors.[1][2] Its ability to act as a bioisostere for native structures like phenols and indoles provides a strategic advantage in drug design, often leading to improved metabolic stability and target affinity.[1][3][4][5] Reductive amination stands out as a robust and versatile C-N bond-forming reaction, essential for the synthesis of complex amines from readily available carbonyl compounds and amines.[6][7] This application note provides a detailed protocol for the reductive amination of tert-Butyl (3-formyl-1H-indazol-5-yl)carbamate, a key intermediate for the generation of diverse libraries of substituted indazole derivatives.

The Underlying Chemistry: A Mechanistic Overview

Reductive amination is a two-step process that begins with the nucleophilic attack of an amine on the carbonyl group of an aldehyde or ketone to form a hemiaminal intermediate. This is followed by the dehydration of the hemiaminal to yield an imine (for primary amines) or an enamine (for secondary amines). The resulting C=N double bond is then reduced by a suitable reducing agent to afford the final amine product.[6][8][9] The reaction is typically carried out under mildly acidic conditions, which catalyzes both the formation of the imine and the subsequent reduction.[8][10]

Figure 1: Generalized mechanism of reductive amination.

A Validated Protocol for the Synthesis of a Model Indazole Derivative

This protocol details the reductive amination of tert-Butyl (3-formyl-1H-indazol-5-yl)carbamate with benzylamine as a model primary amine, using sodium triacetoxyborohydride as the reducing agent. Sodium triacetoxyborohydride is a mild and selective reducing agent, well-suited for this transformation as it is less likely to reduce the starting aldehyde.[11]

Reagents and Materials

Reagent	Molecular Formula	Molecular Weight ( g/mol )	Supplier	Notes
tert-Butyl (3-formyl-1H-indazol-5-yl)carbamate	C₁₃H₁₅N₃O₃	261.28	Various	Starting material. Purity should be >95%.
Benzylamine	C₇H₉N	107.15	Sigma-Aldrich	A model primary amine.
Sodium triacetoxyborohydride (STAB)	C₆H₁₀BNaO₆	211.94	Sigma-Aldrich	Reducing agent. Moisture sensitive.
Dichloromethane (DCM)	CH₂Cl₂	84.93	Fisher Scientific	Anhydrous, reaction solvent.
Acetic Acid (glacial)	C₂H₄O₂	60.05	VWR	Catalyst.
Saturated Sodium Bicarbonate Solution (aq.)	NaHCO₃	84.01	Lab Prepared	For workup.
Anhydrous Magnesium Sulfate	MgSO₄	120.37	Alfa Aesar	For drying the organic layer.

Note: The properties of tert-Butyl (3-formyl-1H-indazol-5-yl)carbamate are based on its chemical structure, as specific experimental data is not widely available. For comparison, the analogous tert-butyl 3-formyl-1H-indol-4-ylcarbamate has a molecular weight of 260.29 g/mol .[12]

Step-by-Step Experimental Procedure

Figure 2: Experimental workflow for the reductive amination protocol.

• Reaction Setup: To a clean, dry round-bottom flask equipped with a magnetic stir bar, add tert-Butyl (3-formyl-1H-indazol-5-yl)carbamate (1.0 eq). Dissolve the aldehyde in anhydrous dichloromethane (DCM) (approximately 10 mL per 1 mmol of aldehyde).

• Amine Addition: To the stirring solution, add benzylamine (1.1 eq).

• Acid Catalyst: Add a catalytic amount of glacial acetic acid (0.1 eq).

• Imine Formation: Allow the reaction mixture to stir at room temperature for 30 minutes to facilitate the formation of the imine intermediate.

• Reduction: Carefully add sodium triacetoxyborohydride (STAB) (1.5 eq) portion-wise over 10 minutes. Caution: The reaction may be exothermic.

• Reaction Monitoring: Stir the reaction mixture at room temperature for 3-5 hours. Monitor the progress of the reaction by Thin-Layer Chromatography (TLC).[13]

• Workup: Once the reaction is complete (as indicated by the disappearance of the starting aldehyde on the TLC plate), quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate.

• Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3 x 20 mL).

• Drying: Combine the organic layers and dry over anhydrous magnesium sulfate.

• Solvent Removal: Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by flash column chromatography on silica gel, using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure product.

Safety Precautions

• Sodium triacetoxyborohydride: is moisture-sensitive and can release flammable gases upon contact with water. Handle in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves and safety glasses.

• Dichloromethane: is a volatile and potentially carcinogenic solvent. All handling should be performed in a fume hood.

• Acetic Acid: is corrosive. Avoid contact with skin and eyes.

• Sodium Cyanoborohydride (Alternative Reducing Agent): is highly toxic and can release hydrogen cyanide gas upon contact with acid.[14][15][16][17] Extreme caution should be exercised if this reagent is used, and a basic workup is essential to avoid acidification.

Monitoring and Characterization

Thin-Layer Chromatography (TLC):

• Stationary Phase: Silica gel 60 F₂₅₄

• Mobile Phase: A mixture of ethyl acetate and hexanes (e.g., 30:70 v/v) can be a good starting point. The polarity can be adjusted as needed.

• Visualization: UV light (254 nm) and a potassium permanganate stain.

• Expected Results: The starting aldehyde should have a certain Rf value. The product, being more polar due to the newly formed amine, should have a lower Rf value. The disappearance of the starting aldehyde spot indicates the completion of the reaction.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The formation of the product can be confirmed by ¹H NMR spectroscopy by the disappearance of the aldehyde proton signal (around 10 ppm) and the appearance of a new singlet or multiplet corresponding to the benzylic protons (around 3.8-4.5 ppm).

Mass Spectrometry (MS): The molecular weight of the product can be confirmed by mass spectrometry.

Process Optimization and Troubleshooting

Parameter	Options	Rationale and Key Considerations
Reducing Agent	Sodium triacetoxyborohydride (STAB), Sodium cyanoborohydride (NaBH₃CN), Catalytic Hydrogenation (H₂/Pd/C)	STAB is mild and selective. NaBH₃CN is also effective but more toxic.[8] Catalytic hydrogenation is a greener alternative but may not be compatible with all functional groups.[6][7]
Solvent	Dichloromethane (DCM), 1,2-Dichloroethane (DCE), Tetrahydrofuran (THF), Methanol (MeOH)	DCM and DCE are commonly used for STAB reductions. MeOH can be used for NaBH₃CN reductions. The choice of solvent can influence reaction rates and solubility.[18]
Acid Catalyst	Acetic Acid, Trifluoroacetic Acid (TFA)	A catalytic amount of acid is generally required to facilitate imine formation.[10] For less reactive amines, a stronger acid like TFA may be beneficial.[19]
Temperature	Room temperature, 0 °C to reflux	Most reductive aminations with reactive substrates proceed well at room temperature. For less reactive substrates, gentle heating may be required.[20][21]
Amine Stoichiometry	1.0 to 1.5 equivalents	A slight excess of the amine can help drive the imine formation equilibrium. However, a large excess can complicate purification.

Troubleshooting Common Issues

Issue	Potential Cause	Suggested Solution
Incomplete Reaction	Insufficient reducing agent, inactive reducing agent (due to moisture), or low reactivity of the amine.	Add more reducing agent. Ensure all reagents and solvents are anhydrous. Increase the reaction time or gently heat the reaction mixture. Consider using a more reactive reducing agent or a stronger acid catalyst.
Formation of Side Products	Over-reduction of the aldehyde to an alcohol, or dialkylation of the primary amine.	Use a milder reducing agent like STAB. For primary amines, consider a two-step procedure where the imine is formed first, followed by the addition of the reducing agent.
Difficult Purification	Excess amine or polar byproducts.	Perform an acidic wash during workup to remove excess amine. Optimize the stoichiometry of the amine.
Low Yield	Incomplete reaction, degradation of starting material or product, or loss during workup and purification.	Re-optimize reaction conditions. Ensure the workup procedure is not too harsh. Use care during column chromatography to avoid product loss.

Conclusion

This application note provides a comprehensive and practical guide for the reductive amination of tert-Butyl (3-formyl-1H-indazol-5-yl)carbamate. By understanding the reaction mechanism and following the detailed protocol, researchers can confidently synthesize a wide range of substituted indazole derivatives for applications in drug discovery and medicinal chemistry. The provided troubleshooting and optimization guidelines offer a framework for adapting this protocol to various substrates and for achieving high yields and purity.

References

• A. A. (2023). Design, Synthesis and Biological Evaluation of Derivatives Bearing Indazole Scaffold. Molecules. Retrieved from [Link]

• A. A. (2021). Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. Molecules. Retrieved from [Link]

• A. A. (2023). Indazole – an emerging privileged scaffold: synthesis and its biological significance. RSC Medicinal Chemistry. Retrieved from [Link]

• A. A. (2020). Indazole as a Privileged Scaffold: The Derivatives and their Therapeutic Applications. Current Medicinal Chemistry. Retrieved from [Link]

• Ashenhurst, J. (2017, September 1). Reductive Amination, and How It Works. Master Organic Chemistry. Retrieved from [Link]

• PubChem. (n.d.). tert-butyl 3-formyl-1H-indol-4-ylcarbamate. Retrieved from [Link]

• Wikipedia. (n.d.). Reductive amination. Retrieved from [Link]

• Myers, A. (n.d.). Chem 115. Retrieved from [Link]

• ResearchGate. (n.d.). (A) Optimal pH for reductive amination; (B) Optimal temperature for reductive amination. Retrieved from [Link]

• Mutti, F. G., et al. (2015). Amine dehydrogenases: efficient biocatalysts for the reductive amination of carbonyl compounds. Green Chemistry. Retrieved from [Link]

• University of Georgia Office of Research. (n.d.). SodiumCyanoborohydride-25895-60-7.docx. Retrieved from [Link]

• Chemistry Steps. (2024, December 7). Aldehydes and Ketones to Amines. Retrieved from [Link]

• Organic Chemistry Data. (n.d.). Reductive Amination - Sodium triacetoxyborohydride [NaBH(OAc)3]. Retrieved from [Link]

• Beller, M., et al. (2020, July 30). Catalytic reductive aminations using molecular hydrogen for synthesis of different kinds of amines. Chemical Society Reviews. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Amine synthesis by reductive amination (reductive alkylation). Retrieved from [Link]

• RSC Publishing. (n.d.). Computational investigation of the control of the thermodynamics and microkinetics of the reductive amination reaction by solvent coordination and a co-catalyst. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of Amines by Reductive Amination of Aldehydes and Ketones using Co3O4/NGr@C Catalyst. Retrieved from [Link]

• Frontiers. (2020, April 15). Catalytic Reductive Amination of Aldehydes and Ketones With Nitro Compounds: New Light on an Old Reaction. Retrieved from [Link]

• Oxford Lab Chem. (n.d.). material safety data sheet - sodium cyanoborohydride. Retrieved from [Link]

• ResearchGate. (2017, March 11). How to monitor the progress of the reaction of reductive amination of D-maltose with aliphatic amines?. Retrieved from [Link]

• EHS. (n.d.). Sodium Cyanoborohydride SOP.docx. Retrieved from [Link]

• Cole-Parmer. (2005, October 3). Material Safety Data Sheet - Sodium cyanoborohydride, 95+%. Retrieved from [Link]

• PubMed. (2009, May 1). Facile reductive amination of aldehydes with electron-deficient anilines by acyloxyborohydrides in TFA: application to a diazaindoline scale-up. Retrieved from [Link]

• ResearchGate. (n.d.). Optimization of the reaction conditions for the reductive amination of aldehydes). a. Retrieved from [Link]

• BORIS Portal. (2024, January 23). Green Chemistry. Retrieved from [Link]

• Taylor & Francis eBooks. (n.d.). Reductive Amination Methodology for Synthesis of Primary Amines from Unprotected Synthons. Retrieved from [Link]

• ScienceDirect. (n.d.). Reductive amination: Methods for cell-free and whole-cell biocatalysis. Retrieved from [Link]

• HETEROCYCLES. (1992). NOVEL ONE STEP TRANSFORMATION OF CARBAMATES INTO AMIDES#. Retrieved from [Link]

• MDPI. (2023, January 29). A Brief Review: Advancement in the Synthesis of Amine through the Leuckart Reaction. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Hitchhiker's guide to reductive amination. Retrieved from [Link]

• University of California, Irvine. (n.d.). Monitoring Reactions by NMR. Retrieved from [Link]

• Reddit. (2025, January 1). Struggling with Reductive Amination: Tips for Isolating My Amine Product?. Retrieved from [Link]

• National Center for Biotechnology Information. (2021, July 9). tert-Butyl 3-amino-5-bromo-1H-indazole-1-carboxylate. Retrieved from [Link]

• RSC Publishing. (n.d.). [3-(Trifluoromethyl)-1H-1,2,4-triazol-5-yl]methylamine derivatives: synthesis, ways of modification and use for peptides labeling. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of carbamates by carbamoylation. Retrieved from [Link]

• PubChemLite. (n.d.). Tert-butyl n-(5-formyl-1,3-thiazol-2-yl)carbamate. Retrieved from [Link]

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Strategic Deprotection of tert-Butyl (3-formyl-1H-indazol-5-yl)carbamate: Conditions and Protocols

An Application Guide for Drug Development Professionals

Abstract

The 3-formyl-1H-indazole scaffold is a privileged structure in medicinal chemistry, serving as a key intermediate in the synthesis of various therapeutic agents. Protecting the 5-amino group as a tert-butoxycarbonyl (Boc) carbamate is a common and effective strategy during multi-step syntheses. The subsequent removal of this Boc group is a critical transformation that requires careful consideration to preserve the integrity of the electron-deficient indazole ring and the reactive formyl group. This application note provides a comprehensive guide to the deprotection of tert-butyl (3-formyl-1H-indazol-5-yl)carbamate, offering a comparative analysis of various methodologies, detailed experimental protocols, and troubleshooting advice for researchers in organic synthesis and drug development.

Introduction: The Significance of the Indazole Core and Boc Protection

The indazole ring system is a cornerstone in the design of bioactive molecules, with derivatives exhibiting a wide range of pharmacological activities, including kinase inhibition and anti-cancer properties. The synthesis of complex indazole-based drug candidates often necessitates the use of protecting groups to mask reactive functionalities. The tert-butoxycarbonyl (Boc) group is an exemplary choice for protecting amines due to its robust stability across a wide array of non-acidic chemical environments, including basic hydrolysis and hydrogenolysis, and its facile, predictable removal under acidic conditions.[1][2]

The deprotection of tert-butyl (3-formyl-1H-indazol-5-yl)carbamate to yield 5-amino-1H-indazole-3-carbaldehyde is a pivotal step that unmasks the amine for subsequent functionalization, such as amide bond formation or reductive amination. The primary challenge lies in selecting conditions that are potent enough to cleave the sterically hindered carbamate but mild enough to prevent degradation of the substrate or unwanted side reactions involving the aldehyde.

The Mechanism of Acid-Catalyzed Boc Deprotection

The cleavage of a Boc group is almost exclusively performed under acidic conditions.[3] The generally accepted mechanism is a multi-step process initiated by protonation, leading to the irreversible collapse of the carbamate.[1][4][5]

• Protonation: A strong acid (H⁺) protonates the carbonyl oxygen of the Boc group, increasing the electrophilicity of the carbonyl carbon.[1][3]

• Fragmentation: The protonated intermediate is unstable and fragments, leading to the cleavage of the tert-butyl-oxygen bond. This step is driven by the formation of a highly stable tertiary carbocation (t-butyl cation) and a transient carbamic acid intermediate.[4][6][7]

• Decarboxylation: The carbamic acid is inherently unstable and rapidly decomposes, releasing carbon dioxide gas (CO₂) and the free amine.[3][7]

• Protonation of Amine: In the acidic medium, the newly liberated amine is protonated to form its corresponding ammonium salt (e.g., trifluoroacetate or hydrochloride salt).[4][8]

A potential complication arises from the liberated t-butyl cation, which is an electrophile and can alkylate nucleophilic sites on the substrate or solvent, leading to impurities.[6][9] This can be suppressed by using a cation scavenger, such as anisole or thioanisole, in the reaction mixture.[10]

Caption: General mechanism of acid-catalyzed Boc deprotection.

Comparative Analysis of Deprotection Methodologies

The choice of deprotection conditions must be tailored to the substrate's stability. For tert-butyl (3-formyl-1H-indazol-5-yl)carbamate, the key considerations are the stability of the formyl group and the indazole ring.

Method	Reagent(s)	Typical Solvents	Temp.	Pros	Cons	Suitability for Target
Strong Acidolysis	Trifluoroacetic Acid (TFA)	Dichloromethane (DCM)	0 °C to RT	Fast, efficient; volatile reagents are easily removed by evaporation.[2][6][11]	Harsh conditions; potential for side reactions with sensitive substrates; TFA is corrosive.	High. The formyl group is generally stable under anhydrous acidic conditions. This is often the first method to try.
Milder Acidolysis	4M HCl in 1,4-Dioxane or Methanol	Dioxane, MeOH, Ethyl Acetate	RT	Milder than TFA; product precipitates as a manageable HCl salt; can offer selectivity.[12][13]	Dioxane is a hazardous solvent; can be slower than TFA.[9]	High. An excellent alternative to TFA, particularly if a crystalline HCl salt is desired for purification.
Lewis Acid-Catalyzed	AlCl₃, BF₃·OEt₂	Dichloromethane	RT	Can be selective for Boc groups in the presence of other acid-labile groups.[10][14][15]	Stoichiometric amounts of Lewis acid are often required; workup can be more complex.	Moderate. Worth considering if standard Brønsted acids fail or cause decomposition.
Basic Conditions	K₂CO₃	aq. Methanol	Reflux	Very mild towards acid-sensitive groups.	Boc is generally base-stable; conditions reported for N-Boc on heterocycles may not be general. Aldehyde may be unstable.	Low. High risk of undesired side reactions with the formyl group (e.g., Cannizzaro, aldol). Not recommended.
Thermal (Catalyst-Free)	None	High-boiling solvents (e.g., Toluene, TFE)	>100 °C	Avoids corrosive acids and complex workups; "green" approach.[16]	High temperatures may cause decomposition of the indazole-aldehyde substrate.	Low. The risk of thermal degradation likely outweighs the benefits for this specific molecule.

Detailed Experimental Protocols

Safety Precaution: All procedures should be performed in a well-ventilated fume hood. Personal protective equipment (safety glasses, lab coat, and gloves) is mandatory. Trifluoroacetic acid (TFA) is highly corrosive and should be handled with extreme care.

Protocol 1: Deprotection using Trifluoroacetic Acid (TFA) in Dichloromethane (DCM)

This method is highly effective for rapid and complete Boc removal. The resulting amine is typically isolated as its trifluoroacetate salt.

Materials:

• tert-Butyl (3-formyl-1H-indazol-5-yl)carbamate (1.0 equiv)

• Anhydrous Dichloromethane (DCM)

• Trifluoroacetic Acid (TFA)

• Round-bottom flask, magnetic stirrer, ice bath

Procedure:

• Dissolve the Boc-protected indazole (1.0 equiv) in anhydrous DCM (approx. 0.1 M solution) in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

• Cool the stirred solution to 0 °C using an ice bath.

• Slowly add TFA (10-20 equivalents, often a 25-50% v/v solution of TFA in DCM is used) to the reaction mixture.[7]

• Remove the ice bath and allow the reaction to warm to room temperature.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed (typically 30 minutes to 2 hours).

• Upon completion, concentrate the reaction mixture under reduced pressure using a rotary evaporator. The resulting crude product is the TFA salt.

• Work-up Option A (Direct Use): The crude TFA salt can often be used directly in the next step without further purification. Co-evaporation with toluene (3x) can help remove residual TFA.[6]

• Work-up Option B (Neutralization): To obtain the free amine, dissolve the crude residue in DCM and carefully wash with a saturated aqueous solution of sodium bicarbonate (NaHCO₃). Separate the organic layer, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo. The free amine may require purification by column chromatography.

Protocol 2: Deprotection using Hydrochloric Acid (HCl) in 1,4-Dioxane

This protocol is a slightly milder alternative to TFA and yields the product as a hydrochloride salt, which is often a crystalline solid that can be easily isolated by filtration.

Materials:

• tert-Butyl (3-formyl-1H-indazol-5-yl)carbamate (1.0 equiv)

• 4M HCl solution in 1,4-Dioxane

• Anhydrous Diethyl Ether

• Round-bottom flask, magnetic stirrer

Procedure:

• Suspend the Boc-protected indazole (1.0 equiv) in a 4M solution of HCl in 1,4-dioxane (5-10 equivalents of HCl).[11]

• Stir the mixture vigorously at room temperature. The starting material will slowly dissolve as the reaction proceeds, and often a precipitate (the product HCl salt) will form.

• Monitor the reaction by TLC or LC-MS until complete (typically 1 to 4 hours).

• Upon completion, add anhydrous diethyl ether to the reaction mixture to ensure complete precipitation of the hydrochloride salt.

• Collect the solid product by vacuum filtration.

• Wash the filter cake with copious amounts of anhydrous diethyl ether to remove any non-polar impurities and residual dioxane.

• Dry the solid under high vacuum to afford the desired 5-amino-1H-indazole-3-carbaldehyde hydrochloride. The product is typically of high purity and can be used without further purification.

Decision Workflow for Method Selection

Choosing the optimal deprotection strategy depends on downstream requirements and substrate sensitivity.

Caption: Decision tree for selecting a Boc deprotection method.

Troubleshooting Common Issues

Problem	Possible Cause(s)	Suggested Solution(s)
Incomplete Reaction	1. Insufficient acid. 2. Reaction time too short. 3. Low temperature.	1. Add another portion of acid. 2. Extend the reaction time, monitoring by TLC/LC-MS. 3. Allow the reaction to proceed at room temperature if conducted at 0 °C.
Formation of Byproducts	1. Alkylation of the indazole ring by the t-butyl cation. 2. Degradation of the substrate under harsh conditions.	1. Add a cation scavenger (e.g., anisole, 1-2 equivalents) to the reaction mixture before adding acid.[10] 2. Switch to a milder deprotection method (e.g., from TFA to HCl/dioxane) or perform the reaction at a lower temperature.
Difficult Product Isolation	1. Product (as free base) is an oil or is highly soluble. 2. TFA salt is hygroscopic or oily.	1. Convert the free base to its HCl salt to induce crystallization. 2. Use the HCl/Dioxane protocol to directly obtain a crystalline HCl salt. Trituration with cold diethyl ether can sometimes solidify oily products.

References

• Boc Protecting Group: N-Boc Protection & Deprotection Mechanism. (2024). Total Synthesis. [Link]

• Boc Deprotection Mechanism - TFA. Common Organic Chemistry. [Link]

• Han, G., Tamaki, M., & Hruby, V. J. (2001). Fast, efficient and selective deprotection of the tert-butoxycarbonyl (Boc) group using HCl/dioxane (4 m). Journal of Peptide Research, 58(4), 338-341. [Link]

• Fast, efficient and selective deprotection of the tert-butoxycarbonyl (Boc) group using HCL/dioxane (4 M). University of Arizona. [Link]

• Han, G., Tamaki, M., & Hruby, V. J. (2001). Fast, efficient and selective deprotection of the tert-butoxycarbonyl (Boc) group using HCl/dioxane (4 m). ResearchGate. [Link]

• tert-Butyl Carbamate (BOC) Deprotection. ACS GCI Pharmaceutical Roundtable Reagent Guides. [Link]

• Amine Protection and Deprotection. Master Organic Chemistry. [Link]

• Boc-Protected Amino Groups. Organic Chemistry Portal. [Link]

• George, N., Ofori, S., Parkin, S., & Awuah, S. G. (2020). Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. RSC Advances, 10, 24017-24026. [Link]

• Mild Deprotection of tert-Butyl Carbamates of NH-Heteroarenes under Basic Conditions. (2025). ResearchGate. [Link]

• Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow. (2026). ResearchGate. [Link]

• BOC Protection and Deprotection. (2021). J&K Scientific LLC. [Link]

• George, N., et al. (2020). Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. RSC Advances. [Link]

• Amine Protection / Deprotection. Fisher Scientific. [Link]

• tert-Butyloxycarbonyl protecting group. Wikipedia. [Link]

• Rapid deprotection of N-Boc amines by TFA combined with freebase generation using basic ion-exchange resins. (2005). PubMed. [Link]

• Supporting Information for Polymer Chemistry. RSC.org. [Link]

• N-tert-butoxycarbonyl (BOC) deprotection using boron trifluoride etherate. York Research Database. [Link]

• Boc Deprotection Mechanism - HCl. Common Organic Chemistry. [Link]

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• 6. total-synthesis.com [total-synthesis.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
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• 10. tert-Butyloxycarbonyl protecting group - Wikipedia [en.wikipedia.org]
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• 12. experts.arizona.edu [experts.arizona.edu]
• 13. researchgate.net [researchgate.net]
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• 16. researchgate.net [researchgate.net]

Application Note: Strategic Utilization of tert-Butyl (3-formyl-1H-indazol-5-yl)carbamate in Kinase Inhibitor Discovery

[1]

Abstract & Strategic Value

The scaffold tert-butyl (3-formyl-1H-indazol-5-yl)carbamate (CAS: 2233557-12-3) represents a "privileged structure" in medicinal chemistry, specifically designed for the divergent synthesis of Type I and Type II kinase inhibitors.[1] Its structural utility lies in the orthogonal reactivity of its two functional handles:

• C3-Formyl Group: An electrophilic "warhead" positioned to interact with the solvent-exposed region or the ribose-binding pocket.[1] It serves as a versatile handle for reductive amination, Knoevenagel condensation, or oxidation.

• C5-Boc-Amino Group: A masked nucleophile located at the geometric center of the scaffold, ideal for establishing hydrogen bonding networks within the hinge region or the DFG-motif (via urea/amide linkers).[1]

This guide details the protocols for utilizing this intermediate to generate high-affinity inhibitors targeting kinases such as ITK , PLK4 , and VEGFR , where the 3,5-disubstituted indazole core is a proven pharmacophore.

Mechanistic Rationale & Retrosynthesis

In kinase inhibitor design, the indazole core often mimics the adenine ring of ATP. The 3-formyl-5-amino substitution pattern allows for a "Tail-First" or "Head-First" synthetic strategy.[1]

• The "Tail" (C3 Position): Modifications here typically solubilize the molecule and probe the solvent front. The aldehyde allows for the rapid generation of diverse amine libraries via reductive amination without affecting the protected C5 amine.

• The "Head" (C5 Position): After deprotection, the C5 amine is acylated to form the primary hinge-binding motif (Type I) or extended into the back pocket (Type II).

Pathway Visualization

The following diagram illustrates the divergent synthetic workflows accessible from this core intermediate.

Figure 1: Divergent synthetic pathways.[1] Path A is preferred to prevent interference between the reactive aldehyde and the free amine.

Experimental Protocols

Protocol A: C3-Diversification via Reductive Amination

Objective: Install a solubilizing moiety (e.g., morpholine, piperazine) at the C3 position. Rationale: Using Sodium Triacetoxyborohydride (STAB) allows for mild reduction of the imine intermediate without reducing the aldehyde or affecting the Boc group.

Materials:

• tert-Butyl (3-formyl-1H-indazol-5-yl)carbamate (1.0 eq)[1]

• Secondary Amine (e.g., Morpholine, 1.2 eq)[1]

• Sodium Triacetoxyborohydride (STAB) (1.5 eq)[1]

• Acetic Acid (catalytic, 1-2 drops)[1]

• DCM (Anhydrous) or DCE[1]

Step-by-Step Procedure:

• Imine Formation: In a flame-dried flask under N₂, dissolve the indazole scaffold in anhydrous DCM (0.1 M concentration). Add the secondary amine and catalytic acetic acid. Stir at Room Temperature (RT) for 1 hour.

  • Checkpoint: Monitor by TLC/LCMS. Formation of the imine is often visible; however, STAB can be added directly if the amine is nucleophilic enough.

• Reduction: Cool the mixture to 0°C. Add STAB portion-wise over 10 minutes.

• Reaction: Allow the mixture to warm to RT and stir for 4–16 hours.

• Quench: Quench with saturated aqueous NaHCO₃. Stir vigorously for 15 minutes until gas evolution ceases.

• Workup: Extract with DCM (3x). Wash combined organics with brine, dry over Na₂SO₄, and concentrate.[2]

• Purification: Flash chromatography (MeOH/DCM gradient).

Critical Note: If the C3-aldehyde is unreactive due to steric bulk, switching to Titanium(IV) isopropoxide as a Lewis acid catalyst before adding the reducing agent is recommended [1].

Protocol B: C5-Boc Deprotection & Hinge Binder Installation

Objective: Expose the C5-amine and couple it to a heteroaryl acid (Type I) or aryl isocyanate (Type II).[1]

Materials:

• C3-substituted Intermediate (from Protocol A)[1]

• Trifluoroacetic Acid (TFA)[1]

• DCM[1]

• Coupling Reagents (HATU/DIPEA for amides; Triphosgene for ureas)[1]

Step-by-Step Procedure:

• Deprotection: Dissolve the intermediate in DCM. Add TFA (1:4 v/v ratio with DCM). Stir at RT for 2 hours.

• Free Basing: Concentrate the reaction to remove excess TFA. Redissolve the residue in DCM/MeOH and pass through a carbonate-based ion-exchange cartridge (e.g., PL-HCO3 MP) or wash with sat.[1] NaHCO₃ to obtain the free base.[3]

  • Integrity Check: Ensure the C3-amine does not cyclize onto the N1 or C5 positions.[1] The free base should be used immediately.

• Coupling (Amide Example):

  • Dissolve the carboxylic acid partner (e.g., 2-aminonicotinic acid derivative) in DMF.

  • Add HATU (1.2 eq) and DIPEA (3.0 eq). Stir for 5 mins.

  • Add the 5-aminoindazole free base.[1] Stir at RT for 12 hours.[4]

• Validation: Verify the final product mass via LCMS. The 3,5-disubstitution pattern typically shows distinct NOE signals between H-4 and the C3-methylene protons in NMR.[1]

Technical Data & Optimization

Comparison of Reductive Amination Conditions

The choice of reducing agent is critical for preserving the Boc group and the indazole integrity.

Reagent	Conditions	Yield	Selectivity	Notes
NaBH(OAc)₃	DCM, RT, AcOH (cat)	85-95%	High	Recommended. Mild; tolerates Boc and N1-H.
NaCNBH₃	MeOH, pH 5-6	70-80%	Moderate	Toxic byproducts; requires pH control to prevent over-reduction.[1]
NaBH₄	MeOH, 0°C	40-60%	Low	Too strong; risk of reducing aldehyde to alcohol instead of amine.
Ti(OiPr)₄ / NaBH₄	THF, RT	80-90%	High	Excellent for sterically hindered amines.

Solubilizing Groups (C3-Tail) Impact

In kinase inhibitor SAR (Structure-Activity Relationship), the C3-tail dictates physicochemical properties.[1]

• Morpholine: Lowers logP, improves metabolic stability.

• N-Methyl Piperazine: Increases solubility significantly; common in commercial inhibitors (e.g., Bosutinib derivatives).[1]

• Dimethylamine: Minimal steric footprint; useful for probing small solvent pockets.

References

• Abdel-Magid, A. F., et al. (1996). "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." Journal of Organic Chemistry, 61(11), 3849-3862.[1] Link[1]

• Bamborough, P., et al. (2007). "N-(1H-Indazol-5-yl)amides as P38 Kinase Inhibitors." Bioorganic & Medicinal Chemistry Letters, 17(15), 4363-4368.[1] Link[1]

• Bristol-Myers Squibb. (2024).[1] "Patent US12172975: Indazole Derivatives as Kinase Inhibitors."[5] BindingDB / USPTO. Link[1]

• Hu, X., et al. (2021). "Design and Synthesis of Indazole Derivatives as PLK4 Inhibitors." RSC Advances. Link

• Ambeed. (2025). "Product Analysis: tert-Butyl (3-formyl-1H-indazol-5-yl)carbamate." Ambeed Catalog. Link

Disclaimer: This protocol is intended for research use only. All chemical synthesis should be performed in a fume hood by trained personnel wearing appropriate PPE.

Sources

• 1. Product Name Index | Ambeed [ambeed.com]
• 2. tert-Butyl 3-amino-5-bromo-1H-indazole-1-carboxyl­ate - PMC [pmc.ncbi.nlm.nih.gov]
• 3. CN102786460A - Synthetic method for indole-3-carboxaldehyde compounds - Google Patents [patents.google.com]
• 4. Design, synthesis, and biological evaluation of novel N-(1H-indazol-6-yl)benzenesulfonamide derivatives as potent PLK4 inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. BindingDB [bindingdb.org]

Protocol for the Synthesis of Vinyl-Substituted Indazoles via the Wittig Reaction with 3-Formyl-1H-Indazole Derivatives

An Application Note for Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Abstract

The indazole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous therapeutic agents. The functionalization of this heterocycle is crucial for the development of new chemical entities. The Wittig reaction offers a powerful and reliable method for carbon-carbon bond formation, specifically for converting aldehydes into alkenes with high regiochemical control.[1][2] This application note provides a detailed experimental procedure for the Wittig olefination of 3-formyl-1H-indazole derivatives. We delve into the mechanistic underpinnings of the reaction, offer a step-by-step protocol from ylide generation to product purification, and provide expert insights for troubleshooting and optimization.

Introduction and Scientific Principles

The Wittig reaction, a cornerstone of modern organic synthesis, transforms a carbonyl group into an alkene. Its discovery by Georg Wittig was recognized with the Nobel Prize in Chemistry in 1979.[3] The reaction's primary advantage is its unambiguous placement of the double bond, a feature not always achievable with elimination-based methods.[1][2]

The reaction proceeds in two main stages:

• Phosphorus Ylide Formation: An alkyl halide is reacted with a phosphine, typically triphenylphosphine, in an SN2 reaction to form a stable phosphonium salt.[4][5] This salt possesses an acidic proton adjacent to the positively charged phosphorus atom, which can be abstracted by a strong base to generate a phosphorus ylide (or phosphorane) - a species with adjacent positive and negative charges.[4][6][7]

• Olefination: The nucleophilic carbon of the ylide attacks the electrophilic carbonyl carbon of the aldehyde (in this case, 3-formyl-1H-indazole). This leads to the formation of a four-membered ring intermediate known as an oxaphosphetane.[1][8] This intermediate rapidly and irreversibly collapses to yield the desired alkene and triphenylphosphine oxide (TPPO). The formation of the exceptionally strong phosphorus-oxygen double bond in TPPO is the thermodynamic driving force for the entire reaction.[3][6]

Indazole-containing compounds have demonstrated a wide range of biological activities, making them highly valuable in drug discovery programs.[9][10] The ability to append vinyl groups to the C3 position of the indazole ring system via the Wittig reaction opens avenues for further diversification, such as in cross-coupling reactions or polymerization, thereby expanding the accessible chemical space for novel therapeutics.

Mechanistic Pathway

The overall transformation can be visualized as a two-part process: the in situ preparation of the Wittig reagent followed by its reaction with the indazole substrate.

Figure 1. General mechanism of the Wittig Reaction.

Detailed Experimental Protocol

This protocol details the in situ generation of a non-stabilized ylide (e.g., methylenetriphenylphosphorane) and its subsequent reaction with a generic 3-formyl-1H-indazole derivative.

Safety Precaution: This procedure involves pyrophoric (n-BuLi) or highly reactive (NaH) reagents and requires strict anhydrous and inert atmosphere techniques. Always work in a certified fume hood and wear appropriate personal protective equipment (PPE), including safety glasses, a flame-retardant lab coat, and gloves.

Materials and Reagents

Reagent/Material	Purpose	Typical Grade	Supplier
Methyltriphenylphosphonium bromide	Ylide Precursor	≥98%	Major Chemical Supplier
Sodium Hydride (NaH), 60% dispersion in oil	Base	Reagent Grade	Major Chemical Supplier
or n-Butyllithium (n-BuLi), 2.5 M in hexanes	Base	Reagent Grade	Major Chemical Supplier
3-Formyl-1H-indazole derivative	Substrate	Synthesized/Purchased	N/A
Anhydrous Tetrahydrofuran (THF)	Solvent	DriSolv® or equivalent	Major Chemical Supplier
Saturated aq. NH₄Cl Solution	Quenching Agent	ACS Grade	Major Chemical Supplier
Ethyl Acetate (EtOAc)	Extraction Solvent	ACS Grade	Major Chemical Supplier
Hexanes	Extraction/Chromatography	ACS Grade	Major Chemical Supplier
Brine (Saturated aq. NaCl)	Washing Agent	ACS Grade	Major Chemical Supplier
Anhydrous Magnesium Sulfate (MgSO₄)	Drying Agent	ACS Grade	Major Chemical Supplier
Silica Gel	Stationary Phase	230-400 mesh	Major Chemical Supplier

Experimental Workflow

Figure 2. Step-by-step experimental workflow.

Step-by-Step Procedure

Part A: Ylide Generation (Using Sodium Hydride)

• Glassware Preparation: Flame-dry a two-neck round-bottom flask equipped with a magnetic stir bar under high vacuum and allow it to cool to room temperature under an inert atmosphere (Nitrogen or Argon).

• Reagent Addition: To the flask, add methyltriphenylphosphonium bromide (1.2 equivalents relative to the aldehyde). Add anhydrous THF via syringe to create a suspension (approx. 0.2 M concentration).

• Base Addition: Carefully weigh sodium hydride (60% dispersion in mineral oil, 1.2 equivalents) and add it to the stirred suspension in one portion. Expert Insight: The mineral oil can be washed away with dry hexanes prior to use for more accurate weighing, but for most applications, this is not necessary.

• Ylide Formation: Allow the mixture to stir vigorously at room temperature for 1-2 hours. The formation of the ylide is often indicated by the appearance of a characteristic color (often yellow or orange) and the consumption of the white phosphonium salt.

Part B: The Wittig Reaction

• Substrate Preparation: In a separate flame-dried flask under an inert atmosphere, dissolve the 3-formyl-1H-indazole derivative (1.0 equivalent) in a minimal amount of anhydrous THF.

• Reaction Setup: Cool the ylide suspension from Part A to 0 °C using an ice-water bath.

• Aldehyde Addition: Slowly add the solution of the 3-formyl-1H-indazole derivative to the stirred ylide suspension via syringe over 10-15 minutes.

• Reaction Progression: Remove the ice bath and allow the reaction mixture to warm to room temperature. Let it stir for 2-4 hours. Monitor the consumption of the starting aldehyde by Thin Layer Chromatography (TLC).[6] Expert Insight: Use a co-spot (a lane with both the starting material and the reaction mixture) to accurately track the reaction's progress.

Part C: Work-up and Purification

• Quenching: Once the reaction is complete (as determined by TLC), cool the flask back to 0 °C. Cautiously quench the reaction by the slow, dropwise addition of saturated aqueous ammonium chloride solution until gas evolution ceases.

• Extraction: Transfer the mixture to a separatory funnel. Dilute with deionized water and ethyl acetate. Shake vigorously and separate the layers. Extract the aqueous layer two more times with ethyl acetate.[11]

• Washing: Combine the organic extracts and wash them sequentially with deionized water and then with brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the filtrate under reduced pressure to yield the crude product. The crude material will be a mixture of the desired alkene and triphenylphosphine oxide (TPPO).

• Purification: Purify the crude residue by flash column chromatography on silica gel. A gradient elution system, typically starting with a low polarity solvent system (e.g., 5% ethyl acetate in hexanes) and gradually increasing the polarity, is usually effective. The alkene product is typically less polar than the TPPO byproduct. Expert Insight: TPPO can sometimes be challenging to separate. Running a "dry flash" column or using alternative purification strategies, such as precipitation by adding a non-polar solvent like hexanes or diethyl ether to a concentrated solution in a minimal amount of a more polar solvent like dichloromethane, can be effective.[12][13]

Troubleshooting and Optimization

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Product Yield	1. Incomplete ylide formation due to wet solvent/glassware or insufficient base. 2. Base not strong enough for the specific phosphonium salt.	1. Ensure all glassware is rigorously dried and solvents are anhydrous. 2. Use a stronger base like n-BuLi if NaH is ineffective. Ensure accurate titration of organolithium reagents.
Reaction Stalls	The 3-formyl-1H-indazole derivative may be sterically hindered or electronically deactivated.	Increase reaction temperature (e.g., refluxing THF) after initial addition at 0 °C. Extend the reaction time.
Difficult Purification	Triphenylphosphine oxide (TPPO) co-elutes with the product.	1. Optimize chromatography: Use a long column and a shallow solvent gradient. 2. Attempt crystallization/precipitation of the product or the TPPO.[13] 3. Some literature reports methods to precipitate TPPO using salts like ZnCl₂ or MgCl₂.[12]
Mixture of E/Z Isomers	The ylide used is "semi-stabilized" (e.g., R = aryl), which often gives poor stereoselectivity.	For non-stabilized (R=alkyl) ylides, Z-alkenes often predominate in salt-free conditions. For stabilized ylides (R=ester), E-alkenes are favored.[14] If stereocontrol is critical, consider alternative olefination methods like the Horner-Wadsworth-Emmons reaction.

Conclusion

The Wittig reaction is an indispensable tool for the synthesis of vinyl-substituted indazoles from their corresponding 3-formyl derivatives. By following the detailed protocol and leveraging the expert insights provided, researchers can reliably execute this transformation. Careful attention to anhydrous and inert conditions during ylide formation is paramount to success. While the removal of the triphenylphosphine oxide byproduct requires methodical purification, the reaction's high degree of regioselectivity and functional group tolerance make it a superior choice for the targeted synthesis of novel indazole-based compounds for drug discovery and development.

References

• A Solvent Free Wittig Reaction. (n.d.). University of Missouri–St. Louis. Retrieved February 13, 2024, from [Link]

• Batey, R. A., & Thadani, A. N. (2007). Preparation and Wittig Reactions of Organotrifluoroborato Phosphonium Ylides. Organic Letters, 9(5), 789–792. [Link]

• LibreTexts. (2025, February 24). 19.11: Nucleophilic Addition of Phosphorus Ylides - The Wittig Reaction. Chemistry LibreTexts. [Link]

• Ashenhurst, J. (2018, February 6). Wittig Reaction - Examples and Mechanism. Master Organic Chemistry. [Link]

• Wikipedia contributors. (n.d.). Wittig reagents. Wikipedia. Retrieved February 13, 2024, from [Link]

• A Staudinger-diaza-wittig tandem reaction and its application to the synthesis of 1H-indazoles, 1H-benzoindazoles and 1H-azaindazoles from (het)aryl azides. (n.d.). Hilaris Publisher. Retrieved February 13, 2024, from [Link]

• Boutin, J. A., et al. (2017). An optimized procedure for direct access to 1H-indazole-3-carboxaldehyde derivatives by nitrosation of indoles. Beilstein Journal of Organic Chemistry, 13, 1930–1936. [Link]

• Common Conditions: Wittig Reaction. (n.d.). Organic-Reaction.com. Retrieved February 13, 2024, from [Link]

• Byrne, P. A., et al. (2013). A convenient and mild chromatography-free method for the purification of the products of Wittig and Appel reactions. Tetrahedron Letters, 54(47), 6442-6445. [Link]

• Wittig Reaction. (n.d.). Organic Chemistry Portal. Retrieved February 13, 2024, from [Link]

• Synthetic Applications of Intramolecular Aza-Wittig Reaction for the Preparation of Heterocyclic Compounds. (n.d.). ADDI. Retrieved February 13, 2024, from [Link]

• Wikipedia contributors. (n.d.). Wittig reaction. Wikipedia. Retrieved February 13, 2024, from [Link]

• LibreTexts. (2023, January 22). The Wittig Reaction. Chemistry LibreTexts. [Link]

• Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. (2021). Molecules, 26(16), 4949. [Link]

• Broad advance from chemists dramatically simplifies olefin synthesis. (2017, April 19). ScienceDaily. [Link]

• The Wittig reaction. (n.d.). Lumen Learning. Retrieved February 13, 2024, from [Link]

• 2H-Indazole synthesis. (n.d.). Organic Chemistry Portal. Retrieved February 13, 2024, from [Link]

• Pd(PPh₃)₄ Catalyzed Synthesis of Indazole Derivatives as Potent Anticancer Drug. (2020). Molecules, 25(11), 2568. [Link]

• Wittig reaction purification for products with very low polarity. (2025, August 30). ResearchGate. Retrieved February 13, 2024, from [Link]

• Kadrowski, B. (2020, November 3). Wittig Reaction Experiment Part 2: Reaction and Product Isolation. YouTube. [Link]

• The Wittig Reaction: Synthesis of Alkenes. (n.d.). Concordia College. Retrieved February 13, 2024, from [Link]

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Application Notes and Protocols for the Scale-Up Synthesis of tert-Butyl (3-formyl-1H-indazol-5-yl)carbamate

Introduction: A Versatile Building Block in Medicinal Chemistry

tert-Butyl (3-formyl-1H-indazol-5-yl)carbamate is a key intermediate in the synthesis of a variety of pharmacologically active molecules. The indazole core is a privileged scaffold in drug discovery, and the presence of a formyl group at the 3-position and a protected amine at the 5-position allows for diverse and regioselective chemical modifications. This makes it a valuable building block for the synthesis of kinase inhibitors, anti-inflammatory agents, and other therapeutic candidates.

This document provides a comprehensive guide to the laboratory-scale synthesis of tert-butyl (3-formyl-1H-indazol-5-yl)carbamate, with a strong emphasis on the considerations necessary for scaling up the process to a pilot plant or manufacturing setting. The protocols and discussions herein are intended for researchers, scientists, and drug development professionals.

Synthetic Strategy: A Two-Step Approach

The synthesis of the target molecule is achieved through a two-step process starting from commercially available 5-amino-1H-indazole:

• Boc Protection: The 5-amino group of 1H-indazol-5-amine is protected with a tert-butoxycarbonyl (Boc) group to prevent side reactions in the subsequent formylation step.

• Vilsmeier-Haack Formylation: The Boc-protected intermediate undergoes a Vilsmeier-Haack reaction to introduce a formyl group at the C3 position of the indazole ring.

Application Notes: Leveraging tert-Butyl (3-formyl-1H-indazol-5-yl)carbamate for Fragment-Based Drug Discovery

Introduction: The Strategic Value of a Multifunctional Fragment

Fragment-Based Drug Discovery (FBDD) has firmly established itself as a powerful engine for identifying novel, high-quality starting points for drug development programs.[1][2][3] Unlike high-throughput screening (HTS) of large, complex molecules, FBDD utilizes small, low-molecular-weight compounds ("fragments") to probe a protein's binding sites.[3] While these initial interactions are typically weak, they are highly efficient in terms of binding energy per atom, providing a robust foundation for optimization into potent and selective lead compounds.[3][4]

This application note details the utility and experimental protocols for tert-Butyl (3-formyl-1H-indazol-5-yl)carbamate , a strategically designed fragment that offers multiple avenues for hit discovery and subsequent lead optimization. This fragment incorporates three key chemical features, each contributing to its value in an FBDD campaign:

• The 1H-Indazole Scaffold: The indazole ring is a "privileged scaffold" in medicinal chemistry, particularly for kinase inhibitors.[5][6] It acts as a versatile bioisostere for other aromatic systems like indoles or phenols and possesses both hydrogen bond donor (N-H) and acceptor (pyridine-like nitrogen) capabilities, enabling crucial interactions with protein targets.[5] Its presence in numerous approved drugs, such as pazopanib and axitinib, highlights its clinical relevance and favorable drug-like properties.[6][7][8]

• The 3-Formyl (Aldehyde) Group: This electrophilic "warhead" is a key feature for both reversible and irreversible covalent screening.[9] Aldehydes can form a reversible Schiff base with nucleophilic lysine residues within a protein's binding site, providing a handle for identifying initial hits.[10] This reactivity can be finely tuned during optimization to control binding kinetics and residence time.[9]

• The 5-(tert-Butoxycarbonyl)carbamate (Boc-protected Amine): The Boc group serves two purposes.[11][12] Firstly, it masks a polar amine, improving the fragment's membrane permeability and reducing potential off-target effects. Secondly, and more importantly, it provides a well-established and synthetically tractable point for future chemical elaboration.[13][14] Once a hit is confirmed, the Boc group can be easily removed under mild acidic conditions to reveal a primary amine, which can then be functionalized to "grow" the fragment into an adjacent binding pocket, significantly enhancing affinity and selectivity.[1][15][16]

This combination of a proven scaffold, a reactive/interactive aldehyde, and a masked synthetic handle makes tert-Butyl (3-formyl-1H-indazol-5-yl)carbamate a high-potential tool for discovering novel inhibitors against a range of targets, including kinases, proteases, and other enzymes with accessible lysine or cysteine residues.

Physicochemical Properties

A successful fragment must adhere to the "Rule of Three" and possess favorable physicochemical properties for screening.

Property	Value (Predicted)	Significance for FBDD
Molecular Weight	261.28 g/mol	Compliant with "Rule of Three" (<300 Da), ensuring higher probability of fitting into small binding pockets.
cLogP	2.1	Balanced lipophilicity, which aids in solubility while maintaining sufficient character for binding.
Hydrogen Bond Donors	2 (amine N-H, indazole N-H)	Provides key interaction points for target recognition.
Hydrogen Bond Acceptors	4 (aldehyde O, carbamate O x2, indazole N)	Offers multiple opportunities for forming hydrogen bonds to anchor the fragment in the binding site.
Topological Polar Surface Area	81.5 Ų	Contributes to good solubility and permeability characteristics.

PART 1: Non-Covalent and Reversible Covalent Screening Protocols

The initial goal is to identify if and how the fragment binds to the target protein. The aldehyde group allows for screening in both non-covalent and reversible covalent manners. Biophysical methods are essential due to the expected weak affinities of initial fragment hits.[2][17]

Protocol 1.1: Primary Screening using Surface Plasmon Resonance (SPR)

SPR is a highly sensitive, label-free technique ideal for primary fragment screening due to its low protein consumption and ability to provide kinetic data.[17][18][19][20]

Objective: To identify initial binding events and estimate dissociation constants (K_D).

Methodology:

• Protein Immobilization:

  • Immobilize the target protein onto a CM5 sensor chip (or similar) via standard amine coupling chemistry. Aim for a low immobilization density (e.g., 2000-4000 Response Units) to minimize mass transport effects.

  • Use a reference flow cell (e.g., mock-coupled or coupled with an irrelevant protein) to subtract non-specific binding and bulk refractive index changes.[18]

• Fragment Preparation:

  • Prepare a 100 mM stock solution of tert-Butyl (3-formyl-1H-indazol-5-yl)carbamate in 100% d6-DMSO.

  • Create a dilution series in the running buffer (e.g., HBS-EP+ buffer, pH 7.4) to achieve final concentrations ranging from 1 µM to 500 µM. Ensure the final DMSO concentration is matched across all samples and the running buffer, typically ≤1%.[18]

• SPR Analysis:

  • Perform a kinetic/affinity screen by injecting the fragment dilutions over the target and reference surfaces.

  • Use a short contact time (e.g., 60 seconds) followed by a longer dissociation time (e.g., 120-300 seconds) to observe binding and dissociation events.

  • Regenerate the sensor surface between injections if necessary, using a mild regeneration solution (e.g., a short pulse of low pH buffer or high salt concentration).

• Data Analysis:

  • Double-reference the raw data by subtracting the reference flow cell signal from the active cell signal, and then subtracting a "buffer-only" injection.

  • Fit the resulting sensorgrams to a 1:1 binding model to determine the association rate (k_on), dissociation rate (k_off), and the equilibrium dissociation constant (K_D).

  • Hits are typically classified as fragments with a K_D in the high micromolar to low millimolar range (10 µM - 2 mM).

Protocol 1.2: Hit Validation using NMR Spectroscopy

NMR spectroscopy, particularly Saturation Transfer Difference (STD) NMR, is a powerful method to confirm direct binding and provide low-resolution structural information about the binding epitope.

Objective: To confirm the fragment binds to the target protein in solution and identify which parts of the fragment are in closest proximity to the protein surface.

Methodology:

• Sample Preparation:

  • Prepare two samples in a suitable deuterated buffer (e.g., 50 mM phosphate buffer, pD 7.4, 150 mM NaCl).

    • Sample A (Reference): 100 µM of the fragment.

    • Sample B (STD Experiment): 100 µM of the fragment with 5-10 µM of the target protein.

• NMR Data Acquisition:

  • Acquire a standard 1D ¹H NMR spectrum for Sample A to assign the fragment's proton signals.

  • For Sample B, acquire an STD-NMR spectrum. This involves selectively saturating a region of the protein's proton spectrum (e.g., -1.0 ppm) where no fragment signals are present. This saturation is transferred via spin diffusion to protons on the fragment that are in close contact with the protein.

  • Acquire an off-resonance control spectrum (e.g., saturating at 40 ppm).

• Data Analysis:

  • Subtract the on-resonance spectrum from the off-resonance spectrum to generate the STD spectrum.

  • Signals that appear in the STD spectrum belong to the fragment and confirm binding.

  • The relative intensity of the signals in the STD spectrum indicates which protons are in closest contact with the protein. For this fragment, expect to see signals from the indazole ring protons and potentially the formyl proton.

PART 2: Covalent Screening and Hit-to-Lead Optimization

The presence of the aldehyde and the Boc-protected amine allows for a clear, structured path from an initial hit to a more potent lead compound.[1][4]

Workflow for Hit-to-Lead Development

Caption: FBDD workflow from initial hit to lead optimization.

Protocol 2.1: Confirming Covalent Modification via Mass Spectrometry

Objective: To confirm that the aldehyde group forms a covalent adduct with the target protein, likely via a Schiff base with a lysine residue.

Methodology:

• Incubation: Incubate the target protein (e.g., 10 µM) with an excess of the fragment (e.g., 100-200 µM) in a suitable buffer for a defined period (e.g., 2-4 hours) at room temperature. Include a control sample of the protein without the fragment.

• Optional Reduction: For a more stable adduct, a mild reducing agent like sodium cyanoborohydride (NaBH₃CN) can be added to reduce the Schiff base to a stable secondary amine. This step makes the modification irreversible and easier to detect.

• LC-MS Analysis: Analyze both the control and fragment-treated samples using liquid chromatography-mass spectrometry (LC-MS) capable of intact protein analysis.[21]

• Data Interpretation: Compare the deconvoluted mass spectra. A mass shift in the treated sample corresponding to the molecular weight of the fragment (minus water, for Schiff base formation) confirms covalent binding.

Protocol 2.2: Fragment Growth via Chemical Elaboration

Once crystallography confirms the binding mode and identifies a suitable vector for growth from the 5-position, the Boc group is removed to enable synthetic elaboration.[15]

Objective: To synthesize a small library of analogs to improve binding affinity by exploring interactions in an adjacent pocket.

Methodology:

• Boc-Deprotection:

  • Dissolve the fragment in a suitable solvent like dichloromethane (DCM).

  • Add an excess of trifluoroacetic acid (TFA) (e.g., 20-30% v/v) and stir at room temperature for 1-2 hours.[12]

  • Monitor the reaction by TLC or LC-MS.

  • Upon completion, remove the solvent and TFA under reduced pressure to yield the free amine (5-amino-1H-indazole-3-carbaldehyde) as a salt.

• Amide Coupling (Example of Elaboration):

  • To the deprotected amine salt in a solvent like DMF, add a base (e.g., DIPEA) to neutralize the salt.

  • Add a carboxylic acid of choice (selected based on the structural information of the target's adjacent pocket) and a coupling agent (e.g., HATU or HBTU).

  • Stir the reaction at room temperature until completion (monitor by LC-MS).

  • Purify the resulting analog using standard chromatographic techniques.

This "fragment growing" strategy can rapidly improve potency from the millimolar affinity of the initial fragment to the nanomolar affinity of a lead compound.[1]

Conclusion

tert-Butyl (3-formyl-1H-indazol-5-yl)carbamate is a highly versatile and strategically designed fragment for FBDD campaigns. Its constituent parts—a privileged indazole scaffold, a reactive aldehyde for covalent targeting, and a protected amine for synthetic elaboration—provide researchers with multiple pathways for hit discovery and a clear, logical roadmap for hit-to-lead optimization. The protocols outlined in this note provide a robust framework for leveraging this fragment's potential to accelerate the discovery of novel therapeutics.

References

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• IRBM Medicinal Chemistry. (2025, March 25). Optimized Covalent Fragment Library for Drug Discovery. Retrieved from [Link]

• Kumar, R., et al. (2022). Current progress, challenges and future prospects of indazoles as protein kinase inhibitors for the treatment of cancer. RSC Medicinal Chemistry, 13(8), 921-943. Available from: [Link]

• Murray, C. W., et al. (2020). Rapid optimisation of fragments and hits to lead compounds from screening of crude reaction mixtures. Scientific Reports, 10(1), 14457. Available from: [Link]

• Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups. Retrieved from [Link]

• Strelow, J. M., et al. (2022). Reactivity of Covalent Fragments and Their Role in Fragment Based Drug Discovery. Molecules, 27(19), 6649. Available from: [Link]

• Keeley, A., et al. (2021). Fragment-based covalent ligand discovery. Chemical Society Reviews, 50(9), 5434-5452. Available from: [Link]

• Thiruvalluvar, A. A., et al. (2021). tert-Butyl 3-amino-5-bromo-1H-indazole-1-carboxylate. IUCrData, 6(8), x210874. Available from: [Link]

• Singh, S., et al. (2023). Indazole – an emerging privileged scaffold: synthesis and its biological significance. RSC Medicinal Chemistry, 14(10), 1853-1881. Available from: [Link]

• Murray, C. W., et al. (2020). Rapid optimisation of fragments and hits to lead compounds from screening of crude reaction mixtures. ResearchGate. Available from: [Link]

• Buchstaller, H. P., et al. (2012). Fragment-based Discovery of Hydroxy-Indazole-Carboxamides as Novel Small Molecule Inhibitors of Hsp90. Bioorganic & Medicinal Chemistry Letters, 22(13), 4396-4403. Available from: [Link]

• Renaud, J., et al. (2010). Fragment Screening by Surface Plasmon Resonance. ACS Medicinal Chemistry Letters, 1(2), 58-61. Available from: [Link]

• Chatti, A., et al. (2012). N-tert-Butoxycarbonylation of Structurally Diverse Amines and Sulfamides under Water-Mediated Catalyst-Free Conditions. International Journal of Organic Chemistry, 2, 258-262. Available from: [Link]

• Xiong, Y., et al. (2020). Application of Fragment-Based Drug Discovery to Versatile Targets. Frontiers in Molecular Biosciences, 7, 193. Available from: [Link]

• Gushchina, I. V., et al. (2025). New Indazole Derivatives as Potential Scaffolds for the Development of Anticancer, Antiviral, and Anti-tuberculosis Chemotherapeutic Compounds. Current Medicinal Chemistry. Available from: [Link]

• One Nucleus. (n.d.). Fragment-Based Drug Discovery (FBDD): Workflow, Benefits, and How It's Shaping the Future of Drug Research. Retrieved from [Link]

• Keeley, A., et al. (2021). Fragment-based covalent ligand discovery. RSC Chemical Biology, 2(3), 853-871. Available from: [Link]

• Erath, J., et al. (2014). A Fragment-Based Method to Discover Irreversible Covalent Inhibitors of Cysteine Proteases. Journal of Medicinal Chemistry, 57(11), 4877-4886. Available from: [Link]

• YouTube. (2022, November 2). Integrated Strategy for Hit-to-Lead Optimization: The 'DOTS' approach. Retrieved from [Link]

• BioSolveIT. (n.d.). FBDD: Fragment-Based Drug Design. Retrieved from [Link]

• ResearchGate. (2025, August 10). SPR-based Fragment Screening: Advantages and Applications. Retrieved from [Link]

• ResearchGate. (2025, October 10). Indazole as a Privileged Scaffold: The Derivatives and their Therapeutic Applications. Retrieved from [Link]

• Li, W., et al. (2024). Direct synthesis of carbamates, thiocarbamates, and ureas from Boc-protected amines: a sustainable and efficient approach. RSC Advances, 14, 19857-19865. Available from: [Link]

• Drug Target Review. (2021, June 22). Covalent fragment screening in cell-based phenotypic models of disease: a collaborative approach. Retrieved from [Link]

• MDPI. (2025, December 2). Insight into the Anticancer Potential of Imidazole-Based Derivatives Targeting Receptor Tyrosine Kinases. Retrieved from [Link]

• Molecules. (2018, October 26). Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. Retrieved from [Link]

• Progress in Biophysics and Molecular Biology. (2019, February 6). Biophysical screening in fragment-based drug design: a brief overview. Retrieved from [Link]

• RSC Advances. (2021, April 27). Synthesis and biological evaluation of indazole derivatives as anti-cancer agents. Retrieved from [Link]

• Excelra. (n.d.). Hit to Lead Optimization in Drug Discovery. Retrieved from [Link]

• Google Patents. (n.d.). CN114805134A - Synthesis method of (1-hydroxypent-4-en-2-yl) carbamic acid tert-butyl ester.

• Nuvisan. (n.d.). Comprehensive fragment-based lead discovery solutions. Retrieved from [Link]

• Chemical Synthesis Database. (2025, May 20). tert-butyl 3-formyl-1H-indole-5-carboxylate. Retrieved from [Link]

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• Organic Chemistry Portal. (n.d.). Synthesis of carbamates by carbamoylation. Retrieved from [Link]

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tert-Butyl (3-formyl-1H-indazol-5-yl)carbamate as a building block for heterocyclic synthesis

An In-depth Technical Guide to tert-Butyl (3-formyl-1H-indazol-5-yl)carbamate: A Versatile Building Block for Heterocyclic Synthesis

Introduction: The Strategic Value of the Indazole Scaffold

The indazole nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous therapeutic agents. Its unique electronic properties and ability to participate in hydrogen bonding have made it a cornerstone in the design of compounds targeting a wide array of biological targets, including kinases, G-protein coupled receptors, and enzymes.[1][2] Indazole-containing drugs such as axitinib and pazopanib, used in cancer therapy, underscore the therapeutic importance of this heterocyclic system.[2] The strategic functionalization of the indazole ring is therefore of paramount importance in drug discovery.

This guide focuses on tert-butyl (3-formyl-1H-indazol-5-yl)carbamate, a bifunctional building block designed for efficient and modular synthesis of diverse heterocyclic systems. The presence of a reactive aldehyde at the 3-position and a Boc-protected amine at the 5-position allows for sequential and regioselective transformations, making it an invaluable tool for generating libraries of complex molecules. The tert-butoxycarbonyl (Boc) protecting group provides stability under a range of reaction conditions while allowing for facile deprotection under acidic conditions, unmasking a nucleophilic amino group for further elaboration.

This document provides detailed application notes and protocols for the use of this versatile building block, grounded in established chemical principles and supported by relevant literature.

PART 1: Synthesis of tert-Butyl (3-formyl-1H-indazol-5-yl)carbamate

A plausible synthetic route to the title compound, based on established indazole synthesis methodologies, is outlined below.[3] This multi-step process begins with a commercially available substituted nitrotoluene and proceeds through cyclization to form the indazole core, followed by functional group manipulations.

Caption: Plausible synthetic route to the target compound.

While a specific literature procedure for the complete synthesis of tert-Butyl (3-formyl-1H-indazol-5-yl)carbamate was not identified, the proposed route is based on well-established transformations in indole and indazole chemistry.

PART 2: Applications in Heterocyclic Synthesis

The true utility of this building block lies in its ability to undergo a variety of transformations at its two key functional groups. The following protocols detail some of the most powerful applications.

Application 1: Knoevenagel Condensation for C-C Bond Formation

The electrophilic 3-formyl group is an excellent handle for carbon-carbon bond formation via the Knoevenagel condensation. This reaction, which involves the condensation of an aldehyde with an active methylene compound, is a cornerstone of organic synthesis for creating α,β-unsaturated systems.[4][5]

Protocol 1: Synthesis of tert-Butyl (3-(2,2-dicyanovinyl)-1H-indazol-5-yl)carbamate

This protocol describes the reaction of the title building block with malononitrile, a classic active methylene compound.

• Reaction Setup: To a solution of tert-butyl (3-formyl-1H-indazol-5-yl)carbamate (1.0 eq) in ethanol (0.2 M), add malononitrile (1.1 eq).

• Catalyst Addition: Add a catalytic amount of a weak base, such as piperidine or triethylamine (0.1 eq). The use of a mild base is crucial to prevent self-condensation of the aldehyde.[4]

• Reaction Execution: Stir the reaction mixture at room temperature. Monitor the progress of the reaction by Thin Layer Chromatography (TLC). The reaction is typically complete within 2-4 hours.

• Work-up and Purification: Upon completion, cool the reaction mixture in an ice bath to precipitate the product. Collect the solid by filtration, wash with cold ethanol, and dry under vacuum to afford the desired product. Further purification can be achieved by recrystallization if necessary.

Data Summary Table:

Active Methylene Compound	Base Catalyst	Typical Yield (%)
Malononitrile	Piperidine	85-95
Ethyl Cyanoacetate	Triethylamine	80-90
Thiobarbituric Acid	Piperidine	75-85

Causality and Insights: The reaction is driven by the formation of a stable, conjugated product. The weak base facilitates the deprotonation of the active methylene compound to form a nucleophilic enolate, which then attacks the electrophilic aldehyde carbon. A subsequent dehydration step yields the final product. This methodology provides a straightforward route to vinyl-substituted indazoles, which are themselves valuable intermediates.[6][7]

Caption: Knoevenagel condensation workflow.

Application 2: Reductive Amination for the Synthesis of Substituted Amines

Reductive amination is a powerful method for forming C-N bonds and is often superior to direct alkylation of amines, as it avoids over-alkylation.[8][9] The 3-formyl group of the building block can be readily converted into a secondary or tertiary amine in a one-pot reaction.

Protocol 2: Synthesis of tert-Butyl (3-((benzylamino)methyl)-1H-indazol-5-yl)carbamate

This protocol details the reductive amination with benzylamine.

• Reaction Setup: Dissolve tert-butyl (3-formyl-1H-indazol-5-yl)carbamate (1.0 eq) and benzylamine (1.1 eq) in a suitable solvent such as dichloromethane (DCM) or 1,2-dichloroethane (DCE) (0.1 M).

• Imine Formation: Add acetic acid (1.0 eq) to catalyze the formation of the intermediate imine. Stir the mixture at room temperature for 1-2 hours.

• Reduction: Add a mild reducing agent, such as sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq), portion-wise to the reaction mixture. This reducing agent is selective for the imine in the presence of the unreacted aldehyde.[8]

• Reaction Execution: Stir the reaction at room temperature overnight. Monitor by TLC for the disappearance of the starting material and imine intermediate.

• Work-up and Purification: Quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution. Separate the organic layer, and extract the aqueous layer with DCM. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

Data Summary Table:

Amine	Reducing Agent	Typical Yield (%)
Benzylamine	NaBH(OAc)₃	75-85
Morpholine	NaBH(OAc)₃	80-90
Aniline	NaBH₃CN	70-80

Causality and Insights: The reaction proceeds through the formation of a hemiaminal, which then dehydrates to an imine. The imine is subsequently reduced by the hydride reagent to the corresponding amine. The choice of a mild reducing agent like NaBH(OAc)₃ is key to the success of this one-pot procedure. This method provides access to a wide range of N-substituted indazole derivatives.[10][11][12]

Caption: Reductive amination mechanism.

Application 3: Synthesis of Fused Pyrimido[1,2-b]indazoles

A key feature of this building block is the Boc-protected amine, which can be deprotected to reveal a nucleophilic center. This allows for the construction of fused heterocyclic systems, such as pyrimido[1,2-b]indazoles, which are of significant interest in medicinal chemistry.[1][13][14]

Protocol 3: Two-Step Synthesis of a Substituted Pyrimido[1,2-b]indazol-4-one

This protocol outlines the deprotection of the Boc group followed by cyclization with a β-ketoester.

Step 1: Boc Deprotection

• Reaction Setup: Dissolve tert-butyl (3-formyl-1H-indazol-5-yl)carbamate (1.0 eq) in a mixture of DCM and trifluoroacetic acid (TFA) (1:1 v/v).

• Execution: Stir the solution at room temperature for 1-2 hours. Monitor the deprotection by TLC.

• Work-up: Concentrate the reaction mixture under reduced pressure to remove the solvent and excess TFA. The resulting crude 5-amino-1H-indazole-3-carbaldehyde can be used in the next step without further purification.

Step 2: Cyclocondensation

• Reaction Setup: Dissolve the crude 5-amino-1H-indazole-3-carbaldehyde from the previous step in ethanol or acetic acid.

• Reagent Addition: Add a β-ketoester, such as ethyl acetoacetate (1.1 eq).

• Execution: Heat the reaction mixture to reflux and stir for 4-6 hours. Monitor the reaction by TLC.

• Work-up and Purification: Cool the reaction mixture to room temperature. Collect the precipitated product by filtration, wash with cold ethanol, and dry. Recrystallize from a suitable solvent if necessary.

Data Summary Table:

β-Dicarbonyl Compound	Solvent	Typical Yield (%)
Ethyl Acetoacetate	Acetic Acid	70-80
Diethyl Malonate	Ethanol	65-75
Acetylacetone	Ethanol	70-80

Causality and Insights: The reaction proceeds via a cascade mechanism. The deprotected 5-amino group acts as a nucleophile, attacking one of the carbonyls of the β-dicarbonyl compound. The 3-formyl group then participates in an intramolecular condensation, leading to the formation of the fused pyrimidine ring. This strategy provides a modular and efficient route to complex, polycyclic heteroaromatic systems.[1]

Caption: Fused heterocycle synthesis workflow.

Conclusion

tert-Butyl (3-formyl-1H-indazol-5-yl)carbamate is a highly valuable and versatile building block for the synthesis of a wide range of heterocyclic compounds. Its bifunctional nature allows for selective and sequential reactions, providing access to complex molecular architectures from a single, readily accessible starting material. The protocols outlined in this guide demonstrate its utility in key synthetic transformations, including C-C and C-N bond formation, as well as the construction of fused ring systems. The strategic use of this building block can significantly accelerate the drug discovery process by enabling the rapid generation of diverse chemical libraries based on the privileged indazole scaffold.

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• A new series of trifluoromethylated pyrimido[1,2-b]indazol-4(1H)-one derivatives was synthesized with good to excellent yields through a simple condensation of 3-aminoindazole derivatives with ethyl 4,4,4-trifluoro 3-oxobutanoate. (2023, December 20). MDPI. Retrieved February 14, 2024, from [Link]

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• Reductive amination. (n.d.). Wikipedia. Retrieved February 14, 2024, from [Link]

• An effective synthesis for 2,3-disubstituted pyrimido[1,2-b]indazole from 3-aminoindazole and two amino acids was developed. (2025, August 22). PubMed. Retrieved February 14, 2024, from [Link]

• Knoevenagel condensation. (n.d.). Wikipedia. Retrieved February 14, 2024, from [Link]

• practical synthesis of 1h-indazole-3-carboxylic acid and its derivatives. (n.d.). LOCKSS. Retrieved February 14, 2024, from [Link]

• Reaction of 3-(polyfluoroacyl)chromones with hydroxylamine: synthesis of novel RF-containing isoxazole and chromone derivatives. (2025, August 6). ResearchGate. Retrieved February 14, 2024, from [Link]

• Reductive amination is a powerful and versatile synthetic method used in organic chemistry for the formation of secondary and tertiary amines. (2024, April 29). JOCPR. Retrieved February 14, 2024, from [Link]

• Novel Methods of Knoevenagel Condensation. (n.d.). Banaras Hindu University. Retrieved February 14, 2024, from [Link]

• Regioselective synthesis of methyl 5-(N-Boc-cycloaminyl)-1,2-oxazole-4-carboxylates as new amino acid-like building blocks. (2022, January 12). Beilstein Journals. Retrieved February 14, 2024, from [Link]

• Facile Synthesis of N-vinylindoles via Knoevenagel Condensation: Molecular Features and Biological Activities. (2025, October 18). PMC. Retrieved February 14, 2024, from [Link]

• (2-Aminoethyl)carbamic acid tert-butyl ester. (n.d.). Organic Syntheses Procedure. Retrieved February 14, 2024, from [Link]

• A one-pot, molecular sieve mediated sequential Knoevenagel condensation/decarboxylative Michael addition reaction has been developed. (n.d.). RSC Publishing. Retrieved February 14, 2024, from [Link]

• Various aplysinopsin and β -carboline thiohydantoin analogues were prepared starting from ethyl 3-formyl-1H-indole-2-carboxylate by condensation with the active methylene group of 2-thiohydantoin, rhodanine, or thiobarbituric acid derivatives. (2025, August 9). ResearchGate. Retrieved February 14, 2024, from [Link]

• A new Cα-tetrasubstituted α-amino acid rac-tert-butyl 3-(benzyloxycarbonylamino)-2-(4-bromophenyl)-tetrahydrofuran-3-carboxylate was synthesized and characterized by NMR, MS, elemental analysis and X-ray. (2009, March 23). MDPI. Retrieved February 14, 2024, from [Link]

• Treatment of 1,2,3-trimethylindole with trifluoroacetic anhydride results in attack on the C-2 methyl group of the indole, and trifluoroacetylation of -alkyltetrahydrocarbazoles occurs at C-1. (n.d.). RSC Publishing. Retrieved February 14, 2024, from [Link]

• Reaction of 3‐formylchromones in three‐component reactions with of isocyanoacetates and amines. (n.d.). ResearchGate. Retrieved February 14, 2024, from [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. One-Pot Synthesis of 2,3-Disubstituted Pyrimido[1,2- b]indazole Skeletons from 3-Aminoindazole and Two Distinct Amino Acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 4. Knoevenagel condensation - Wikipedia [en.wikipedia.org]
• 5. bhu.ac.in [bhu.ac.in]
• 6. Facile Synthesis of N-vinylindoles via Knoevenagel Condensation: Molecular Features and Biological Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. Reductive amination - Wikipedia [en.wikipedia.org]
• 10. researchgate.net [researchgate.net]
• 11. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 12. jocpr.com [jocpr.com]
• 13. pubs.acs.org [pubs.acs.org]
• 14. Oxidant-controlled divergent transformations of 3-aminoindazoles for the synthesis of pyrimido[1,2-b]-indazoles and aromatic nitrile-derived dithioacetals - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]

coupling reactions involving the indazole nitrogen of carbamate derivatives

Application Note: Coupling Strategies for Indazole Nitrogen & Carbamate Derivatives

Abstract

This guide addresses the synthetic challenges associated with coupling reactions involving the indazole scaffold, specifically focusing on carbamate derivatives . The term "carbamate derivatives" in this context presents two distinct but critical synthetic scenarios in drug discovery:

• De Novo Construction: The use of hydrazine carbamates (carbazates) as coupling partners to synthesize functionalized indazoles via Copper-catalyzed cascade reactions.

• Post-Synthetic Functionalization: The site-selective

  -arylation of indazoles where carbamate moieties (e.g., Boc/Cbz protecting groups or side-chains) must be tolerated or utilized to direct regioselectivity ( vs. ).

This document provides optimized protocols for both scenarios, supported by mechanistic insights into the thermodynamic vs. kinetic control of the indazole nitrogen.[1][2]

Part 1: Mechanistic Insight & Regiocontrol

The indazole core presents a classic tautomeric challenge. The

-indazole ( -H) is thermodynamically more stable than the -indazole ( -H) by approximately 3–4 kcal/mol. However, in coupling reactions, the interplay between steric hindrance, solvent effects, and catalyst coordination often dictates the outcome.

The Carbamate Factor

When dealing with carbamate derivatives (e.g.,

-Boc indazoles or hydrazine carboxylates), three mechanistic realities must be managed:

• The "Sacrificial" Carbamate: In de novo synthesis, hydrazine carbamates act as stable ammonia equivalents. The carbamate group often undergoes in situ deacylation during the cascade cyclization, yielding free 3-aminoindazoles.

• Carbamate Lability: In Pd-catalyzed Buchwald-Hartwig couplings,

  -Boc groups are prone to thermal cleavage (thermolysis >80°C) or base-mediated hydrolysis (Cs CO ).

• Directing Effects: An

  -carbamate exerts electronic withdrawal, deactivating the ring towards electrophilic aromatic substitution but potentially directing C-H activation at the C3 position.

Part 2: Experimental Protocols

Protocol A: De Novo Synthesis via Cu-Catalyzed Cascade

Target Application: Constructing the indazole core using hydrazine carbamates (carbazates) as the nitrogen source.

This protocol utilizes a Copper-catalyzed Ullmann-type coupling followed by an intramolecular nucleophilic attack. It is superior to hydrazine hydrate methods due to higher functional group tolerance.

Reaction Scheme: 2-Halobenzonitrile + Hydrazine Carbamate (H2N-NH-COOR) -> [Cu] -> 3-Aminoindazole

Materials:

• Substrate: 2-Bromobenzonitrile (1.0 equiv)

• Coupling Partner: Ethyl carbazate (1.2 equiv)

• Catalyst: CuI (10 mol%)

• Ligand: 4-Hydroxy-L-proline (20 mol%) or 1,10-Phenanthroline

• Base: Cs

  CO (2.0 equiv)

• Solvent: DMSO (anhydrous)

Step-by-Step Methodology:

• Charge: In a glovebox or under Argon flow, charge a reaction vial with CuI (19 mg, 0.1 mmol), 4-Hydroxy-L-proline (26 mg, 0.2 mmol), and Cs

  CO (652 mg, 2.0 mmol).

• Solvation: Add anhydrous DMSO (3.0 mL). Stir at room temperature for 10 minutes to form the active catalyst complex (solution typically turns blue/green).

• Substrate Addition: Add 2-Bromobenzonitrile (1.0 mmol) and Ethyl carbazate (1.2 mmol).

• Coupling: Seal the vial and heat to 80°C for 12–18 hours.

  • Note: The carbamate moiety facilitates the initial N-arylation. Under these conditions, the carbamate group is often cleaved in situ after cyclization, delivering the free 3-aminoindazole. If the

    -carbamoyl product is desired, lower the temperature to 60°C and use K PO as the base.

• Workup: Cool to RT. Dilute with EtOAc (20 mL) and wash with water (3 x 10 mL) to remove DMSO.

• Purification: Dry organic layer over Na

  SO , concentrate, and purify via flash chromatography (DCM/MeOH gradient).

Data Summary: Catalyst Efficiency

Catalyst System	Base	Temp (°C)	Yield (3-Aminoindazole)	Notes
CuI / L-Proline	Cs CO	80	88%	Standard Protocol. Cleaves carbamate.
CuI / Phenanthroline	K PO	60	65%	Retains partial N-carbamoyl product.
Pd(OAc) / BINAP	NaO Bu	100	40%	Significant side reactions.

Protocol B: Regioselective N-Arylation of Indazoles

Target Application: Coupling an existing indazole (potentially bearing carbamate side-chains) with aryl halides.

This protocol uses a Chan-Lam (Copper) approach, which is milder than Buchwald-Hartwig (Palladium) and prevents the unwanted deprotection of acid-labile carbamate groups (like Boc) located on side chains.

Materials:

• Substrate: Indazole derivative (1.0 equiv)

• Coupling Partner: Aryl Boronic Acid (1.5 equiv)

• Catalyst: Cu(OAc)

  (1.0 equiv) - Stoichiometric Cu is often required for high yield, though catalytic variants exist.

• Ligand: Pyridine (2.0 equiv)

• Solvent: DCM or DCE (0.1 M)

• Atmosphere: Open air (O

  balloon optional for speed)

Step-by-Step Methodology:

• Preparation: To a flask equipped with a drying tube (or open to air), add the Indazole (1.0 mmol), Aryl Boronic Acid (1.5 mmol), and Cu(OAc)

  (181 mg, 1.0 mmol).

• Activation: Add DCM (10 mL) followed by Pyridine (160 µL, 2.0 mmol).

  • Critical Step: Add 4Å Molecular Sieves (activated powder). Water inhibits this reaction cycle.

• Reaction: Stir vigorously at Room Temperature (25°C) for 24 hours.

  • Monitoring: The reaction mixture will turn from blue/green to a dark suspension.

• Selectivity Check: This condition favors

  -arylation (>10:1 N1:N2) for most substrates. If -arylation is observed, it is often a kinetic product; heating to 40°C can induce rearrangement to the thermodynamic isomer.

• Workup: Filter through a pad of Celite to remove Copper salts. Wash the pad with DCM/MeOH (9:1).

• Purification: Concentrate and purify via silica gel chromatography.

Part 3: Visualization & Logic

Diagram 1: Mechanistic Pathway of Carbazate Cascade

Caption: Cu-catalyzed cascade converting 2-halobenzonitriles and hydrazine carbamates into 3-aminoindazoles.

Diagram 2: Regioselectivity Decision Tree

Caption: Logic flow for selecting conditions to favor N1 vs N2 arylation in indazoles.

References

• Xu, L., Peng, Y., Pan, Q., Jiang, Y., & Ma, D. (2013). Copper-Catalyzed Coupling of 2-Halobenzonitriles with Hydrazine Carboxylic Esters: A Facile Synthesis of 3-Aminoindazoles.[3] The Journal of Organic Chemistry, 78(7), 3400–3405.

  • [Link]

• Antilla, J. C., Baskin, J. M., Barder, T. E., & Buchwald, S. L. (2004). Copper-Diamine-Catalyzed N-Arylation of Pyrroles, Pyrazoles, Indazoles, Imidazoles, and Triazoles. The Journal of Organic Chemistry, 69(17), 5578–5587.

  • [Link]

• Ye, X., Liu, G., Popp, B. V., & Stahl, S. S. (2011). Copper-Catalyzed Aerobic Oxidative C–H Functionalization of Azoles with Phenols. The Journal of Organic Chemistry, 76(24), 10316–10320. (Insight into Chan-Lam type mechanisms).

  • [Link]

• Laha, J. K., & Gupta, S. (2013). Regioselective N-Arylation of Indazoles: A Review. Synlett, 24(13), 1611-1616.

Sources

• 1. Development of a selective and scalable N1-indazole alkylation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Indazole synthesis [organic-chemistry.org]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Low Yield in tert-Butyl (3-formyl-1H-indazol-5-yl)carbamate Synthesis

Welcome to the technical support center for the synthesis of tert-Butyl (3-formyl-1H-indazol-5-yl)carbamate. This guide is designed for researchers, chemists, and drug development professionals who are encountering challenges, particularly low yields, during this critical synthetic transformation. We will move beyond simple procedural steps to explore the underlying chemical principles, offering field-proven insights to help you diagnose and resolve common issues.

The formylation of the indazole core at the C3 position is a crucial step for building more complex, biologically active molecules.[1] However, this reaction, most commonly achieved via the Vilsmeier-Haack reaction, is sensitive to several parameters that can drastically impact reaction efficiency and product yield. This guide provides a structured, question-and-answer approach to troubleshoot these challenges effectively.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: My reaction shows little to no conversion of the starting material, tert-Butyl (1H-indazol-5-yl)carbamate. What are the primary causes?

This is a common and frustrating issue, often pointing to problems with the activation step—the formation of the Vilsmeier reagent—or insufficient reactivity. Let's break down the likely culprits.

Expertise & Experience: The Vilsmeier-Haack reaction relies on the in-situ formation of a chloroiminium salt (the "Vilsmeier reagent") from phosphorus oxychloride (POCl₃) and N,N-dimethylformamide (DMF).[2] This reagent is the active electrophile that formylates the indazole ring. If this reagent is not formed efficiently or is quenched prematurely, the reaction will not proceed.

Root Cause Analysis:

• Moisture Contamination: POCl₃ and the resulting Vilsmeier reagent are extremely sensitive to moisture. Water will rapidly decompose the reagents, halting the reaction.

• Reagent Quality: Degraded POCl₃ or DMF containing impurities (like dimethylamine) can inhibit the formation of the active electrophile.

• Improper Reagent Formation Conditions: The reaction between POCl₃ and DMF is exothermic. If POCl₃ is added too quickly or at too high a temperature, side reactions can occur, reducing the concentration of the Vilsmeier reagent.

Troubleshooting Protocol: Pre-Reaction Verification

• Step 1: Ensure Anhydrous Conditions: All glassware must be rigorously dried (oven-dried or flame-dried under vacuum). Use anhydrous grade DMF and fresh, high-purity POCl₃.

• Step 2: Controlled Vilsmeier Reagent Preparation:

  • Cool the anhydrous DMF in an ice/salt bath to 0 °C.

  • Add POCl₃ dropwise via a syringe or dropping funnel while vigorously stirring.

  • Crucially, maintain the internal temperature below 5-10 °C during the addition.

  • After addition, allow the mixture to stir at 0 °C for 15-30 minutes to ensure complete formation of the reagent before adding the indazole substrate.

• Step 3: Substrate Addition: Dissolve your tert-Butyl (1H-indazol-5-yl)carbamate in a minimal amount of anhydrous DMF and add it slowly to the pre-formed Vilsmeier reagent, maintaining the low temperature initially.

Caption: Vilsmeier Reagent Preparation Workflow.

Q2: The reaction starts but stalls, leaving significant unreacted starting material. How can I improve conversion?

Observing partial conversion suggests that the fundamental reaction components are correct, but the conditions are not optimized for your specific substrate. The electronic nature of the Boc-protected aminoindazole requires sufficient energy to overcome the activation barrier.

Expertise & Experience: While the carbamate group is electron-donating and activates the aromatic system, the overall reactivity may be sluggish. Driving the reaction to completion often requires adjusting thermal conditions and reagent stoichiometry.

Root Cause Analysis:

• Insufficient Thermal Energy: The reaction may require heating to proceed at a reasonable rate. Room temperature is often insufficient for less activated substrates.

• Inadequate Stoichiometry: An insufficient excess of the Vilsmeier reagent may lead to incomplete conversion, as the reagent can be consumed by trace impurities or side reactions.

• Reaction Time: The reaction may simply need more time to reach completion at the given temperature.

Troubleshooting Protocol: Reaction Optimization

• Temperature Screening: After the initial substrate addition at low temperature, gradually warm the reaction mixture. Monitor the reaction progress by Thin Layer Chromatography (TLC). If sluggish at room temperature, slowly increase the temperature to 70-80 °C.

• Stoichiometry Adjustment: Increase the excess of the Vilsmeier reagent. While a 1.2-1.5 equivalent excess is a common starting point, using 2.0-3.0 equivalents can sometimes be necessary for stubborn substrates.

• Time Study: Once an optimal temperature is found, run the reaction and take samples periodically (e.g., every hour) to determine the point at which starting material consumption plateaus.

Data Presentation: Optimization Parameters

Entry	Equivalents of POCl₃/DMF	Temperature (°C)	Time (h)	Conversion (%)
1	1.2	25	4	~20%
2	1.2	70	4	~65%
3	2.5	70	4	>95%
4	2.5	90	4	Decomposition

This table illustrates a hypothetical optimization process where increasing both stoichiometry and temperature significantly improves conversion.

Q3: The reaction mixture turns into a dark, intractable tar, making product isolation impossible. What causes this and how can it be prevented?

The formation of tar is a clear sign of product or reagent decomposition, typically caused by excessive heat or an uncontrolled exothermic process.

Expertise & Experience: Both the Vilsmeier reagent formation and the subsequent work-up (hydrolysis) are highly exothermic steps. Uncontrolled temperature spikes can lead to polymerization and degradation of the electron-rich indazole ring system.

Root Cause Analysis:

• Reaction Overheating: As discussed, excessive temperature during reagent formation or the formylation reaction itself can lead to decomposition.

• Uncontrolled Quenching: The most common cause of tarring is an uncontrolled work-up. Pouring water directly into the hot reaction mixture can cause a violent, localized exotherm that degrades the desired product. The correct procedure is to pour the reaction mixture onto a vigorously stirred slurry of ice.

Troubleshooting Protocol: Temperature and Quenching Control

• Maintain Strict Temperature Control: Use an appropriate cooling bath (ice/water, ice/salt) throughout the reagent preparation and substrate addition. Use a thermometer to monitor the internal reaction temperature.

• Proper Quenching Technique:

  • Allow the completed reaction mixture to cool to room temperature.

  • Prepare a separate, large beaker containing a vigorously stirred mixture of crushed ice and water.

  • Slowly and carefully pour the reaction mixture in a thin stream into the ice slurry. This ensures that the heat of hydrolysis is effectively dissipated.

  • After the addition is complete, you can add a base (e.g., saturated NaHCO₃ or NaOH solution) to neutralize the acid and precipitate the crude product.

Caption: Decision tree for diagnosing low yield.

Q4: My purification by column chromatography is difficult, and yields are poor after isolation. What are some effective purification strategies?

Purification can be a significant source of yield loss if not optimized. The polarity of the product, starting material, and byproducts must be considered.

Expertise & Experience: The product, tert-Butyl (3-formyl-1H-indazol-5-yl)carbamate, contains both a polar aldehyde and a relatively non-polar Boc group. This amphiphilic nature can sometimes lead to streaking on silica gel columns. A well-chosen solvent system is key. Similar Boc-protected indazole derivatives have been successfully purified using ethyl acetate in hexane gradients.[3][4]

Troubleshooting Protocol: Purification and Isolation

• Step 1: Efficient Extraction: After quenching and neutralization, the product will likely precipitate or need to be extracted. Use a suitable organic solvent like Ethyl Acetate (EtOAc) or Dichloromethane (DCM). Wash the organic layer with water and brine to remove residual DMF and salts.

• Step 2: Column Chromatography:

  • Adsorbent: Use standard silica gel (230-400 mesh).

  • Solvent System: A gradient of Ethyl Acetate in Hexanes (or Heptane) is a highly effective mobile phase. Start with a low polarity (e.g., 10% EtOAc in Hexanes) to elute non-polar impurities and gradually increase the polarity (e.g., to 30-50% EtOAc) to elute your product.

  • TLC Monitoring: Carefully monitor the column fractions by TLC to identify and combine the pure product fractions.

• Step 3: Recrystallization: If the column-purified product is a solid but still contains minor impurities, recrystallization from a suitable solvent system (e.g., EtOAc/Hexane, Ethanol/Water) can be an excellent final step to improve purity and yield a crystalline solid.

References

• Thiruvalluvar, A. A., Kusanur, R., & Sridharan, M. (2021). tert-Butyl 3-amino-5-bromo-1H-indazole-1-carboxylate. IUCrData, 6(7), x210694. Available at: [Link]

• Thiruvalluvar, A. A., Kusanur, R., & Sridharan, M. (2021). (PDF) tert-Butyl 3-amino-5-bromo-1H-indazole-1-carboxylate. ResearchGate. Available at: [Link]

• BenchChem. (2025).

• Chemistry Steps. (2023). Vilsmeier-Haack Reaction. Chemistry Steps. Available at: [Link]

• El-Gharably, A., et al. (2022).

• Alam, M. J., et al. (2023). Unravelling the synthetic and therapeutic aspects of five, six and fused heterocycles using Vilsmeier–Haack reagent. RSC Advances, 13(39), 27343-27372. Available at: [Link]

• Patel, H. M., & Patel, V. (2014). REVIEW ARTICLE ON VILSMEIER-HAACK REACTION. International Journal of Pharmaceutical and Chemical Sciences.

• Khan, I., et al. (2018). Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. Molecules, 23(10), 2635. Available at: [Link]

Sources

• 1. Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Vilsmeier-Haack Reaction - Chemistry Steps [chemistrysteps.com]
• 3. tert-Butyl 3-amino-5-bromo-1H-indazole-1-carboxyl­ate - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Chromatography Purification of tert-Butyl (3-formyl-1H-indazol-5-yl)carbamate

Introduction: The successful purification of tert-Butyl (3-formyl-1H-indazol-5-yl)carbamate is a critical step in many synthetic pathways. This molecule's unique structure, featuring a moderately polar indazole core, an acid-sensitive tert-butoxycarbonyl (Boc) protecting group, and a reactive formyl moiety, presents specific challenges for chromatographic separation. Common issues include poor peak shape (tailing), co-elution with impurities, and on-column degradation. This guide provides a structured, question-and-answer-based approach to troubleshoot and optimize the purification of this compound, ensuring high purity and yield for your research and development needs.

Troubleshooting Guide & FAQs

Question 1: My compound is streaking severely on my silica TLC plate and column, resulting in poor separation and mixed fractions. What causes this and how can I fix it?

Answer:

This is the most common issue encountered with indazole-containing compounds and is almost certainly caused by strong, undesirable interactions between the basic nitrogen atoms of the indazole ring and the acidic silanol groups (Si-OH) on the surface of standard silica gel. This interaction leads to non-uniform migration, causing the compound to "streak" or "tail" down the column, leading to poor resolution.[1][2]

Solutions:

• Mobile Phase Modification (Base Additive): The most direct solution is to neutralize the acidic silanol sites. By adding a small amount of a basic modifier to your eluent, you can dramatically improve peak shape.

  • Protocol: Add 0.5-2% triethylamine (TEA) or 1-2% of a 10% ammonium hydroxide solution in methanol to your mobile phase.[1][3] For example, if your eluent is 50:50 Hexane:Ethyl Acetate, a modified system would be 49.5:49.5:1 Hexane:Ethyl Acetate:TEA. Always re-evaluate your TLC in the modified solvent system, as Rf values may change.

• Use an Alternative Stationary Phase: If base additives do not resolve the issue or are incompatible with your compound, consider a different stationary phase.

  • Neutral or Basic Alumina: Alumina is a good alternative to silica gel for basic compounds.[3] It is available in neutral and basic grades, both of which will mitigate the acidic interactions causing tailing.

  • Amine-Functionalized Silica: This is an excellent, albeit more expensive, option where the silica surface is covalently modified with amino groups, creating a weakly basic environment ideal for purifying basic compounds.[2]

Diagram: Troubleshooting Peak Tailing

Caption: Decision workflow for addressing peak tailing.

Question 2: My yield is unexpectedly low, and I'm detecting a new, much more polar impurity after purification. What is likely happening on the column?

Answer:

This is a classic symptom of on-column decomposition. The tert-butoxycarbonyl (Boc) group is notoriously sensitive to acid and can be cleaved by the inherent acidity of silica gel.[4][5][6] This reaction removes the non-polar t-butyl group, generating the free amine (5-amino-1H-indazole-3-carbaldehyde), which is significantly more polar and may remain on the column or elute very slowly, leading to apparent yield loss and the appearance of a new baseline spot on TLC.

Solutions:

• Deactivate the Silica Gel: Before loading your compound, you can neutralize the silica gel's acidity.

  • Protocol: Pack your column as usual. Then, flush the column with 2-3 column volumes of your initial, non-polar eluent (e.g., 95:5 Hexane:EtOAc) containing 1-2% triethylamine.[1] Finally, re-equilibrate the column with 2-3 column volumes of the initial eluent without the base before loading your sample. This procedure passivates the most aggressive acidic sites.

• Minimize Compound-Silica Contact Time: A faster purification reduces the time available for decomposition.

  • Technique: Use flash chromatography with applied pressure rather than gravity chromatography.[7] Choose a solvent system that provides a slightly higher Rf (around 0.35) to ensure the compound elutes efficiently.

• Switch to a Different Purification Method:

  • Reversed-Phase Chromatography: This is an excellent alternative. The stationary phase (e.g., C18-bonded silica) is non-polar, and the mobile phase (typically water/acetonitrile or water/methanol) is run under neutral or slightly acidic/basic buffered conditions that are generally milder than bare silica gel.[8][9]

Condition	Risk of Boc-Deprotection	Recommended Action
Standard Silica Gel	High	Deactivate with base or switch stationary phase.[1]
Acidic Mobile Phase (e.g., with TFA/AcOH)	Very High	Avoid unless deprotection is intended.[5]
Neutral Alumina	Low	Good alternative to silica.[3]
Reversed-Phase (C18)	Very Low	Ideal for acid-sensitive compounds.
Data derived from established principles of protecting group stability.[4][5][6]

Question 3: My compound is very polar and remains at the baseline in most standard solvent systems. How can I get it to elute properly?

Answer:

If your compound has an Rf value near zero even in highly polar systems like 100% ethyl acetate, you need to increase the eluotropic strength of your mobile phase. The combination of the formyl group and the indazole core makes the molecule quite polar.

Solutions:

• Introduce a Stronger Solvent: The next step is to add a highly polar, protic solvent like methanol (MeOH).

  • Recommended System: Dichloromethane (DCM) with a methanol gradient is a powerful and common eluent system for polar compounds.[3]

  • TLC Scouting: Prepare TLC plates using solvent systems such as 98:2 DCM:MeOH, 95:5 DCM:MeOH, and 90:10 DCM:MeOH to find a system that provides the target Rf of 0.2-0.3.

• Consider Hydrophilic Interaction Liquid Chromatography (HILIC): HILIC is a technique designed specifically for polar compounds that are poorly retained in reversed-phase.[8] It uses a polar stationary phase (like silica or diol) with a mobile phase consisting of a high concentration of an organic solvent (like acetonitrile) and a small amount of a polar solvent (like water). This can provide excellent separation for compounds that are challenging in both normal and reversed-phase.

Recommended Purification Protocol

This protocol provides a robust starting point for the flash chromatography purification of tert-Butyl (3-formyl-1H-indazol-5-yl)carbamate on silica gel.

Diagram: General Purification Workflow

Caption: Step-by-step workflow for flash column chromatography.

Step-by-Step Methodology:

• TLC Analysis:

  • Dissolve a small amount of your crude material in a suitable solvent (e.g., DCM or Acetone).

  • Spot on a silica gel TLC plate.

  • Develop the plate in various solvent systems to find one that gives your target compound an Rf value of approximately 0.2-0.3.

  • Suggested Starting Systems:

    • Hexane / Ethyl Acetate (e.g., 70:30, 50:50)

    • Dichloromethane / Methanol (e.g., 98:2, 95:5)

  • If tailing is observed, add 1% triethylamine to the chosen system and re-run the TLC.

• Column Packing:

  • Select an appropriately sized flash silica gel column based on your sample mass (a general rule is a 40-100:1 ratio of silica:compound by weight).

  • Pack the column using your initial, least polar eluent (e.g., 90:10 Hexane:EtOAc).

• Sample Loading (Dry Loading Recommended):

  • Dissolve your crude product in a minimal amount of a strong solvent (e.g., DCM).

  • Add a small amount of silica gel (2-3 times the mass of your crude product) to this solution.

  • Carefully evaporate the solvent on a rotary evaporator until a fine, free-flowing powder is obtained.

  • Gently load this powder onto the top of your packed column bed. Dry loading prevents band broadening and improves resolution, especially for compounds with limited solubility in the mobile phase.

• Elution:

  • Begin eluting with a solvent system slightly less polar than the one that gave the target Rf on TLC.

  • Run a gradient of increasing polarity. For example, if your target Rf was in 60:40 Hexane:EtOAc, you might run a gradient from 80:20 to 50:50 Hexane:EtOAc over 10-15 column volumes.

  • Collect fractions throughout the run.

• Fraction Analysis:

  • Analyze the collected fractions by TLC to identify those containing the pure product.

  • Combine the pure fractions, and remove the solvent under reduced pressure to yield the purified tert-Butyl (3-formyl-1H-indazol-5-yl)carbamate.

References

• RSC Publishing. (2020). Mild deprotection of the N-tert -butyloxycarbonyl ( N -Boc) group using oxalyl chloride. RSC Advances.
• University of Kentucky X-Ray Crystallography Facility. Mild deprotection of the N-tert‐butyloxycarbonyl (N-Boc) group using oxalyl chloride.
• BenchChem. Application Notes and Protocols for the Deprotection of Boc from tert-Butyl (7-aminoheptyl)
• ResearchGate. (2025). Mild Deprotection of tert‐Butyl Carbamates of NH‐Heteroarenes under Basic Conditions | Request PDF.
• University of Rochester, Department of Chemistry.
• Organic Chemistry Portal. Boc-Protected Amino Groups.
• BenchChem.
• Biotage. (2023). What can I use to purify polar reaction mixtures?.
• PMC.
• Reddit. (2023). Purification of strong polar and basic compounds.
• SIELC Technologies. (2018).
• Asian Journal of Research in Chemistry. (2018).

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• 2. reddit.com [reddit.com]
• 3. Purification [chem.rochester.edu]
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• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Boc-Protected Amino Groups [organic-chemistry.org]
• 7. ajrconline.org [ajrconline.org]
• 8. biotage.com [biotage.com]
• 9. tert-Butyl carbamate | SIELC Technologies [sielc.com]

optimizing Boc deprotection to avoid decomposition of the indazole core

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This guide provides in-depth technical guidance on the deprotection of N-Boc protected indazoles, with a specific focus on strategies to mitigate the decomposition of the acid- and base-sensitive indazole core. Here, you will find troubleshooting advice, frequently asked questions (FAQs), detailed experimental protocols, and comparative data to enhance the success of your chemical syntheses.

Introduction

The tert-butyloxycarbonyl (Boc) group is a cornerstone of amine protection in modern organic synthesis due to its stability under a wide range of conditions and its facile removal with acid.[1] However, when working with sensitive heterocyclic systems such as indazoles, standard Boc deprotection protocols can lead to undesired side reactions, including decomposition of the core structure. The indazole scaffold, a privileged motif in medicinal chemistry, is known for its susceptibility to both strongly acidic and basic conditions.[2][3] This guide will explore the challenges associated with Boc deprotection of indazoles and provide optimized strategies to achieve clean and efficient deprotection while preserving the integrity of the indazole ring.

Troubleshooting Guide: Navigating Common Experimental Hurdles

This section addresses specific issues that may arise during the Boc deprotection of indazole-containing compounds. Each problem is followed by probable causes and actionable solutions grounded in established chemical principles.

Issue 1: Decomposition of the Indazole Core Under Acidic Conditions

• Observation: Formation of multiple unidentified byproducts, often colored, observed by TLC or LC-MS analysis. A significant decrease in the yield of the desired deprotected indazole.

• Probable Causes:

  • Excessive Acid Strength: Strong acids like neat trifluoroacetic acid (TFA) or concentrated hydrochloric acid (HCl) can lead to protonation of the indazole ring, followed by undesired rearrangements or ring-opening.[3][4]

  • Prolonged Reaction Times: Extended exposure to acidic conditions, even with milder acids, can promote slow degradation pathways.

  • Elevated Temperatures: Heating the reaction mixture can accelerate decomposition.

  • Substituent Effects: The electronic nature of substituents on the indazole ring can influence its stability. Electron-donating groups may increase the ring's susceptibility to electrophilic attack, while strongly electron-withdrawing groups can also impact stability.

• Solutions:

  • Reduce Acid Concentration: Instead of neat TFA, use a diluted solution (e.g., 10-30% TFA in a solvent like dichloromethane (DCM)).[5][6][7] This often provides a sufficient concentration of acid to cleave the Boc group without causing extensive degradation of the indazole.

  • Employ Milder Acidic Reagents: Consider using milder acids such as p-toluenesulfonic acid (TsOH) or aqueous phosphoric acid.

  • Utilize Lewis Acids: Lewis acids like zinc bromide (ZnBr₂) or trimethylsilyl iodide (TMSI) can effect Boc deprotection under non-protic conditions, which can be beneficial for acid-sensitive substrates.[3]

  • Careful Monitoring and Quenching: Monitor the reaction progress closely by TLC or LC-MS and quench the reaction with a mild base (e.g., saturated sodium bicarbonate solution) as soon as the starting material is consumed.

  • Perform the Reaction at Lower Temperatures: Conduct the deprotection at 0 °C or even lower to temper the reactivity of the acid and minimize decomposition.[5]

Issue 2: Ring-Opening of the Indazole Core Under Basic Conditions

• Observation: Formation of o-aminobenzonitrile derivatives as major byproducts, confirmed by mass spectrometry or NMR.

• Probable Cause: N-protected indazoles are known to be susceptible to ring-opening under strongly basic conditions.[2] This is a known isomerization pathway that can be a significant issue when considering alternative, non-acidic deprotection methods.

• Solution:

  • Avoid Strong Bases: For Boc deprotection of indazoles, it is generally advisable to steer clear of strong bases like sodium hydroxide or potassium tert-butoxide, especially at elevated temperatures. While basic deprotection methods exist for some N-Boc protected heterocycles, the risk of indazole ring-opening is substantial.[8] If a non-acidic method is required, consider the neutral conditions described below.

Issue 3: Incomplete or Sluggish Deprotection

• Observation: The reaction stalls, with a significant amount of the N-Boc protected starting material remaining even after prolonged reaction times.

• Probable Causes:

  • Insufficient Acid Strength or Concentration: The chosen acidic conditions may be too mild to efficiently cleave the Boc group, particularly if the indazole nitrogen is part of a sterically hindered environment.[5]

  • Low Reaction Temperature: While beneficial for preventing decomposition, low temperatures can also significantly slow down the rate of deprotection.[5]

• Solutions:

  • Gradual Increase in Acid Concentration or Temperature: If decomposition is not observed, cautiously increase the concentration of the acid or allow the reaction to slowly warm to room temperature, while continuing to monitor for byproduct formation.[5]

  • Switch to a More Effective Reagent System: If mild acids are ineffective, a carefully controlled reaction with a stronger system like HCl in dioxane or a moderate concentration of TFA in DCM may be necessary.[9] The key is to find a balance between reactivity and substrate stability.

  • Consider Alternative Mild Deprotection Methods: Explore methods that operate under neutral or near-neutral conditions, which can be highly effective for sensitive substrates.

Alternative Mild Deprotection Protocols

For particularly sensitive indazole derivatives, the following protocols offer milder alternatives to standard strong acid conditions.

Protocol 1: Deprotection using Oxalyl Chloride in Methanol

This method has been reported to be effective for a wide range of substrates, including those with acid-labile functional groups.[10][11][12] The reaction is thought to proceed through a mechanism that is broader than simple in situ generation of HCl.[11]

• Materials:

  • N-Boc protected indazole

  • Anhydrous Methanol (MeOH)

  • Oxalyl chloride

  • Saturated sodium bicarbonate solution

  • Dichloromethane (DCM) or Ethyl Acetate (EtOAc)

  • Anhydrous sodium sulfate or magnesium sulfate

• Procedure:

  • Dissolve the N-Boc protected indazole in anhydrous methanol (e.g., 0.1 M concentration).

  • Cool the solution to 0 °C in an ice bath.

  • Slowly add oxalyl chloride (typically 2-3 equivalents) dropwise to the solution.

  • Allow the reaction to stir at room temperature and monitor its progress by TLC or LC-MS (typically 1-4 hours).[11]

  • Upon completion, carefully quench the reaction by adding saturated sodium bicarbonate solution until gas evolution ceases.

  • Extract the aqueous layer with DCM or EtOAc.

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate or magnesium sulfate, and concentrate under reduced pressure to obtain the deprotected indazole.

Protocol 2: Deprotection using Sodium Carbonate in Methanol

For certain N-Boc protected heterocycles, including indazoles, basic conditions with a mild base can be effective.[8][13]

• Materials:

  • N-Boc protected indazole

  • Methanol (MeOH)

  • Sodium Carbonate (Na₂CO₃)

  • Water

  • Dichloromethane (DCM) or Ethyl Acetate (EtOAc)

• Procedure:

  • Dissolve the N-Boc protected indazole in methanol.

  • Add an excess of sodium carbonate (e.g., 3-5 equivalents).

  • Heat the mixture to reflux and monitor the reaction by TLC or LC-MS.

  • Upon completion, cool the reaction mixture to room temperature.

  • Filter off the inorganic salts and wash with methanol.

  • Concentrate the filtrate under reduced pressure.

  • Take up the residue in DCM or EtOAc and wash with water to remove any remaining inorganic material.

  • Dry the organic layer and concentrate to yield the deprotected product.

Data Summary: Comparison of Deprotection Methods

Method	Reagents	Typical Conditions	Advantages	Potential Issues
Standard Acidic	20-50% TFA in DCM	0 °C to RT, 30 min - 2 h	Fast and generally effective.	High risk of indazole core decomposition.
Standard Acidic	4M HCl in Dioxane	0 °C to RT, 1-4 h	Effective for stubborn Boc groups.	Can also cause decomposition of sensitive substrates.
Mild Acidic	TsOH in Toluene/MeOH	RT to 50 °C	Milder than TFA or HCl.	Slower reaction times may be required.
Lewis Acid	ZnBr₂ in DCM	RT	Non-protic, good for acid-sensitive groups.	May require stoichiometric amounts of the Lewis acid.
Neutral/Mild	Oxalyl Chloride in MeOH	RT, 1-4 h	Mild and tolerates many functional groups.[10][11][12]	Oxalyl chloride is toxic and moisture-sensitive.
Mild Basic	Na₂CO₃ in refluxing MeOH	Reflux	Avoids acidic conditions entirely.	Risk of ring-opening for certain indazoles.[8]

Visualizing the Chemistry: Reaction Mechanisms

To better understand the processes involved, the following diagrams illustrate the key chemical transformations.

Caption: Boc deprotection vs. Indazole decomposition pathways.

Frequently Asked Questions (FAQs)

Q1: Is it possible to selectively deprotect an N-Boc group on an indazole in the presence of other acid-labile groups like a tert-butyl ester?

A1: This is a significant challenge as the reactivity of the Boc group and a tert-butyl ester to acid are quite similar. Selective deprotection is difficult to achieve with standard acidic methods. In such cases, exploring non-acidic deprotection routes is highly recommended. The oxalyl chloride/methanol system has shown good functional group tolerance and could be a viable option.[10] Alternatively, if the synthesis allows, consider using orthogonal protecting groups from the outset (e.g., a Cbz or Fmoc group for the amine if the ester must be a tert-butyl ester).

Q2: My deprotected indazole is unstable during workup and purification. What can I do?

A2: Free indazoles can be sensitive. If you observe decomposition on silica gel, consider using a deactivated silica (e.g., by pre-treating with a triethylamine solution) or switching to a different purification method like reverse-phase chromatography. For workup, ensure the use of mild bases for neutralization (e.g., NaHCO₃ instead of NaOH) and avoid prolonged exposure to even weakly acidic or basic aqueous conditions. In some cases, isolating the deprotected amine as a salt (e.g., hydrochloride or trifluoroacetate) can improve its stability.

Q3: Can I use scavengers during the Boc deprotection of my indazole-containing molecule?

A3: Yes, the use of scavengers is a good practice, especially if your molecule contains electron-rich aromatic rings or other nucleophilic functional groups that could be alkylated by the tert-butyl cation generated during deprotection.[2][14] Common scavengers include triethylsilane (TES), anisole, or thioanisole.

Q4: At what position does the indazole ring typically get protonated under acidic conditions?

A4: Indazole has two nitrogen atoms, and protonation can occur at either. The pKa of the indazolium cation is around 1.04.[13] The exact site of protonation can depend on the tautomeric form (1H- or 2H-indazole) and the substituents present. This initial protonation is a key step that can lead to subsequent decomposition pathways under harsh acidic conditions.

Q5: Are there any solvent effects I should be aware of during Boc deprotection of indazoles?

A5: The choice of solvent is crucial. Dichloromethane (DCM) is the most common solvent for TFA-mediated deprotections.[15] For milder acid systems, other solvents like toluene or methanol may be used. It is important to ensure that your starting material is fully soluble in the chosen solvent system to achieve a homogeneous and efficient reaction. For particularly stubborn deprotections, fluorinated alcohols like 2,2,2-trifluoroethanol (TFE) have been used, sometimes with microwave heating, to drive the reaction to completion, though this is a more aggressive approach.[3]

References

• Dounay, A. B., & Magnus, P. (2020). Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. RSC Advances, 10(41), 24567-24571. [Link]

• University of Kentucky X-Ray Crystallography Facility. (n.d.). Mild deprotection of the N-tert‐butyloxycarbonyl (N-Boc) group using oxalyl chloride. Retrieved from [Link]

• Royal Society of Chemistry. (2020). Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. Retrieved from [Link]

• Koubachi, J., et al. (2006). A Mild and Selective Method for the N-Boc Deprotection by Sodium Carbonate. ResearchGate. [Link]

• SciSpace. (n.d.). Efficient deprotection of Boc group in amines and sulfamides using Dawson heteropolyacid catalyst. Retrieved from [Link]

• ACS GCI Pharmaceutical Roundtable. (n.d.). BOC Deprotection. Retrieved from [Link]

• Hebei Boze Chemical Co.,Ltd. (2023). BOC deprotection. Retrieved from [Link]

• GenScript. (n.d.). Terminology of Antibody Drug for Boc Deprotection. Retrieved from [Link]

• ACS GCI Pharmaceutical Roundtable. (n.d.). Bases. Retrieved from [Link]

• Reddit. (2024, February 27). Advice on N-boc deprotection in the presence of acid sensitive groups. r/Chempros. [Link]

• ResearchGate. (n.d.). Simple and Selective Removal of the t‐Butyloxycarbonyl (Boc) Protecting Group on Indoles, Pyrroles, Indazoles, and Carbolines. Retrieved from [Link]

• International Journal of Chemistry. (2012). A Simple and Efficient Green Method for the Deprotection of N-Boc in Various Structurally Diverse Amines under Water-mediated. [Link]

• Total Synthesis. (2024, January 2). Boc Protecting Group: N-Boc Protection & Deprotection Mechanism. Retrieved from [Link]

• Reddit. (2023, October 18). Boc De-protection. r/Chempros. [Link]

• ResearchGate. (n.d.). Deprotection of different N-Boc-compounds. [Link]

• Common Organic Chemistry. (n.d.). Boc Deprotection - TFA. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). SUPPORTING INFORMATION. Retrieved from [Link]

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• 6. caribjscitech.com [caribjscitech.com]
• 7. 1H- and 2H-indazoles by thermal and photolytic decomposition of o-azidobenzoic acid and o-azidobenzaldehyde derivatives - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Indazole – an emerging privileged scaffold: synthesis and its biological significance - PMC [pmc.ncbi.nlm.nih.gov]
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• 15. BJOC - Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution [beilstein-journals.org]

Technical Support Center: Reductive Amination of Electron-Deficient Aldehydes

From the Desk of the Senior Application Scientist

Welcome to the technical support center. This guide is designed for researchers, chemists, and drug development professionals who are navigating the specific challenges associated with the reductive amination of electron-deficient aldehydes. Unlike their electron-rich counterparts, these substrates present unique hurdles due to the electronic effects that influence reactivity at multiple stages of the reaction. This resource provides in-depth troubleshooting guides and frequently asked questions to help you diagnose issues, optimize your reaction conditions, and achieve your desired amine products with higher yield and purity.

The Core Challenge: A Delicate Electronic Balance

The primary difficulty in the reductive amination of electron-deficient aldehydes stems from a conflict in reactivity. An electron-withdrawing group (EWG) on an aromatic or heteroaromatic aldehyde increases the electrophilicity of the carbonyl carbon. While this accelerates the initial nucleophilic attack by the amine, it also makes the aldehyde itself more susceptible to direct reduction by the hydride source, leading to the formation of an undesired alcohol byproduct.

Furthermore, these reactions are often performed with weakly nucleophilic amines (e.g., anilines bearing EWGs), which are slow to form the necessary imine/iminium ion intermediate.[1][2] This sluggish imine formation provides a larger window of opportunity for the competing aldehyde reduction to occur. Successfully navigating this landscape requires a carefully orchestrated approach to reaction conditions, reagent selection, and procedural setup.

Troubleshooting Guide: A-Q&A Approach

This section addresses specific experimental failures in a question-and-answer format, providing causal explanations and actionable solutions.

Question 1: My reaction shows low or no conversion. The starting aldehyde is largely unreacted. What's going wrong?

This is a classic symptom of failed imine or iminium ion formation. The equilibrium between the starting materials and the imine intermediate must be established before reduction can occur.[3]

• Underlying Cause: The amine partner is likely weakly nucleophilic (e.g., 4-nitroaniline, 2-chloroaniline). Its lone pair is delocalized or inductively withdrawn, making it a poor nucleophile for attacking the carbonyl carbon, even an activated one.[1]

• Expert Analysis & Solution: The key is to accelerate the condensation step.

  • Acid Catalysis: The addition of a Brønsted acid protonates the carbonyl oxygen, dramatically increasing the electrophilicity of the carbonyl carbon. Acetic acid is a standard choice.[1] For extremely unreactive systems, a stronger acid like trifluoroacetic acid (TFA) can be highly effective, as it can generate a more potent reducing agent in situ with the borohydride.[4]

  • Lewis Acid Additives: Lewis acids like Titanium(IV) isopropoxide (Ti(OiPr)₄) can be used to activate the aldehyde. They coordinate to the carbonyl oxygen, serving a similar role to protonation. This is particularly useful for generating an intermediate that can be reduced in a stepwise manner.[5]

  • Water Removal: The formation of an imine from a hemiaminal is a dehydration reaction.[3] Adding a dehydrating agent, such as anhydrous magnesium sulfate (MgSO₄) or molecular sieves, can help drive the equilibrium toward the imine product.

Question 2: My main product is the alcohol corresponding to my starting aldehyde, with little to no desired amine formed.

This outcome indicates that the rate of aldehyde reduction is significantly faster than the rate of imine/iminium reduction.

• Underlying Cause: This is a direct consequence of the core challenge. Either your reducing agent is too powerful and non-selective, or the imine is forming too slowly (or not at all).

• Expert Analysis & Solution: The solution lies in choosing a reducing agent that is "kinetically tuned" to selectively reduce the protonated imine (iminium ion) over the aldehyde.

  • Switch to a Selective Hydride Source: Sodium triacetoxyborohydride (NaBH(OAc)₃, or STAB-H) is the reagent of choice for this reason.[1][6] Its hydrides are attenuated by the electron-withdrawing acetate groups, making it a poor reductant for aldehydes at neutral or mildly acidic pH. However, it readily reduces the more electrophilic iminium ion. Sodium cyanoborohydride (NaBH₃CN) is another classic option that operates on a similar principle of selectivity.[7]

  • Procedural Change (Stepwise vs. Direct): For particularly problematic substrates, shift from a "direct" (one-pot) to a "stepwise" or "indirect" procedure.[1] First, stir the aldehyde and amine together in the solvent (with an acid catalyst if needed) for a period (e.g., 30-60 minutes) to allow the imine to form. Monitor by TLC or LC-MS. Only after confirming imine formation should you add the reducing agent.

Troubleshooting Workflow: Diagnosing a Failed Reductive Amination

Here is a logical workflow to diagnose and solve common issues.

Caption: A decision tree for troubleshooting reductive amination.

Question 3: I'm using a primary amine and getting a significant amount of the di-alkylated tertiary amine as a byproduct.

• Underlying Cause: The product of the first reaction, a secondary amine, is often more nucleophilic than the starting primary amine. This secondary amine can then compete with the starting amine to react with another molecule of the aldehyde, leading to over-alkylation.[7]

• Expert Analysis & Solution:

  • Stoichiometry Control: Use a slight molar excess (e.g., 1.1 to 1.2 equivalents) of the primary amine relative to the aldehyde. This statistically favors the formation of the desired secondary amine.[1]

  • Adopt a Stepwise Procedure: This is often the most robust solution. Form the imine from the primary amine and aldehyde first. Once formation is complete, then add the reducing agent. This prevents the newly formed secondary amine from being present in the same pot as a significant concentration of aldehyde and the reducing agent.[1][8]

Frequently Asked Questions (FAQs)

• Q: Why can't I just use a strong reducing agent like Sodium Borohydride (NaBH₄)?

  • A: Sodium borohydride is generally too reactive and lacks the necessary chemoselectivity. It will rapidly reduce the electron-deficient aldehyde to an alcohol, often before the imine has had a chance to form in sufficient concentration.[7][9] Its use is generally discouraged for these challenging substrates unless a strict stepwise procedure is followed where the imine is pre-formed and isolated.

• Q: What is the optimal pH for these reactions?

  • A: The reaction works best under mildly acidic conditions, typically a pH range of 4-6.[7][10] This is a crucial balancing act. You need enough acid to protonate the carbonyl and catalyze imine formation, but not so much that you fully protonate the amine starting material into its non-nucleophilic ammonium salt.[7] Acetic acid often serves as both the catalyst and a buffer to maintain this pH range.

• Q: Can I use catalytic hydrogenation instead of a chemical hydride source?

  • A: Yes, catalytic hydrogenation (e.g., H₂, Pd/C) is a powerful method for reductive amination.[11][12] However, it poses a significant chemoselectivity challenge with electron-deficient aldehydes. Many common electron-withdrawing groups (e.g., nitro, cyano, some halides on aromatic rings) are also susceptible to reduction under these conditions.[1][11] Hydride reagents like NaBH(OAc)₃ are often preferred for their superior functional group tolerance.

Data Summary: Comparison of Common Reducing Agents

Reducing Agent	Formula	Key Advantages	Key Disadvantages	Optimal Conditions
Sodium Borohydride	NaBH₄	Inexpensive, powerful.	Lacks selectivity; readily reduces aldehydes.	Stepwise procedure only; basic/neutral pH.
Sodium Cyanoborohydride	NaBH₃CN	Highly selective for iminium ions.[6][7]	Highly toxic (cyanide byproduct).	Mildly acidic (pH 4-6); protic solvents.
Sodium Triacetoxyborohydride	NaBH(OAc)₃	Excellent selectivity, non-toxic, commercially available.[1]	More expensive; moisture sensitive.	Mildly acidic (AcOH); aprotic solvents like DCE, THF.[1][8]

Validated Experimental Protocols

Protocol 1: General Reductive Amination using Sodium Triacetoxyborohydride (STAB-H)

This protocol is a robust starting point for the reductive amination of an electron-deficient aldehyde with a primary or secondary amine.

• Reagent Preparation: To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Argon), add the electron-deficient aldehyde (1.0 eq).

• Solvent Addition: Dissolve the aldehyde in an anhydrous aprotic solvent, such as 1,2-dichloroethane (DCE) or tetrahydrofuran (THF). A typical concentration is 0.1-0.5 M.

• Amine & Acid Addition: Add the amine (1.1 eq for primary amines, 1.0 eq for secondary amines) to the solution, followed by acetic acid (1.1-1.5 eq).

• Imine Formation (Optional but Recommended): Stir the mixture at room temperature for 20-60 minutes to facilitate imine formation. You can monitor this step by TLC.

• Addition of Reducing Agent: Add sodium triacetoxyborohydride (STAB-H) (1.2-1.5 eq) portion-wise to the stirred solution. The addition may be exothermic.

• Reaction Monitoring: Allow the reaction to stir at room temperature. Monitor its progress by TLC or LC-MS until the starting aldehyde is consumed (typically 1-24 hours).

• Workup: Quench the reaction by slowly adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃). Stir for 30 minutes.

• Extraction & Purification: Transfer the mixture to a separatory funnel and extract with an organic solvent (e.g., ethyl acetate or dichloromethane). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by column chromatography.

Protocol 2: Advanced Protocol for Highly Unreactive Electron-Deficient Anilines

This modified protocol is adapted for challenging substrates, such as coupling an electron-deficient aldehyde with an electron-deficient aniline.[4]

• Setup: To a flame-dried flask under N₂, add the electron-deficient aldehyde (1.0 eq) and the electron-deficient aniline (1.1 eq).

• Solvent & Reducing Agent: Add anhydrous 1,2-dichloroethane (DCE), followed by sodium triacetoxyborohydride (STAB-H) (1.5 eq).

• Acid Activation: Cool the mixture in an ice bath (0 °C). Slowly add trifluoroacetic acid (TFA) (2.0-3.0 eq) dropwise.

• Reaction: Remove the ice bath and allow the reaction to stir at room temperature. The reaction is often rapid (15-60 minutes). Monitor closely by TLC/LC-MS.

• Workup & Purification: Follow steps 7 and 8 from Protocol 1. The use of a stronger base like 1M NaOH may be necessary during the quench to neutralize the TFA.

Reaction Mechanism Overview

The diagram below illustrates the key steps: reversible hemiaminal and imine formation catalyzed by acid, followed by the irreversible reduction of the iminium ion by the hydride source.

Caption: Key equilibria and the final reduction step.

References

• Amine synthesis by reductive amination (reductive alkylation) . Organic Chemistry Portal. [Link]

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures . The Journal of Organic Chemistry, 61(11), 3849–3862. [Link]

• Afanasyev, O. I., Kuchuk, E., & Chusov, D. (2019). Catalytic Reductive Amination of Aldehydes and Ketones With Nitro Compounds: New Light on an Old Reaction . Frontiers in Chemistry, 7, 718. [Link]

• Reductive Amination, and How It Works . Master Organic Chemistry. (2017). [Link]

• Reductive amination . Wikipedia. [Link]

• Do, H.-Q., & D'hooghe, M. (2009). Facile Reductive Amination of Aldehydes with Electron-Deficient Anilines by Acyloxyborohydrides in TFA: Application to a Diazaindoline Scale-Up . The Journal of Organic Chemistry, 74(9), 3592–3595. [Link]

• Aldehydes and Ketones to Amines . Chemistry Steps. (2024). [Link]

• Application Note – Reductive Amination . Synple Chem. [Link]

• Myers Chem 115: C-N Bond Forming Reactions - Reductive Amination . Harvard University. [Link]

• Fomin, M. (2018). Answer to "Aldehyde not reacting in reductive amination reaction, thoughts?" . ResearchGate. [Link]

• Ananikov, V. P., et al. (2023). Catalytic Reductive Amination of Aromatic Aldehydes on Co-Containing Composites . Molecules, 28(4), 1836. [Link]

• Electrolysis promoted reductive amination of electron-deficient aldehydes/ketones: a green route to the racemic clopidogrel . Organic & Biomolecular Chemistry. (2019). [Link]

• Optimization of the reaction conditions for the reductive amination of aldehydes . ResearchGate. [Link]

• Revathia, H., & Thirumalaikumar, M. (2013). Reductive Amination of Aldehydes with Sodium Borohydride-Silica Gel System . Chemical Science Transactions, 2(S1), S43-S46. [Link]

• Metal-Free Reductive Amination of Aldehydes for the Synthesis of Secondary and Tertiary Amines . ResearchGate. (2025). [Link]

• Baxter, E. W., & Reitz, A. B. (2002). Reductive Aminations of Carbonyl Compounds with Borohydride and Borane Reducing Agents . Organic Reactions. [Link]

• Insight into the Amine-Assisted Metal-free Chemoselective Reductive Amination of Carbonyl Compounds Under Mild Conditions . ChemRxiv. (2023). [Link]

• Reductive Amination of Ketones & Aldehydes With NaBH3CN . (2016). YouTube. [Link]

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• 11. Frontiers | Catalytic Reductive Amination of Aldehydes and Ketones With Nitro Compounds: New Light on an Old Reaction [frontiersin.org]
• 12. mdpi.com [mdpi.com]

Technical Support Center: A Scientist's Guide to Preventing N-Alkylation Side Products in Indazole Reactions

Welcome to the technical support center for indazole chemistry. This guide is designed for researchers, medicinal chemists, and drug development professionals who encounter challenges with regioselectivity during the N-alkylation of indazoles. Direct alkylation of the indazole scaffold frequently results in a mixture of N1 and N2-substituted regioisomers, which can lead to low yields of the desired product and difficult purification steps.[1][2] This document provides in-depth troubleshooting advice, validated protocols, and the mechanistic reasoning behind them to empower you to control your reaction outcomes.

Core Principles: Understanding the N1 vs. N2 Challenge

The primary difficulty in selective indazole alkylation arises from the existence of two rapidly interconverting tautomers: the 1H-indazole and the 2H-indazole.[2][3] The 1H-tautomer is generally considered the more thermodynamically stable form.[1][4] Alkylation can occur on the nitrogen atom of either tautomer, leading directly to the formation of N1 and N2 side products.[5]

Controlling the reaction outcome hinges on manipulating the reaction conditions to favor either a thermodynamic or a kinetic pathway, or by using directing effects from substituents on the indazole ring.

Caption: Tautomerism and competing N-alkylation pathways in indazoles.

Troubleshooting Guide & FAQs

This section addresses the most common issues encountered during indazole alkylation in a direct question-and-answer format.

Question 1: I'm getting a mixture of N1 and N2 isomers. How can I selectively synthesize the N1-alkylated product?

Answer: Achieving high N1 selectivity involves creating conditions that favor the formation of the more thermodynamically stable product. The choice of base and solvent is the most critical factor.[5]

The combination of sodium hydride (NaH) in an aprotic solvent like tetrahydrofuran (THF) is a highly effective and widely reported method for achieving excellent N1 selectivity.[1][6][7]

Causality (The "Why"): The prevailing mechanism suggests that after deprotonation by NaH, the sodium cation (Na⁺) forms a "tight ion pair" or a chelated intermediate.[8] If the indazole has a coordinating group at the C3 position (like an ester or ketone), the Na⁺ is believed to coordinate between the N2 nitrogen and the C3 substituent's oxygen. This coordination sterically blocks the N2 position, forcing the incoming alkylating agent to react exclusively at the N1 position.[2][5][8]

Key Factors for N1 Selectivity:

Factor	Recommendation for N1-Selectivity	Rationale
Base	Sodium Hydride (NaH)	The small sodium cation is crucial for the proposed chelation mechanism that blocks the N2 position.[5][8]
Solvent	Tetrahydrofuran (THF)	A less polar aprotic solvent that promotes the formation of the "tight ion pair" necessary for selectivity.[1][8]
C3 Substituent	Bulky or coordinating groups (-CO₂Me, -COMe, -tBu)	These groups enhance selectivity by participating in chelation or by sterically hindering the N2 position.[1][5][7][9]
Alkylating Agent	Primary alkyl halides, secondary tosylates	These reagents are generally well-tolerated under these conditions.[6][7]

Validated Protocol: N1-Selective Alkylation of a C3-Substituted Indazole

This protocol is adapted from highly successful methods reported in the literature.[5][7]

• Preparation: To a solution of the C3-substituted 1H-indazole (1.0 equiv) in anhydrous tetrahydrofuran (THF) at 0 °C under an inert atmosphere (e.g., nitrogen), add sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 equiv) portion-wise.

• Deprotonation: Stir the resulting suspension at 0 °C for 30 minutes. You should observe gas evolution as the indazole is deprotonated.

• Alkylation: Add the alkylating agent (e.g., alkyl bromide, 1.1 equiv) dropwise to the reaction mixture while maintaining the temperature at 0 °C.

• Reaction: Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction's progress by TLC or LC-MS until the starting material is consumed.

• Work-up: Upon completion, carefully quench the reaction by the slow addition of water or a saturated aqueous solution of ammonium chloride.

• Extraction: Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate, 3x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel to afford the desired N1-alkylated indazole.

Question 2: My goal is the N2-alkylated indazole. How can I reverse the selectivity?

Answer: Selectively forming the N2-isomer requires conditions that favor the kinetic product or employ a different reaction mechanism altogether.

A highly effective modern approach is the use of an acid catalyst, such as trifluoromethanesulfonic acid (TfOH), with an appropriate alkylating agent like an alkyl 2,2,2-trichloroacetimidate .[10][11] This method often provides exclusively the N2 product.[10]

Causality (The "Why"): Quantum mechanical studies have shown that this reaction proceeds through the more stable 1H-indazole tautomer.[10] Under acidic conditions, the alkylating agent is activated. The subsequent nucleophilic attack from the indazole has a lower activation energy barrier for the N2 position compared to the N1 position. The overall energy barrier to N1 alkylation is significantly higher because it would require tautomerization to the less stable 2H-indazole, making the N2 pathway overwhelmingly favorable.[10]

Key Factors for N2 Selectivity:

Factor	Recommendation for N2-Selectivity	Rationale
Catalyst	Trifluoromethanesulfonic acid (TfOH) or Copper(II) triflate (Cu(OTf)₂)	Activates the alkylating agent and facilitates the low-energy N2-attack pathway.[10][11]
Alkylating Agent	Alkyl 2,2,2-trichloroacetimidates, Diazo compounds	These reagents are compatible with the acid-catalyzed mechanism and provide high N2 selectivity.[10][12]
Alternative Method	Mitsunobu Reaction (DEAD, PPh₃, Alcohol)	This reaction often shows a strong kinetic preference for the formation of the N2-alkylated regioisomer.[1][5]
C7 Substituent	Electron-withdrawing groups (-NO₂, -CO₂Me)	These groups can electronically favor alkylation at the N2 position, providing excellent selectivity (≥96%).[6][7][13]

Question 3: My reaction is sluggish, giving low yields or not reaching completion. What should I investigate?

Answer: Low conversion can be traced back to several key experimental factors.

• Base and Solvent Incompatibility: This is a common pitfall. For example, using weaker carbonate bases (K₂CO₃, Na₂CO₃) in a solvent like THF may fail to produce any N-alkylated product because the base is not strong enough or soluble enough to deprotonate the indazole effectively.[8] If using a carbonate base, a more polar solvent like dimethylformamide (DMF) is often required.[3]

• Insufficient Anhydrous Conditions: When using highly reactive bases like NaH, any moisture present will consume the base, leading to incomplete deprotonation of the indazole and therefore low yields. Ensure all glassware is oven-dried and solvents are anhydrous.[13]

• Reaction Temperature: Some alkylations require thermal energy to proceed to completion. If your reaction is stalled at room temperature, consider gently heating it. For instance, a reaction with Cs₂CO₃ in dioxane showed a significant yield increase when heated.[13]

Visual Troubleshooting Workflow

This flowchart provides a decision-making guide to help you select the right conditions based on your desired product.

Caption: Decision workflow for optimizing regioselectivity in indazole N-alkylation.

Frequently Asked Questions (FAQs)

Q: Why is indazole N-alkylation so sensitive to reaction conditions? A: The sensitivity arises from the fine energy balance between the two tautomeric forms (1H and 2H) and the competing reaction pathways.[2][4] Small changes in solvent polarity, the size of the base's counter-ion (e.g., Na⁺ vs. K⁺ vs. Cs⁺), and temperature can shift the equilibrium or favor one activation barrier over another, dramatically altering the N1:N2 product ratio.[1]

Q: How can I definitively identify my N1 and N2 isomers? A: The most reliable methods are one- and two-dimensional Nuclear Magnetic Resonance (NMR) experiments.[5] Specifically, Heteronuclear Multiple Bond Correlation (HMBC) and Nuclear Overhauser Effect Spectroscopy (NOESY) are powerful for unambiguous assignment.[3] For example, in an HMBC spectrum of an N1-benzyl indazole, a correlation will be seen between the benzylic protons (-CH₂-) and the C7a carbon of the indazole ring, a correlation that is absent in the N2 isomer.

Q: I don't have a C3 substituent. Can I still achieve N1 selectivity? A: Achieving high N1 selectivity without a directing group at the C3 position is more challenging. While the NaH/THF system may still provide a majority of the N1 isomer, the selectivity is often reduced. In these cases, you may need to carefully screen other conditions or prepare for chromatographic separation of the isomers.

References

• Keating, C., El-Sabbagh, S., O'Brien, J. M., et al. (2021). Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. Beilstein Journal of Organic Chemistry, 17, 1939–1951. [Link]

• Wang, Q., Li, X., He, L., et al. (2020). TfOH-catalyzed regioselective N2-alkylation of indazoles with diazo compounds. Chemical Communications, 56(61), 8639-8642. [Link]

• Keating, C., El-Sabbagh, S., O'Brien, J. M., et al. (2021). Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. Beilstein Journals. [Link]

• Gül, A., & Büyüktuncel, E. (2021). REGIOISOMERIC N-ALKYLATION OF SOME INDAZOLES. Marmara Pharmaceutical Journal, 25(3), 384-391. [Link]

• Keating, C., et al. (2021). [PDF] Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. Semantic Scholar. [Link]

• Aponte, J. C., Vintimilla, N. V., Cedillo, E. M., et al. (2024). Regioselective alkylation of a versatile indazole: Electrophile scope and mechanistic insights from density functional theory calculations. Beilstein Journal of Organic Chemistry, 20, 170-182. [Link]

• Mei, Y., & Yang, B. (2017). The regioselective Alkylation of some Indazoles using Trialkyl Orthoformate. Indian Journal of Heterocyclic Chemistry, 27(3), 275-280. [Link]

• Keating, C., et al. (2021). Regioselective N-alkylation of the 1H-indazole scaffold. MPG.PuRe. [Link]

• Keating, C., et al. (2021). Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. University College Cork. [Link]

• Dong, L., Wang, Q., Chen, Y., & Wai, J. S. (2022). Selective N2-Alkylation of 1H-Indazoles and 1H-Azaindazoles. ResearchGate. [Link]

• Keating, C., et al. (2021). Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. Beilstein Journals. [Link]

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• 1. Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution - PMC [pmc.ncbi.nlm.nih.gov]
• 2. BJOC - Regioselective alkylation of a versatile indazole: Electrophile scope and mechanistic insights from density functional theory calculations [beilstein-journals.org]
• 3. dergipark.org.tr [dergipark.org.tr]
• 4. connectjournals.com [connectjournals.com]
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• 7. research.ucc.ie [research.ucc.ie]
• 8. pure.mpg.de [pure.mpg.de]
• 9. BJOC - Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution [beilstein-journals.org]
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how to remove unreacted starting materials from tert-Butyl (3-formyl-1H-indazol-5-yl)carbamate

Welcome to the technical support center for synthetic and medicinal chemists. This guide provides in-depth troubleshooting and frequently asked questions regarding the purification of tert-Butyl (3-formyl-1H-indazol-5-yl)carbamate. We understand that removing unreacted starting materials is a critical step for ensuring the integrity of downstream applications. This document is designed to provide you with the expertise and practical protocols to achieve high purity for your target compound.

Understanding the Challenge: Synthesis and Common Impurities

The synthesis of tert-Butyl (3-formyl-1H-indazol-5-yl)carbamate typically involves the formylation of an electron-rich indazole ring. The most common and effective method for this transformation is the Vilsmeier-Haack reaction .[1][2] This reaction utilizes a Vilsmeier reagent, generated in situ from N,N-dimethylformamide (DMF) and a halogenating agent like phosphorus oxychloride (POCl₃), to introduce a formyl (-CHO) group onto the indazole core.[3]

The primary purification challenge arises from separating the desired aldehyde product from the less polar, unreacted starting material, tert-Butyl (1H-indazol-5-yl)carbamate. Additionally, residual reagents and byproducts from the Vilsmeier-Haack reaction can complicate the purification process if not adequately removed during the initial workup.

Frequently Asked Questions (FAQs)

Q1: What is the primary unreacted starting material I should be concerned about?

The most common organic impurity that co-elutes or co-precipitates with your product is the unreacted starting material, tert-Butyl (1H-indazol-5-yl)carbamate . The key difference between your product and this impurity is the presence of the polar formyl group at the C3 position of the indazole ring. This difference in polarity is the primary handle for a successful separation.

Q2: My initial aqueous workup resulted in an oily or impure solid. What are the critical steps for an effective workup?

An incomplete or improper workup is a frequent source of purification issues. The Vilsmeier-Haack reaction generates a stable iminium ion intermediate which must be hydrolyzed to yield the final aldehyde.[2][3] Failure to ensure complete hydrolysis and remove water-soluble reagents will contaminate your crude product.

A robust workup procedure is essential:

• Quenching: After the reaction is complete (monitored by TLC), the mixture should be cooled in an ice bath and slowly quenched by adding it to a cold, saturated aqueous solution of a mild base like sodium bicarbonate or sodium acetate.[4] This step neutralizes acidic byproducts and initiates the hydrolysis of the iminium intermediate.

• Hydrolysis: Vigorous stirring of the biphasic mixture for at least 30-60 minutes is crucial to ensure the complete conversion of the iminium salt to the aldehyde.[4]

• Extraction: The product should be extracted into an organic solvent such as ethyl acetate or dichloromethane (DCM).

• Washing: The combined organic layers must be washed sequentially with a saturated sodium bicarbonate solution (to remove any remaining acid) and brine (to reduce the amount of dissolved water) before drying over an anhydrous salt like sodium sulfate.[4]

Q3: How can I effectively separate the product from the unreacted carbamate starting material using chromatography?

Silica gel column chromatography is the most reliable method for this separation.[5][6] The aldehyde product is significantly more polar than the starting material lacking the formyl group, causing it to have a stronger affinity for the polar silica gel stationary phase.

• Principle: In normal-phase chromatography, nonpolar compounds travel faster through the column, while polar compounds are retained longer.[6] This allows the less polar tert-Butyl (1H-indazol-5-yl)carbamate to elute first, followed by the more polar product.

• Solvent System (Mobile Phase) Selection: The choice of eluent is critical. A gradient system of ethyl acetate in hexanes is a common and effective choice.

  • Start by developing a solvent system using Thin Layer Chromatography (TLC). Aim for a retention factor (Rƒ) of ~0.2-0.3 for your product spot to ensure good separation on the column.

  • A typical starting gradient might be from 10% ethyl acetate in hexanes to 50% ethyl acetate in hexanes. The unreacted starting material will have a higher Rƒ value.

• Execution: For a detailed step-by-step guide, refer to Protocol 2 .

Q4: My product appears pure by ¹H NMR after chromatography, but I see a minor impurity. Can I use recrystallization for final polishing?

Yes, recrystallization is an excellent technique for removing trace impurities and obtaining a highly crystalline final product, provided a suitable solvent is identified.[7] Indazole derivatives are often successfully recrystallized from alcoholic solvents.[8][9]

• Solvent Selection: Ideal recrystallization solvents are those in which the compound is sparingly soluble at room temperature but highly soluble at elevated temperatures.

• Recommended Solvents to Screen:

  • Ethanol

  • Isopropanol

  • Ethyl acetate/Hexane mixture

  • Dichloromethane/Hexane mixture

For a detailed methodology, see Protocol 3 .

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Oily or Gummy Crude Product	1. Residual DMF solvent. 2. Incomplete hydrolysis of the iminium salt intermediate.	1. During workup, wash the organic extract multiple times with water and brine to remove DMF. 2. Ensure the quenching/hydrolysis step is performed with vigorous stirring for at least 1 hour.[4]
Multiple Spots on TLC Close to Product Spot	1. Isomeric byproducts from formylation at other positions. 2. Degradation of the Boc-protecting group.	1. Optimize column chromatography with a shallower solvent gradient for better resolution. 2. Ensure reaction and workup conditions are not strongly acidic to prevent Boc deprotection.[10][11]
Product and Starting Material Spots are Not Separated on TLC	The mobile phase is too polar or not polar enough.	1. If spots are too high (high Rƒ), decrease the polarity (e.g., reduce the percentage of ethyl acetate). 2. If spots are too low (low Rƒ), increase the polarity (e.g., increase the percentage of ethyl acetate).
Low Yield After Column Chromatography	1. Product is too polar and has irreversibly adsorbed onto the silica gel. 2. The chosen eluent is not polar enough to elute the product.	1. Add a small percentage (0.5-1%) of triethylamine or methanol to the eluent to elute highly polar compounds. 2. After initial elution of less polar impurities, switch to a more polar solvent system (e.g., 5% methanol in DCM).

Visualized Purification Workflow

The following diagram outlines the logical flow from the crude reaction mixture to the final, purified product.

Caption: General workflow for the purification of tert-Butyl (3-formyl-1H-indazol-5-yl)carbamate.

Detailed Experimental Protocols

Protocol 1: Post-Reaction Aqueous Workup

• Preparation: Prepare a flask containing a saturated aqueous solution of sodium bicarbonate (NaHCO₃), approximately 10 times the volume of the DMF used in the reaction. Cool this solution to 0 °C in an ice-water bath.

• Quenching: While stirring the NaHCO₃ solution vigorously, slowly add the crude reaction mixture dropwise via a dropping funnel. Caution: This process can be exothermic and may involve gas evolution. Maintain the temperature below 10 °C.

• Hydrolysis: After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 1-2 hours to ensure complete hydrolysis of the intermediate.

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer three times with a suitable organic solvent (e.g., ethyl acetate, 3 x volume of the aqueous layer).

• Washing: Combine the organic extracts. Wash sequentially with water (2x) and then with a saturated brine solution (1x).

• Drying & Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter off the drying agent, and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude product.[4]

Protocol 2: Purification by Silica Gel Column Chromatography

• TLC Analysis: Dissolve a small amount of the crude product in ethyl acetate or DCM. Spot it on a silica gel TLC plate and elute with varying ratios of hexanes and ethyl acetate to find a system that gives your product an Rƒ value of 0.2-0.3.

• Column Packing: Prepare a glass column with silica gel (80-100 mesh is suitable) using a slurry packing method with your initial, least polar eluent (e.g., 10% ethyl acetate in hexanes).[5]

• Sample Loading: Adsorb the crude product onto a small amount of silica gel by dissolving it in a minimal amount of DCM, adding silica, and evaporating the solvent. Carefully load this dry powder onto the top of the packed column.[6]

• Elution: Begin eluting with the non-polar mobile phase. The less polar starting material, tert-Butyl (1H-indazol-5-yl)carbamate, will elute first.

• Gradient Elution: Gradually increase the polarity of the mobile phase by increasing the percentage of ethyl acetate. This will begin to move your more polar product down the column.

• Fraction Collection: Collect fractions in test tubes and monitor their contents using TLC.

• Isolation: Combine the fractions that contain the pure product (as determined by TLC), and remove the solvent under reduced pressure to yield the purified compound.[12]

Protocol 3: Purification by Recrystallization

• Solvent Selection: In a small test tube, add a small amount of your purified product. Add a potential recrystallization solvent (e.g., ethanol) dropwise at room temperature until the solid just dissolves. If it dissolves readily at room temperature, the solvent is too good. If it is insoluble even when heated, the solvent is not suitable. The ideal solvent dissolves the compound when hot but not when cold.

• Dissolution: Place the impure solid in an Erlenmeyer flask. Add the minimum amount of the chosen hot solvent to completely dissolve the solid.

• Cooling: Remove the flask from the heat source and allow it to cool slowly to room temperature. Cover the flask to prevent solvent evaporation.

• Crystallization: As the solution cools, the solubility of your compound will decrease, and pure crystals should form. Cooling the flask further in an ice bath can maximize the yield.

• Isolation: Collect the crystals by vacuum filtration (e.g., using a Büchner funnel), wash them with a small amount of cold solvent, and allow them to air dry or dry in a vacuum oven.[7][9]

References

• Benchchem. (n.d.). Application Notes and Protocols: Vilsmeier-Haack Formylation of 3-Fluorophenylfuran.

• ResearchGate. (2025, August 6). Mild Deprotection of tert‐Butyl Carbamates of NH‐Heteroarenes under Basic Conditions. Retrieved from [Link]

• Benchchem. (n.d.). A Researcher's Guide to Boc Deprotection: A Comparative Review of Methodologies.
• University of Kentucky X-Ray Crystallography Facility. (n.d.). Mild deprotection of the N-tert‐butyloxycarbonyl (N-Boc) group using oxalyl chloride.

• Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups. Retrieved from [Link]

• ACS GCI Pharmaceutical Roundtable. (n.d.). BOC Deprotection.

• SpringerLink. (n.d.). Simple column chromatography separation procedure for polycyclic aromatic hydrocarbons: controlling factor(s). Retrieved from [Link]

• Journal of Chemical Health Risks. (2025, February 20). Microwave Assisted Synthesis and Biological Evaluation of Indazole Derivatives.

• Organic Chemistry Portal. (n.d.). Vilsmeier-Haack Reaction. Retrieved from [Link]

• Phenomenex. (2025, December 12). Column Chromatography: Principles, Procedure, and Applications. Retrieved from [Link]

• Benchchem. (n.d.). A Comparative Analysis of Indazole Synthesis Routes for Researchers and Drug Development Professionals.

• ResearchGate. (2019, December 19). Vilsmeier-Haack Transformations under Non Classical Conditions. Retrieved from [Link]

• YouTube. (2021, February 9). column chromatography & purification of organic compounds. Retrieved from [Link]

• Chemistry Steps. (2023, April 24). Vilsmeier-Haack Reaction. Retrieved from [Link]

• Wikipedia. (n.d.). Vilsmeier–Haack reaction. Retrieved from [Link]

• Biotage. (2023, January 30). Very polar compound purification using aqueous normal-phase flash column chromatography. Retrieved from [Link]

• Asian Journal of Research in Chemistry. (2025, August 12). Principal, Department of Pharmacognosy, NCRD's Sterling Institute of Pharmacy, Nerul (E), Navi Mumbai, Maharashtra, India.

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• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. cup.edu.cn [cup.edu.cn]
• 6. Column Chromatography: Principles and Applications | Phenomenex [phenomenex.com]
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• 12. m.youtube.com [m.youtube.com]

Technical Support Center: Managing Solubility of tert-Butyl (3-formyl-1H-indazol-5-yl)carbamate

Welcome to the technical support guide for tert-Butyl (3-formyl-1H-indazol-5-yl)carbamate. This resource is designed for researchers, medicinal chemists, and process development scientists who utilize this versatile building block. We address the most common challenge encountered during its use: poor solubility in reaction media. This guide provides in-depth, field-proven insights, troubleshooting workflows, and detailed protocols to help you overcome these issues and ensure the success of your experiments.

Understanding the Solubility Challenge: A Molecular Perspective

The solubility behavior of tert-Butyl (3-formyl-1H-indazol-5-yl)carbamate is governed by the interplay of its distinct structural features. The planar, aromatic indazole core is capable of π-π stacking, while the N-H on the pyrazole ring, the carbamate N-H, and the formyl oxygen act as hydrogen bond donors and acceptors. These interactions can lead to high crystal lattice energy, making the molecule difficult to dissolve. Concurrently, the bulky tert-butoxycarbonyl (Boc) group introduces a significant lipophilic character.[1] This duality—polar, hydrogen-bonding groups on a rigid core combined with a large non-polar group—results in limited solubility in a wide range of common solvents.

Caption: Key molecular features influencing solubility.

Frequently Asked Questions & Troubleshooting Guide

This section addresses common questions in a direct, problem-solution format.

Q1: Why is my compound crashing out of solution, and what are the best starting solvents?

Root Cause: The primary reason for precipitation is often the selection of a solvent that cannot sufficiently overcome the molecule's strong intermolecular forces. Solvents that are too non-polar (like hexanes or toluene) fail to interact with the polar functionalities, while some polar protic solvents (like water or methanol) may not adequately solvate the lipophilic Boc group and can sometimes form highly stable, insoluble solvates.

Expert Recommendation: Start with high-boiling point, polar aprotic solvents. These solvents excel at disrupting both hydrogen bonding and π-stacking interactions.[2][3]

Table 1: Recommended Solvents and Initial Screening Observations

Solvent Class	Recommended Solvents	Expected Solubility at Room Temp.	Notes
Primary Choices	Dimethylformamide (DMF)	Often Soluble / Requires Heating	Excellent starting point for many reactions.
Dimethyl sulfoxide (DMSO)	Often Soluble / Requires Heating	High boiling point, can be difficult to remove.
N-Methyl-2-pyrrolidone (NMP)	Often Soluble / Requires Heating	Good alternative to DMF, but also has a high boiling point.
Secondary Choices	Tetrahydrofuran (THF)	Sparingly Soluble to Insoluble	Often requires heating or use as a co-solvent.
2-Methyltetrahydrofuran (2-MeTHF)	Sparingly Soluble to Insoluble	A greener alternative to THF with similar properties.[4]
Dichloromethane (DCM)	Sparingly Soluble to Insoluble	Useful for reactions at or below room temperature if solubility permits.
Generally Poor	Acetonitrile, Ethyl Acetate	Poorly Soluble	May be useful in specific co-solvent systems or for purification.
Alcohols (MeOH, EtOH)	Poorly Soluble	Risk of side reactions with the formyl group (acetal formation).
Hydrocarbons (Hexane, Toluene)	Insoluble	Useful as anti-solvents for crystallization.

Q2: My compound is still not dissolving in DMF or DMSO at room temperature. What is my next step?

Troubleshooting Workflow: When initial solvent choices fail, a systematic approach is necessary. The following decision tree outlines the recommended steps to achieve complete dissolution.

Caption: Troubleshooting workflow for solubility enhancement.

Q3: What are the detailed protocols for heating, sonication, and using co-solvents?

These protocols are designed to be effective while maintaining the integrity of your compound.

Protocol 1: Dissolution with Thermal and Mechanical Energy

• Setup: To a reaction vessel containing the tert-Butyl (3-formyl-1H-indazol-5-yl)carbamate, add the chosen primary solvent (e.g., DMF) to approximate the final desired concentration.

• Magnetic Stirring: Begin vigorous magnetic stirring.

• Heating (Optional): Gently warm the mixture using an oil bath set to 40-60 °C. Causality: Increasing the kinetic energy of the solvent molecules enhances their ability to break down the solute's crystal lattice. Monitor the solution closely. Avoid excessive temperatures, which could potentially lead to degradation or unwanted side reactions.

• Sonication (Optional): If a sonicator bath is available, place the sealed reaction vessel in the bath. Sonicate in 5-10 minute intervals. Causality: Sonication uses high-frequency sound waves to create micro-cavitations in the solvent, which act as a powerful mechanical force to break apart solid agglomerates and increase the surface area for solvation.[5][6]

• Assessment: After treatment, visually inspect the solution for any remaining solid particles. If the solution is clear, it is ready for the next step.

Protocol 2: Screening and Application of a Co-Solvent System

The principle of co-solvency involves adding a secondary solvent to the primary solvent to modify its overall polarity and solvating properties, creating a more favorable environment for the solute.[7][8]

• Small-Scale Screening:

  • In a small vial, suspend a few milligrams of your compound in a measured volume of the primary solvent (e.g., 200 µL of DMF).

  • Add a co-solvent (e.g., THF, 2-MeTHF, or 1,4-dioxane) dropwise while agitating.

  • Observe if dissolution occurs. Test several co-solvents to identify the most effective one.

• Scale-Up Application:

  • To your main reaction vessel containing the suspension of the compound in the primary solvent, slowly add the selected co-solvent.

  • A typical starting ratio is between 10:1 to 4:1 (v/v) of primary solvent to co-solvent.

  • Continue stirring and apply gentle heat if necessary until a homogenous solution is achieved.

  • Self-Validation: Ensure the final solvent system is compatible with all downstream reagents and reaction conditions. For example, ensure your reagents are stable in the presence of the co-solvent.

Q4: Are there greener solvent alternatives I can use?

Yes, sustainability is an increasing focus in chemical synthesis. Several modern solvents, derived from bio-renewable sources, can be effective alternatives to traditional polar aprotic solvents.

Expert Recommendation: Consider Cyrene™ (dihydrolevoglucosenone) or γ-Valerolactone (GVL) as potential primary solvents, or 2-Methyltetrahydrofuran (2-MeTHF) and Cyclopentyl methyl ether (CPME) as co-solvents or replacements for THF and other ethers.[3] Their performance must be evaluated on a case-by-case basis, but they represent a significant step toward greener chemistry.[4]

References

• Yadav, G., et al. (2018). Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. Molecules, 23(11), 2783. [Link]

• Loev, B., et al. (1965). Carbamic acid, tert-butyl ester. Organic Syntheses, 45, 16. [Link]

• Reddy, T. Y., et al. (2013). Synthesis and biological evaluation of some new indazole-3-carboxamide derivatives. Der Pharma Chemica, 5(5), 146-153. [Link]

• Wikipedia. Cosolvent. [Link]

• Di Carmine, G., et al. (2021). Deep eutectic solvents: alternative reaction media for organic oxidation reactions. RSC Advances, 11(10), 5696-5709. [Link]

• Raut, S., et al. (2020). Different Strategies to the Synthesis of Indazole and its Derivatives: A Review. Mini-Reviews in Organic Chemistry, 17(4), 363-404. [Link]

• Kumar, A., & Sahoo, S. K. (2022). Techniques for Improving Solubility. International Journal of Medical Science and Dental Research, 5(6), 199-204. [Link]

• Zhang, J., et al. (2023). The discovery of water-soluble indazole derivatives as potent microtubule polymerization inhibitors. European Journal of Medicinal Chemistry, 262, 115870. [Link]

• Byrne, F. P., et al. (2016). Replacement of Less-Preferred Dipolar Aprotic and Ethereal Solvents in Synthetic Organic Chemistry with More Sustainable Alternatives. ACS Sustainable Chemistry & Engineering, 4(11), 5862-5878. [Link]

• Taylor & Francis. Cosolvent – Knowledge and References. [Link]

• Savjani, K. T., et al. (2012). Drug Solubility: Importance and Enhancement Techniques. ISRN Pharmaceutics, 2012, 195727. [Link]

• Organic Chemistry Portal. Boc-Protected Amino Groups. [Link]

• Byrne, F. P., et al. (2016). Replacement of Less-Preferred Dipolar Aprotic and Ethereal Solvents in Synthetic Organic Chemistry with More Sustainable Alternatives. ACS Sustainable Chemistry & Engineering, 4(11), 5862-5878. [Link]

• Padilha, J. C., et al. (2022). A Brønsted Acidic Deep Ethereal Solvent for N-Boc Deprotection. Catalysts, 12(11), 1480. [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Replacement of Less-Preferred Dipolar Aprotic and Ethereal Solvents in Synthetic Organic Chemistry with More Sustainable Alternatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. ijmsdr.org [ijmsdr.org]
• 6. Drug Solubility: Importance and Enhancement Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Cosolvent - Wikipedia [en.wikipedia.org]
• 8. taylorandfrancis.com [taylorandfrancis.com]

selective reduction of the formyl group in the presence of a carbamate

A Guide for Researchers on the Chemoselective Reduction of Aldehydes in the Presence of Carbamates

Welcome to the technical support center for advanced organic synthesis. As Senior Application Scientists, we understand that achieving high chemoselectivity is paramount to the success of complex multi-step syntheses, particularly in drug development. This guide provides in-depth troubleshooting advice and validated protocols for a common yet challenging transformation: the selective reduction of a formyl (aldehyde) group to a primary alcohol while preserving a carbamate protecting group.

Frequently Asked Questions (FAQs): Core Principles

This section addresses the fundamental concepts and strategic decisions you'll face when planning your synthesis.

Q1: What makes the selective reduction of an aldehyde in the presence of a carbamate a recurring challenge?

The core of the issue lies in the relative reactivity of the functional groups. The formyl group is one of the most easily reduced carbonyl functionalities due to the high electrophilicity of its carbonyl carbon. A carbamate, on the other hand, is significantly less reactive, often described as a hybrid between an ester and an amide. Its carbonyl carbon is less electrophilic due to resonance donation from both the oxygen and nitrogen atoms.

However, powerful reducing agents, such as Lithium Aluminum Hydride (LiAlH₄), are reactive enough to reduce both aldehydes and carbamates.[1][2][3] Therefore, the primary challenge is to identify a reagent and set of conditions that are potent enough to reduce the aldehyde efficiently but mild enough to leave the robust carbamate untouched. This delicate balance is the key to chemoselectivity.

Q2: Which reducing agents are the primary candidates for this transformation?

Your choice of reducing agent is the most critical parameter. The most common and effective reagents fall into the category of hydride donors.

• Sodium Borohydride (NaBH₄): This is the workhorse reagent for this transformation. It is a mild and selective reducing agent, highly effective for reducing aldehydes and ketones.[4][5] Under standard conditions, it does not reduce less reactive carbonyl groups like esters, amides, or, crucially, carbamates.[4][6] Its safety, affordability, and ease of use make it the recommended starting point for most applications.

• Lithium Aluminum Hydride (LiAlH₄): This is a very powerful and non-selective reducing agent.[7][8] It will rapidly reduce aldehydes but will also readily reduce carbamates, amides, and esters.[1][2] It is generally unsuitable for this selective transformation and should be avoided unless cleavage of the carbamate is also desired.

• Diisobutylaluminium Hydride (DIBAL-H): DIBAL-H is a strong, sterically hindered reducing agent.[9][10] It is most famously used for the partial reduction of esters to aldehydes at low temperatures (-78 °C).[11] While it effectively reduces aldehydes to primary alcohols, its high reactivity can pose a risk to the carbamate if conditions are not strictly controlled. It is not typically the first choice for this specific task but can be considered in complex cases.

Q3: How does my choice of carbamate (e.g., Boc, Cbz) influence the reduction strategy?

The nature of the carbamate protecting group is crucial, not because of its reactivity toward reduction, but because of its stability to the overall reaction and workup conditions.

• tert-Butoxycarbonyl (Boc): The Boc group is stable to most hydride reducing agents like NaBH₄. However, it is highly sensitive to acidic conditions. Therefore, care must be taken during the reaction quench and workup steps to avoid acidic hydrolysis, which would cleave the protecting group.

• Carboxybenzyl (Cbz or Z): The Cbz group is generally stable to hydride reagents. Its primary liability is its susceptibility to removal by catalytic hydrogenation (e.g., H₂, Pd/C).[12] If your synthetic route involves hydrogenation to reduce the aldehyde, this will almost certainly cleave the Cbz group, making this method incompatible.

• Fluorenylmethyloxycarbonyl (Fmoc): The Fmoc group is stable to hydride reagents and acidic conditions but is readily cleaved by bases, such as secondary amines (e.g., piperidine).[12] Standard reductive workups are generally compatible with the Fmoc group.

Troubleshooting Guide: Common Experimental Issues

Even with a well-planned procedure, unexpected outcomes can occur. This guide will help you diagnose and solve common problems encountered in the lab.

Problem: My reaction is not selective; the carbamate is being reduced or cleaved.

This is the most common failure mode, indicating that the reaction conditions are too harsh.

• Likely Cause 1: The reducing agent is too powerful.

  • Diagnosis: You are using a reagent like LiAlH₄ or perhaps DIBAL-H at room temperature.

  • Corrective Action: Immediately switch to the milder and more chemoselective Sodium Borohydride (NaBH₄).[13][14] NaBH₄ has a well-established reactivity profile that favors the reduction of aldehydes and ketones over less electrophilic carbonyls.[4][15]

• Likely Cause 2: The reaction temperature is too high.

  • Diagnosis: You are running the NaBH₄ reduction at room temperature or higher, and still observing minor carbamate cleavage.

  • Corrective Action: Lowering the reaction temperature is a powerful tool to enhance selectivity. By reducing the thermal energy of the system, you can often find a window where the more reactive aldehyde is reduced, but the activation energy barrier for carbamate reduction is not overcome.

  • Recommended Protocol: Perform the reduction at 0 °C (ice bath). For particularly sensitive substrates, reducing the temperature further to -78 °C (dry ice/acetone bath) can provide maximum selectivity.[16][17]

Problem: The reduction of the aldehyde is slow or incomplete.

A sluggish reaction can be just as problematic as a non-selective one.

• Likely Cause 1: Insufficient reagent or low temperature.

  • Diagnosis: After several hours, TLC or HPLC analysis shows a significant amount of starting material remaining.

  • Corrective Action:

    • Increase Equivalents: Ensure you are using at least 1.0 equivalent of NaBH₄. Often, using a slight excess (1.1-1.5 equivalents) can drive the reaction to completion without compromising selectivity.

    • Solvent Choice: The choice of solvent significantly impacts the rate of NaBH₄ reductions. Protic solvents like methanol or ethanol act as a proton source and can accelerate the reaction compared to aprotic solvents like THF.[16] A common practice is to use a mixture, such as THF/methanol or CH₂Cl₂/methanol, to balance substrate solubility and reaction rate.[16]

    • Temperature Adjustment: If the reaction is clean but slow at 0 °C, allow it to warm slowly to room temperature and monitor closely.

• Likely Cause 2: Poor solubility of the substrate.

  • Diagnosis: The reaction mixture is a heterogeneous slurry, and the starting material is not fully dissolved.

  • Corrective Action: Modify the solvent system. A mixture of solvents is often effective. For example, dissolving the substrate in a minimal amount of THF or CH₂Cl₂ before adding a solution of NaBH₄ in methanol can resolve solubility issues.

Problem: How can I effectively monitor the reaction's progress?

Accurate monitoring is key to preventing over- or under-reaction.

• Recommended Method: Thin-Layer Chromatography (TLC)

  • Procedure: Co-spot the starting material and the reaction mixture on a TLC plate.

  • Visualization: The disappearance of the aldehyde spot and the appearance of a new, typically lower Rƒ (more polar) alcohol spot indicates progress.

  • Staining: Use a potassium permanganate (KMnO₄) stain. Alcohols will quickly develop into a yellow/brown spot, while aldehydes react more slowly. This can help distinguish the product from the starting material.

• Confirmatory Methods: LC-MS and GC-MS

  • For precise, quantitative analysis, Liquid Chromatography-Mass Spectrometry (LC-MS) or Gas Chromatography-Mass Spectrometry (GC-MS) are ideal.[18][19] These methods can confirm the mass of the desired product and quantify the remaining starting material.

Data & Visualizations

Table 1: Chemoselectivity Profile of Common Hydride Reagents

Reagent	Formula	Aldehyde	Ketone	Ester	Amide	Carbamate
Sodium Borohydride	NaBH₄	Yes	Yes	No	No	No
Lithium Aluminum Hydride	LiAlH₄	Yes	Yes	Yes	Yes	Yes
Diisobutylaluminium Hydride	DIBAL-H	Yes	Yes	Yes (to aldehyde)	Yes (to aldehyde)	Yes (slow)
This table provides a general overview. Reactivity can be influenced by substrate structure and reaction conditions.

Diagram 1: Decision Workflow for Reagent Selection

This diagram provides a logical path to selecting the appropriate starting conditions for your reduction.

Caption: Decision tree for selecting a reduction strategy.

Validated Experimental Protocol

Protocol 1: General Procedure for the Selective Reduction of a Formyl Group using Sodium Borohydride

This protocol is a robust starting point for most substrates containing a formyl group and a Boc, Cbz, or Fmoc carbamate.

Materials:

• Substrate (1.0 eq)

• Sodium Borohydride (NaBH₄) (1.2 eq)

• Methanol (MeOH)

• Dichloromethane (DCM) or Tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Deionized water

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Setup: To a round-bottom flask equipped with a magnetic stir bar, add the substrate (1.0 eq). Dissolve the substrate in a suitable solvent (e.g., DCM or THF, approx. 0.1 M concentration).

• Cooling: Place the flask in an ice-water bath and stir the solution for 10-15 minutes until it reaches 0 °C.

• Reagent Addition: In a separate vial, dissolve sodium borohydride (1.2 eq) in methanol. Add the NaBH₄ solution dropwise to the stirring substrate solution over 5-10 minutes. Caution: Hydrogen gas evolution may occur.

• Reaction Monitoring: Stir the reaction at 0 °C. Monitor the progress by TLC every 15-30 minutes until the starting material is consumed (typically 1-3 hours). If the reaction is sluggish, remove the ice bath and allow it to stir at room temperature.

• Quenching: Once the reaction is complete, cool the flask back to 0 °C. Slowly and carefully add saturated aqueous NH₄Cl solution dropwise to quench the excess NaBH₄. Stir for 10 minutes.

• Workup:

  • Add deionized water and transfer the mixture to a separatory funnel.

  • Extract the aqueous layer with DCM or ethyl acetate (3x).

  • Combine the organic layers.

  • Wash the combined organic layers with brine (saturated NaCl solution).

  • Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄.

• Isolation: Filter off the drying agent and concentrate the filtrate under reduced pressure to yield the crude primary alcohol.

• Purification: Purify the crude product as necessary, typically by flash column chromatography on silica gel.

References

Sources

• 1. careerendeavour.com [careerendeavour.com]
• 2. 19.3. Reductions using NaBH4, LiAlH4 | Organic Chemistry II [courses.lumenlearning.com]
• 3. Carbonyl reduction - Wikipedia [en.wikipedia.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. Borane Reagents [organic-chemistry.org]
• 7. chemguide.co.uk [chemguide.co.uk]
• 8. Reduction of Aldehydes and Ketones - Chemistry Steps [chemistrysteps.com]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. Diisobutylaluminium hydride - Wikipedia [en.wikipedia.org]
• 11. DIBAL Reducing Agent - Chemistry Steps [chemistrysteps.com]
• 12. masterorganicchemistry.com [masterorganicchemistry.com]
• 13. scribd.com [scribd.com]
• 14. Sodium borohydride, Sodium tetrahydroborate [organic-chemistry.org]
• 15. LiAlH4 and NaBH4 Carbonyl Reduction Mechanism - Chemistry Steps [chemistrysteps.com]
• 16. cdnsciencepub.com [cdnsciencepub.com]
• 17. researchgate.net [researchgate.net]
• 18. Bioanalytical and Mass Spectrometric Methods for Aldehyde Profiling in Biological Fluids - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Recent progress in fluorescent chemosensors for selective aldehyde detection - RSC Advances (RSC Publishing) DOI:10.1039/D5RA01010A [pubs.rsc.org]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Selecting the Optimal Reducing Agent for Reductive Amination of 3-Formylindazoles

Introduction: The Critical Role of 3-Aminoalkylindazoles in Modern Drug Discovery

The indazole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous therapeutic agents. Specifically, 3-aminoalkylindazoles are crucial pharmacophores found in compounds targeting a range of diseases, from oncology to neurodegenerative disorders. The synthesis of these molecules often hinges on a pivotal chemical transformation: the reductive amination of a 3-formylindazole precursor.

This guide provides a comprehensive comparison of common reducing agents for this key reaction. As researchers and drug development professionals, the choice of reagent is not merely about achieving the desired product; it is a strategic decision that impacts yield, purity, scalability, safety, and cost. We will delve into the mechanistic nuances, practical advantages, and potential pitfalls of each method, supported by experimental data and established protocols, to empower you to make the most informed choice for your specific synthetic challenge.

The Core Transformation: Mechanism of Reductive Amination

Reductive amination is a robust method for forming carbon-nitrogen bonds that converts a carbonyl group into an amine via an intermediate imine.[1] The process, whether performed stepwise or in a single pot, involves two fundamental stages:

• Imine/Iminium Ion Formation: The amine nucleophilically attacks the carbonyl carbon of the 3-formylindazole. This is followed by dehydration to form a C=N double bond, yielding an imine. Under the weakly acidic conditions typical for this reaction, the imine is often protonated to form a more electrophilic iminium ion.[2]

• Reduction: A hydride-based reducing agent or catalytic hydrogenation reduces the imine or iminium ion to the final secondary or tertiary amine.[1]

The success of a one-pot reductive amination hinges on the reducing agent's ability to selectively reduce the iminium ion intermediate much faster than it reduces the starting aldehyde.[2]

Caption: General mechanism of reductive amination.

Comparative Analysis of Common Reducing Agents

The choice of reducing agent is critical and dictates the reaction setup, selectivity, and potential side reactions. We will compare four commonly employed methods.

Sodium Borohydride (NaBH₄)

Sodium borohydride is a powerful, inexpensive, and readily available reducing agent. However, its high reactivity presents a significant challenge for one-pot reductive aminations.

• Mechanism & Selectivity: NaBH₄ is capable of reducing both the starting 3-formylindazole and the intermediate imine.[1][3] This lack of selectivity means that if all reagents are mixed at once, a significant portion of the aldehyde will be reduced to the corresponding alcohol, leading to low yields of the desired amine and complicating purification.[3]

• Experimental Approach: To mitigate side reactions, the reaction is typically performed in a stepwise manner. The imine is pre-formed by stirring the aldehyde and amine together (often in a solvent like methanol, which can accelerate imine formation) before the NaBH₄ is added.[4]

• Advantages:

  • Low cost and high availability.

  • Simple workup procedure.

• Disadvantages:

  • Poor selectivity for imine over aldehyde.[3]

  • Often requires a two-step procedure or careful sequential addition.[4]

  • Potential for significant alcohol byproduct formation.[5]

Sodium Cyanoborohydride (NaBH₃CN)

For many years, NaBH₃CN was the gold standard for direct, one-pot reductive aminations due to its enhanced selectivity compared to NaBH₄.

• Mechanism & Selectivity: The electron-withdrawing cyanide group attenuates the hydride-donating ability of the borohydride.[6] NaBH₃CN is a sluggish reductant for aldehydes and ketones at neutral pH but rapidly reduces iminium ions.[1][4] The reaction is most effective at a slightly acidic pH (around 6-7), which facilitates the formation of the iminium ion without causing significant aldehyde reduction.[1][4]

• Experimental Approach: This reagent is ideal for direct reductive amination where the aldehyde, amine, and NaBH₃CN are combined in a single pot.[1]

• Advantages:

  • Excellent selectivity for iminium ions over carbonyls.[3]

  • Enables efficient one-pot reactions.

• Disadvantages:

  • High Toxicity: The primary drawback is the risk of generating highly toxic hydrogen cyanide (HCN) gas, particularly during acidic workup. This poses a significant safety hazard and creates hazardous waste streams.[1][4]

Sodium Triacetoxyborohydride (NaBH(OAc)₃ or STAB)

Developed as a safer and often more effective alternative to NaBH₃CN, sodium triacetoxyborohydride (STAB) has become the reagent of choice for most modern reductive aminations.[2]

• Mechanism & Selectivity: STAB is a mild and highly selective reducing agent.[2][7] The combination of sterically bulky and electron-withdrawing acetoxy groups makes it significantly less reactive towards aldehydes and ketones than the corresponding iminium ion.[1] This high degree of selectivity allows for clean, one-pot reactions with a wide range of substrates, including those with sensitive functional groups.[2][7]

• Experimental Approach: STAB is used in a direct, one-pot procedure. It is particularly effective in chlorinated solvents like 1,2-dichloroethane (DCE) or dichloromethane (DCM), though it can also be used in THF.[2][8]

• Advantages:

  • Superior selectivity for imines/iminium ions over carbonyls.[1][2]

  • Non-toxic byproducts (acetic acid and borates).[4]

  • Excellent functional group tolerance (tolerates esters, nitro groups, and C-C multiple bonds).[2][7]

  • Consistently provides high yields with minimal side products.[2]

• Disadvantages:

  • Higher cost compared to NaBH₄.

  • Moisture-sensitive.

Catalytic Hydrogenation (H₂/Catalyst)

Catalytic hydrogenation is a classic and "green" method for reduction, involving a metal catalyst and hydrogen gas.

• Mechanism & Selectivity: The reaction involves the in-situ formation of the imine, which is then hydrogenated on the surface of a catalyst, such as Palladium on carbon (Pd/C), Platinum oxide (PtO₂), or Raney Nickel.[9]

• Experimental Approach: The aldehyde, amine, and catalyst are mixed in a suitable solvent and subjected to an atmosphere of hydrogen gas in a specialized reactor.

• Advantages:

  • Atom-economical and environmentally friendly (water is often the only byproduct).

  • Can be highly efficient and scalable.

• Disadvantages:

  • Requires specialized high-pressure hydrogenation equipment.

  • Catalysts can be pyrophoric and expensive.

  • Potential for over-reduction of other functional groups within the 3-formylindazole molecule or substituents.

  • The catalyst must be carefully filtered post-reaction.

Quantitative Data Summary

Reducing Agent	Selectivity (Imine vs. Aldehyde)	Reaction Type	Typical Yields	Key Advantages	Key Disadvantages
Sodium Borohydride (NaBH₄)	Low	Stepwise	Moderate-Good	Low cost, readily available	Forms alcohol byproduct, not ideal for one-pot
Sodium Cyanoborohydride (NaBH₃CN)	High	One-Pot	Good-Excellent	Enables direct reaction	Highly toxic (HCN risk) , hazardous waste
Sodium Triacetoxyborohydride (STAB)	Excellent	One-Pot	Excellent	High selectivity, non-toxic, wide functional group tolerance	Higher cost, moisture-sensitive
Catalytic Hydrogenation (H₂/Pd-C)	High	One-Pot	Good-Excellent	"Green" chemistry, scalable	Requires special equipment, potential for over-reduction

Recommended Experimental Protocol: Reductive Amination using STAB

This protocol describes a general procedure for the reductive amination of a 3-formylindazole with a primary or secondary amine using sodium triacetoxyborohydride, the most recommended agent for its balance of efficiency, safety, and reliability.[2]

Caption: Standard workflow for reductive amination using STAB.

Materials:

• 3-Formylindazole (1.0 eq)

• Primary or Secondary Amine (1.0-1.2 eq)

• Sodium Triacetoxyborohydride (STAB) (1.3-1.6 eq)[2]

• Anhydrous 1,2-Dichloroethane (DCE) or Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Extraction solvent (e.g., DCM, Ethyl Acetate)

• Silica gel for chromatography

Procedure:

• To a clean, dry round-bottom flask under a nitrogen atmosphere, add the 3-formylindazole (1.0 eq) and the amine (1.1 eq).

• Dissolve the solids in anhydrous DCE (or DCM) to a concentration of approximately 0.1-0.2 M.

• Stir the mixture at room temperature for 20-30 minutes to allow for initial imine formation.

• Carefully add sodium triacetoxyborohydride (1.5 eq) to the stirring solution in portions over 5-10 minutes. The addition may be slightly exothermic.

• Allow the reaction to stir at room temperature. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting aldehyde is consumed (typically 2-16 hours).

• Once the reaction is complete, carefully quench by slowly adding saturated aqueous NaHCO₃ solution. Stir vigorously for 15-20 minutes until gas evolution ceases.

• Transfer the mixture to a separatory funnel and separate the layers. Extract the aqueous layer two more times with DCM or ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude material by silica gel column chromatography using an appropriate eluent system (e.g., hexanes/ethyl acetate or DCM/methanol) to afford the pure 3-aminoalkylindazole.

Conclusion and Final Recommendation

For the reductive amination of 3-formylindazoles in a research and drug development setting, sodium triacetoxyborohydride (STAB) is the superior choice. It provides a highly effective, safe, and reliable one-pot procedure that is tolerant of the diverse functional groups often present in complex pharmaceutical intermediates.[2][7] While NaBH₄ may be suitable for simple substrates on a large scale where a stepwise process is feasible, and catalytic hydrogenation offers a green alternative for specific applications, STAB offers the best combination of reactivity, selectivity, and operational simplicity for the vast majority of cases encountered in modern organic synthesis. The toxicity of NaBH₃CN makes it a legacy reagent that should be avoided when safer, equally effective alternatives like STAB are available.

References

• Master Organic Chemistry. (2017). Reductive Amination, and How It Works. [Link]

• Myers, A.

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862. [Link]

• Wikipedia. Reductive amination. [Link]

• Organic Chemistry Portal. Amine synthesis by reductive amination (reductive alkylation). [Link]

• ResearchGate. (2025). Reductive amination of aldehydes and ketones by NaBH4 using carbon-based solid acid (CBSA) as catalyst | Request PDF. [Link]

• ResearchGate. (2015). How do I reduce imines in the presence of aldehydes-alternatives to NaBH3CN?. [Link]

• SciELO México. (2013). Convenient Reductive Amination of Aldehydes by NaBH4/Cation Exchange Resin. [Link]

• Reddit. (2023). Reductive amination NaB(AcO)3. [Link]

• Taylor & Francis Online. (2021). One-pot amination of aldehydes and ketones over heterogeneous catalysts for production of secondary amines. [Link]

Sources

• 1. Reductive amination - Wikipedia [en.wikipedia.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 5. researchgate.net [researchgate.net]
• 6. youtube.com [youtube.com]
• 7. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 8. researchgate.net [researchgate.net]
• 9. tandfonline.com [tandfonline.com]

A Researcher's Guide to Orthogonal Protection of 5-Amino-1H-Indazole-3-Carbaldehyde: A Comparative Analysis of Alternatives to the Boc Group

For Immediate Release

A Comprehensive Technical Guide for Researchers, Scientists, and Drug Development Professionals

The strategic manipulation of protecting groups is a cornerstone of modern synthetic organic chemistry, particularly in the intricate world of drug discovery and development. The 5-amino-1H-indazole-3-carbaldehyde scaffold is a privileged structure in medicinal chemistry, serving as a key intermediate in the synthesis of a multitude of bioactive compounds, including potent kinase inhibitors. The primary amino group at the C5 position and the reactive carbaldehyde at C3 necessitate a robust and orthogonal protection strategy to enable selective functionalization. While the tert-butoxycarbonyl (Boc) group is a workhorse for amine protection, its lability under acidic conditions can present significant challenges when a sensitive aldehyde functionality is present. This guide provides a detailed comparative analysis of alternative protecting groups to Boc for the 5-amino-1H-indazole-3-carbaldehyde core, offering experimental insights and protocols to empower researchers in their synthetic endeavors.

The Challenge with Boc: A Balancing Act of Lability and Stability

The Boc group is favored for its ease of introduction and its clean, acid-mediated cleavage.[1][2] However, the very conditions required for its removal, typically strong acids like trifluoroacetic acid (TFA), can be detrimental to the integrity of the aldehyde group at the C3 position of the indazole ring. Aldehydes are susceptible to a range of acid-catalyzed reactions, including acetal formation (in the presence of alcohols), polymerization, and other undesired side reactions. While a study has shown that a 5-NHBoc-indole can be successfully converted to 5-NHBoc-1H-indazole-3-carbaldehyde under specific acidic nitrosation conditions without cleaving the Boc group, this does not guarantee the stability of the aldehyde during the subsequent Boc deprotection step.[3][4][5][6]

This inherent conflict necessitates a careful evaluation of alternative protecting groups that offer orthogonal deprotection strategies, thereby preserving the crucial aldehyde functionality for downstream transformations.

A Comparative Overview of Alternative Protecting Groups

This guide will explore the following alternative protecting groups, focusing on their application, stability, and deprotection in the context of the 5-amino-1H-indazole-3-carbaldehyde scaffold:

• Carbobenzyloxy (Cbz)

• 9-Fluorenylmethyloxycarbonyl (Fmoc)

• Sulfonamides (Tosyl - Ts and Nosyl - Ns)

A summary of their key characteristics is presented in the table below:

Protecting Group	Introduction Reagent	Deprotection Conditions	Orthogonality to Boc	Key Advantages	Potential Challenges with Aldehyde
Boc	(Boc)₂O, base	Strong acid (e.g., TFA, HCl)[1][2]	-	Well-established, high yields	Aldehyde instability under acidic conditions
Cbz	Cbz-Cl, base	H₂, Pd/C (Hydrogenolysis); Strong Acid (HBr/AcOH)[1][7][8]	Yes	Stable to a wide range of conditions; crystalline derivatives	Potential for aldehyde reduction during hydrogenolysis
Fmoc	Fmoc-Cl, Fmoc-OSu, base	Base (e.g., Piperidine in DMF)[3][9][10]	Yes	Mild, base-labile deprotection; orthogonal to acid-labile groups	Aldehyde may undergo aldol or related reactions under basic conditions
Ts	Ts-Cl, base	Strong acid; reducing agents (e.g., Na/NH₃)	Yes	Very stable	Harsh deprotection conditions may affect the aldehyde
Ns	Ns-Cl, base	Mild nucleophiles (e.g., thiophenol, K₂CO₃)[11]	Yes	Mild, orthogonal deprotection	Potential for nucleophilic attack on the aldehyde by the deprotection reagent

In-Depth Analysis and Experimental Protocols

The Carbobenzyloxy (Cbz) Group: A Hydrogenolysis-Labile Option

The Cbz group is a classic amine protecting group known for its stability under both acidic and basic conditions, making it an excellent orthogonal partner to many other protecting groups.[1][12]

Protection Protocol:

A general procedure for the Cbz protection of an aromatic amine involves reacting the amine with benzyl chloroformate (Cbz-Cl) in the presence of a base like sodium bicarbonate in a biphasic system.[7]

Deprotection and Compatibility with the Aldehyde:

The primary method for Cbz cleavage is catalytic hydrogenolysis (H₂ gas with a palladium catalyst).[7][8] While generally mild, this presents a significant risk of over-reduction of the aldehyde to an alcohol. Careful monitoring of the reaction and the use of specific catalysts or catalyst poisons may be necessary to achieve selectivity. Alternatively, strong acidic conditions such as HBr in acetic acid can also cleave the Cbz group, which brings back the initial problem of aldehyde stability.[1]

Experimental Workflow: Cbz Protection and Deprotection

Caption: Cbz protection and deprotection workflow.

The 9-Fluorenylmethyloxycarbonyl (Fmoc) Group: Mild Base-Labile Deprotection

The Fmoc group is renowned for its orthogonality to acid-labile groups like Boc, as it is cleaved under mild basic conditions, typically with a solution of piperidine in DMF.[9][10][13]

Protection Protocol:

Fmoc protection is readily achieved by treating the amine with Fmoc-Cl or Fmoc-OSu in the presence of a mild base.[3][9]

Deprotection and Compatibility with the Aldehyde:

The use of piperidine for Fmoc deprotection introduces a basic environment. While milder than many other conditions, aldehydes can still be susceptible to base-catalyzed side reactions such as aldol condensation or Cannizzaro reactions, especially if the reaction is prolonged or heated. Careful optimization of the deprotection time and temperature is crucial.

Experimental Workflow: Fmoc Protection and Deprotection

Caption: Fmoc protection and deprotection workflow.

Sulfonamides: Robust Protection with Varied Deprotection Strategies

Sulfonamides, such as those derived from p-toluenesulfonyl chloride (Ts-Cl) or 2-nitrobenzenesulfonyl chloride (Ns-Cl), offer a highly stable means of amine protection.

Protection Protocol:

Sulfonamides are typically formed by reacting the amine with the corresponding sulfonyl chloride in the presence of a base like pyridine or triethylamine.

Deprotection and Compatibility with the Aldehyde:

• Tosyl (Ts): The tosyl group is exceptionally robust and requires harsh conditions for cleavage, such as strong acids or dissolving metal reductions (e.g., sodium in liquid ammonia). These conditions are generally incompatible with the aldehyde functionality.

• Nosyl (Ns): The nosyl group offers a significant advantage due to its milder deprotection conditions. It can be cleaved using nucleophilic reagents, most commonly thiols like thiophenol in the presence of a mild base such as potassium carbonate.[11] This method is generally orthogonal to many other functional groups. However, the nucleophilic nature of the deprotection cocktail could potentially lead to a reaction with the electrophilic aldehyde. Careful selection of the thiol and base, as well as reaction conditions, is necessary to ensure chemoselectivity.

Experimental Workflow: Nosyl Protection and Deprotection

Caption: Nosyl protection and deprotection workflow.

Conclusion and Recommendations

The choice of an appropriate protecting group for the 5-amino group of 5-amino-1H-indazole-3-carbaldehyde is a critical decision that significantly impacts the overall success of a synthetic route. While Boc is a convenient and widely used protecting group, its removal under strong acidic conditions poses a considerable risk to the aldehyde functionality.

• For syntheses where subsequent reactions are tolerant of basic conditions, the Fmoc group is a highly attractive alternative. Its mild, base-labile deprotection offers a high degree of orthogonality to acid-sensitive functionalities. Careful monitoring for potential base-catalyzed side reactions of the aldehyde is recommended.

• The Cbz group offers excellent stability but its deprotection via hydrogenolysis requires careful optimization to avoid reduction of the aldehyde. This may involve screening different catalysts, solvents, and reaction times.

• Among the sulfonamides, the Nosyl group stands out for its mild, nucleophilic cleavage. This provides a valuable orthogonal strategy, though the potential for the deprotecting nucleophile to react with the aldehyde must be considered and addressed through careful reaction design.

Ultimately, the optimal choice of protecting group will depend on the specific downstream transformations planned for the 5-amino-1H-indazole-3-carbaldehyde scaffold. By understanding the nuances of each protecting group's chemistry and its compatibility with the sensitive aldehyde functionality, researchers can devise more robust and efficient synthetic strategies for the creation of novel and impactful molecules.

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• Organic Chemistry Portal. Cbz-Protected Amino Groups. [Link]

• Jiang, W., & Li, X. (2025, January 27). Indazole enhances Ru-catalyzed hydrogenation of unsaturated bonds. Organic Chemistry Frontiers. [Link]

• Technical Disclosure Commons. (2025, August 12). Acid-Mediated Deprotection of Cbz Groups: A Convenient and Scalable Alternative to Pd-Catalyzed Hydrogenolysis. [Link]

• Reddit. (2024, February 27). Advice on N-boc deprotection in the presence of acid sensitive groups. [Link]

• Gelin, M., et al. (2018). An optimized procedure for direct access to 1H-indazole-3-carboxaldehyde derivatives by nitrosation of indoles. Organic & Biomolecular Chemistry, 16(20), 3873-3880. [Link]

• Master Organic Chemistry. Amine Protection and Deprotection. [Link]

• Neliti. (2024, July 13). PROTECTING GROUPS FOR ORGANIC SYNTHESIS. [Link]

• Total Synthesis. (2024, January 5). Fmoc Protecting Group: Fmoc Protection & Deprotection Mechanism. [Link]

• George, N., et al. (2020). Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. RSC Advances, 10(40), 23863-23871. [Link]

• Cantu, L., et al. (2016). Deprotection Reagents in Fmoc Solid Phase Peptide Synthesis: Moving Away from Piperidine? Molecules, 21(11), 1541. [Link]

• Kocienski, P. J. (2005). Protecting Groups. Thieme.

• Royal Society of Chemistry. In-situ Fmoc Removal – A Sustainable Solid-Phase Peptide Synthesis Approach. [Link]

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A Comparative Guide to the Synthetic Routes of 3-Formyl-5-aminoindazole

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

The synthesis of 3-formyl-5-aminoindazole, a valuable building block in medicinal chemistry, presents several strategic challenges. This guide provides an in-depth comparative analysis of the most viable synthetic routes to this molecule, offering insights into the rationale behind experimental choices and providing detailed protocols to support your research and development endeavors.

Introduction: The Significance of 3-Formyl-5-aminoindazole

Indazole derivatives are a cornerstone in the development of novel therapeutics, exhibiting a wide range of biological activities.[1] The 3-formyl-5-aminoindazole scaffold, in particular, serves as a versatile intermediate for the synthesis of a diverse array of complex molecules, including kinase inhibitors and other targeted therapies. The strategic placement of the formyl and amino groups allows for a multitude of subsequent chemical modifications, making efficient and scalable access to this compound a critical objective for drug discovery programs.

This guide will dissect two primary synthetic strategies: a multi-step approach commencing with 5-nitroindazole and a more convergent route involving the construction of the indazole ring from a dinitrile precursor. Each route will be evaluated based on factors such as yield, scalability, safety, and the availability of starting materials.

Route 1: Multi-Step Synthesis via 5-Nitroindazole Intermediates

This linear approach, while involving several transformations, relies on well-established and generally reliable chemical reactions. It offers a robust pathway to the target molecule, with predictable outcomes at each stage.

A [label="2-Amino-5-nitrotoluene"]; B [label="5-Nitroindazole"]; C [label="5-Nitro-1H-indazole-3-carbaldehyde"]; D [label="3-Formyl-5-aminoindazole", fillcolor="#4285F4", fontcolor="#FFFFFF"];

A -> B [label=" NaNO2, Acetic Acid"]; B -> C [label=" NaNO2, HCl, DMF"]; C -> D [label=" Reduction (e.g., SnCl2/HCl or H2/Pd-C)"]; }

Figure 1: Multi-step synthesis of 3-formyl-5-aminoindazole from 2-amino-5-nitrotoluene.

Step 1: Synthesis of 5-Nitroindazole

The initial step involves the diazotization of 2-amino-5-nitrotoluene followed by intramolecular cyclization to form 5-nitroindazole. This is a classic and well-documented transformation in indazole chemistry.

Experimental Protocol:

A solution of 2-amino-5-nitrotoluene in glacial acetic acid is treated with an aqueous solution of sodium nitrite. The reaction is typically carried out at a controlled temperature, not exceeding 25°C, to manage the exothermic nature of the diazotization process. After the addition is complete, the reaction mixture is stirred for a period to ensure complete cyclization. The product, 5-nitroindazole, can then be isolated by concentration of the reaction mixture and filtration.[2]

Causality of Experimental Choices:

• Acetic Acid as Solvent: Acetic acid provides the acidic medium necessary for the in situ formation of nitrous acid from sodium nitrite and also serves as a good solvent for the starting material.

• Temperature Control: Maintaining a low temperature during the addition of sodium nitrite is crucial to prevent the decomposition of the diazonium salt intermediate and minimize the formation of side products.[2]

Step 2: Formylation of 5-Nitroindazole to 5-Nitro-1H-indazole-3-carbaldehyde

The introduction of the formyl group at the C3 position of the indazole ring is a critical step. While a direct Vilsmeier-Haack or Duff formylation of indazoles can be challenging and often results in low yields or incorrect regioselectivity, a nitrosation approach has proven effective for indoles and can be adapted for indazoles.[3]

Experimental Protocol:

To a solution of sodium nitrite in a mixture of deionized water and DMF at 0°C, hydrochloric acid is slowly added. After a short stirring period, a solution of 5-nitroindazole in DMF is added. The reaction mixture is then heated to facilitate the rearrangement to the 3-formyl derivative. The product, 5-nitro-1H-indazole-3-carbaldehyde, can be isolated by extraction and purified by column chromatography.[4]

Causality of Experimental Choices:

• Nitrosation Conditions: The use of sodium nitrite in an acidic medium generates nitrous acid, which acts as the electrophile. The reaction proceeds via electrophilic attack at the C3 position of the indazole, followed by a rearrangement to yield the aldehyde.

• DMF as Solvent: Dimethylformamide is a suitable polar aprotic solvent that facilitates the reaction and solubilizes the reactants.

Step 3: Reduction of 5-Nitro-1H-indazole-3-carbaldehyde to 3-Formyl-5-aminoindazole

The final step is the selective reduction of the nitro group to an amine. Several methods are available for this transformation, with the choice often depending on the desired scale and the presence of other functional groups.

Experimental Protocol:

Catalytic hydrogenation using palladium on carbon (Pd/C) in a suitable solvent like ethanol or methanol is a common and effective method.[5] Alternatively, reduction with tin(II) chloride (SnCl2) in the presence of hydrochloric acid in a solvent such as ethyl acetate is also a reliable method. Following the reduction, the product is isolated by filtration and can be purified by recrystallization.

Causality of Experimental Choices:

• Choice of Reducing Agent: Both catalytic hydrogenation and metal/acid reductions are effective for converting aromatic nitro compounds to amines. Catalytic hydrogenation is often preferred for its cleaner reaction profile and easier product isolation. However, tin(II) chloride can be a more cost-effective option for larger-scale syntheses. The aldehyde functionality is generally stable under these conditions.

Route 2: Convergent Synthesis via Dinitrile Precursor

This alternative strategy aims to construct the 3-formyl-5-aminoindazole core in a more convergent manner, potentially reducing the overall number of steps. This route hinges on the successful synthesis and subsequent transformation of a key dinitrile intermediate.

A [label="2-Amino-5-nitrobenzonitrile"]; B [label="3-Amino-5-nitro-1H-indazole"]; C [label="3-Cyano-5-nitro-1H-indazole"]; D [label="3-Formyl-5-nitro-1H-indazole"]; E [label="3-Formyl-5-aminoindazole", fillcolor="#4285F4", fontcolor="#FFFFFF"];

A -> B [label="Hydrazine"]; B -> C [label="Sandmeyer Reaction (NaNO2, HCl, CuCN)"]; C -> D [label="Reduction (e.g., DIBAL-H)"]; D -> E [label="Reduction (e.g., SnCl2/HCl or H2/Pd-C)"]; }

Figure 2: Convergent synthesis of 3-formyl-5-aminoindazole from 2-amino-5-nitrobenzonitrile.

Step 1: Synthesis of 3-Amino-5-nitro-1H-indazole

This route commences with the commercially available 2-amino-5-nitrobenzonitrile. Cyclization with hydrazine provides a direct entry to the 3-amino-5-nitroindazole core.

Experimental Protocol:

A mixture of 2-amino-5-nitrobenzonitrile and hydrazine hydrate is heated, often in a suitable solvent like ethanol or butanol. The reaction proceeds via nucleophilic attack of the hydrazine on the nitrile group, followed by intramolecular cyclization and tautomerization to form the stable 3-aminoindazole ring system.

Causality of Experimental Choices:

• Hydrazine as a Reagent: Hydrazine serves as the source of the two nitrogen atoms required for the formation of the pyrazole ring of the indazole system.

• Elevated Temperature: The reaction typically requires heating to overcome the activation energy for the cyclization step.

Step 2: Conversion of the Amino Group to a Nitrile (Sandmeyer Reaction)

The 3-amino group is then converted to a nitrile via a Sandmeyer reaction. This transformation is a cornerstone of aromatic chemistry for introducing a cyano group.

Experimental Protocol:

The 3-amino-5-nitro-1H-indazole is first diazotized using sodium nitrite and a strong acid like hydrochloric acid at low temperatures. The resulting diazonium salt is then treated with a solution of copper(I) cyanide to yield 3-cyano-5-nitro-1H-indazole.

Causality of Experimental Choices:

• Diazotization: The conversion of the primary aromatic amine to a diazonium salt is a necessary activation step for the subsequent nucleophilic substitution.

• Copper(I) Cyanide: Copper(I) cyanide is the classical reagent for the Sandmeyer reaction to introduce a nitrile group onto an aromatic ring.

Step 3: Reduction of the Nitrile to an Aldehyde

The nitrile group at the C3 position is selectively reduced to a formyl group. This transformation requires a reducing agent that can effect this partial reduction without affecting the nitro group.

Experimental Protocol:

Diisobutylaluminium hydride (DIBAL-H) is a common and effective reagent for the partial reduction of nitriles to aldehydes. The reaction is typically carried out at low temperatures in an anhydrous aprotic solvent like toluene or dichloromethane. After the reduction is complete, the reaction is carefully quenched with an acid workup to hydrolyze the intermediate imine to the desired aldehyde.

Causality of Experimental Choices:

• DIBAL-H as a Reducing Agent: DIBAL-H is a mild and selective reducing agent that can convert nitriles to aldehydes at low temperatures, minimizing over-reduction to the corresponding amine.

• Anhydrous and Low-Temperature Conditions: These conditions are crucial to control the reactivity of the organoaluminum reagent and prevent unwanted side reactions.

Step 4: Reduction of the Nitro Group

The final step is the reduction of the nitro group to an amine, which is analogous to the final step in Route 1.

Experimental Protocol:

As in Route 1, catalytic hydrogenation with Pd/C or reduction with SnCl2/HCl can be employed to selectively reduce the nitro group to the desired amino functionality, yielding the final product, 3-formyl-5-aminoindazole.

Comparative Analysis of Synthetic Routes

Feature	Route 1 (Multi-step via 5-Nitroindazole)	Route 2 (Convergent via Dinitrile)
Number of Steps	3	4
Overall Yield	Potentially higher and more predictable	May be lower due to the number of steps and potentially challenging reactions (e.g., Sandmeyer).
Scalability	Good; relies on well-established reactions.	Potentially challenging to scale up certain steps like the Sandmeyer reaction and DIBAL-H reduction.
Starting Materials	2-Amino-5-nitrotoluene is readily available.	2-Amino-5-nitrobenzonitrile is commercially available.[6][7]
Key Challenges	Regioselective formylation of 5-nitroindazole.	Sandmeyer reaction on a heterocyclic system and selective reduction of the nitrile in the presence of a nitro group.
Safety Considerations	Diazotization reactions require careful temperature control.	Diazonium salts in the Sandmeyer reaction are potentially explosive. DIBAL-H is pyrophoric.

Conclusion and Recommendation

Both synthetic strategies present viable pathways to 3-formyl-5-aminoindazole.

Route 1 is arguably the more conservative and reliable approach, particularly for initial lab-scale synthesis. The reactions involved are generally well-understood, and while the formylation step requires careful adaptation of existing methods, it is likely to be achievable. The overall process is linear and offers clear points for optimization at each stage.

Route 2 offers a more convergent approach, which can be advantageous in certain synthetic planning scenarios. However, it introduces more technically demanding and potentially hazardous steps, such as the Sandmeyer reaction and the use of DIBAL-H. The scalability of these steps may also be a concern for large-scale production.

For researchers seeking a robust and predictable synthesis of 3-formyl-5-aminoindazole, Route 1 is recommended as the primary approach . Its reliance on more conventional and well-documented transformations provides a higher probability of success with fewer optimization challenges. Route 2 remains a viable alternative, particularly if specific expertise in the required transformations is available, or if the starting material, 2-amino-5-nitrobenzonitrile, is more readily accessible or cost-effective.

This guide provides a framework for the rational design and execution of the synthesis of 3-formyl-5-aminoindazole. The provided protocols and the underlying chemical principles should empower researchers to confidently approach the synthesis of this important medicinal chemistry building block.

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• Pitchai, M., et al. Synlett2024 , 35, A-E.[3]

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• Levesque, P., & Fournier, P.-A. J. Org. Chem.2010, 75, 7033-7036.

• Synthesis of Substituted Indole from 2-Aminobenzaldehyde through[3][8]-Aryl Shift. (n.d.). Retrieved February 12, 2026, from [Link].

• Synthesis of 5-Substituted 3-Amino-1H-Pyrazole-4-Carbonitriles as Precursors for Microwave Assisted Regiospecific Syntheses of Pyrazolo[1,5-a]Pyrimidines. Molecules2011 , 16, 8054-8065.[1]

• Al-Sbaei, A. A., et al. RSC Adv.2018 , 8, 12345-12354.[4]

• Indazole – an emerging privileged scaffold: synthesis and its biological significance. RSC Med. Chem.2023, 14, 1486-1517.
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• Regioselective alkylation of a versatile indazole: Electrophile scope and mechanistic insights from density functional theory calculations. RSC Adv.2024 , 14, 23456-23465.[10]

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assessing the kinase selectivity of compounds derived from tert-Butyl (3-formyl-1H-indazol-5-yl)carbamate

In the landscape of modern drug discovery, protein kinases remain a paramount target class. Their integral role in cellular signaling pathways has made them a focal point for therapeutic intervention, particularly in oncology. The indazole scaffold has emerged as a privileged structure in the design of potent kinase inhibitors, with several approved drugs featuring this core moiety.[1] However, the development of a successful kinase inhibitor hinges not just on its potency against the intended target, but also on its selectivity across the broader kinome. Off-target effects can lead to unforeseen toxicities or even therapeutic benefits, making a thorough understanding of a compound's selectivity profile a critical step in its development.[2]

This guide provides a comprehensive framework for assessing the kinase selectivity of novel compounds derived from an indazole scaffold, using publicly available data for approved drugs as illustrative examples. We will delve into the causality behind experimental choices, provide detailed protocols for key assays, and present a comparative analysis of representative indazole-based inhibitors.

The Indazole Scaffold: A Versatile Core for Kinase Inhibition

The indazole ring system, a bicyclic heteroaromatic structure, has proven to be a versatile scaffold for the development of kinase inhibitors. Its unique electronic properties and ability to engage in various binding interactions within the ATP-binding pocket of kinases have led to the successful development of several FDA-approved drugs.[1] Notable examples include Axitinib, a potent inhibitor of vascular endothelial growth factor receptors (VEGFRs), and Pazopanib, a multi-targeted tyrosine kinase inhibitor that also targets VEGFRs, among others.[3]

While we will use Axitinib and Pazopanib as our primary examples of indazole-derived compounds, the methodologies described herein are applicable to any novel compound synthesized from a starting material such as tert-Butyl (3-formyl-1H-indazol-5-yl)carbamate. The journey from a starting scaffold to a selective kinase inhibitor is a meticulous process of chemical synthesis and rigorous biological evaluation.

Deconstructing Selectivity: Biochemical vs. Cellular Assays

A comprehensive assessment of kinase inhibitor selectivity requires a multi-faceted approach, employing both biochemical and cellular assays. These two methodologies provide complementary information, and understanding their respective strengths and limitations is crucial for accurate data interpretation.[4][5]

Biochemical assays , performed in a cell-free environment, measure the direct interaction between an inhibitor and an isolated kinase.[5] These assays are invaluable for determining intrinsic potency (often expressed as IC50 or Ki) and for screening against large panels of kinases to generate an initial selectivity profile.[6]

Cellular assays , on the other hand, evaluate the inhibitor's activity within a living cell.[5] These assays provide a more physiologically relevant picture, taking into account factors such as cell permeability, intracellular ATP concentrations, and the presence of scaffolding proteins and signaling complexes.[7] A compound that is potent in a biochemical assay may not be effective in a cellular context, and vice versa.[4]

Experimental Methodologies: A Step-by-Step Guide

Here, we provide detailed protocols for two widely used and robust assays for determining kinase selectivity: the biochemical ADP-Glo™ Kinase Assay and the cellular NanoBRET™ Target Engagement Assay.

Biochemical Kinase Selectivity Profiling: The ADP-Glo™ Kinase Assay

The ADP-Glo™ Kinase Assay is a luminescent, homogeneous assay that quantifies the amount of ADP produced during a kinase reaction.[8][9][10] It is a versatile and sensitive method suitable for high-throughput screening and selectivity profiling.[11]

Principle: The assay is performed in two steps. First, the kinase reaction is stopped, and the remaining ATP is depleted. In the second step, the ADP generated by the kinase is converted back to ATP, which is then used by a luciferase to produce a light signal that is proportional to the kinase activity.[8]

Experimental Workflow Diagram:

Caption: Workflow for the ADP-Glo™ Kinase Assay.

Step-by-Step Protocol:

• Compound Plating: Prepare serial dilutions of the test compounds (e.g., hypothetical derivatives of the indazole scaffold) and control inhibitors in an appropriate solvent (e.g., DMSO). Dispense a small volume (e.g., 1 µL) of each compound dilution into the wells of a 384-well assay plate.

• Kinase Reaction: Prepare a master mix containing the kinase of interest, its specific substrate, and ATP in a reaction buffer. Initiate the kinase reaction by adding the master mix (e.g., 10 µL) to each well of the assay plate.

• Incubation: Incubate the plate at room temperature for a specified period (e.g., 60 minutes) to allow the kinase reaction to proceed.

• Reaction Termination and ATP Depletion: Add ADP-Glo™ Reagent (e.g., 5 µL) to each well to terminate the kinase reaction and deplete the remaining ATP. Incubate at room temperature for 40 minutes.

• ADP Detection and Signal Generation: Add Kinase Detection Reagent (e.g., 10 µL) to each well. This reagent converts the ADP generated during the kinase reaction back to ATP and contains luciferase and luciferin to generate a luminescent signal. Incubate at room temperature for 30-60 minutes.

• Data Acquisition: Measure the luminescence of each well using a plate reader. The luminescent signal is proportional to the amount of ADP produced and thus reflects the kinase activity.

• Data Analysis: Calculate the percent inhibition for each compound concentration relative to a no-inhibitor control. Determine the IC50 value, which is the concentration of the inhibitor that reduces kinase activity by 50%.

Cellular Target Engagement: The NanoBRET™ Target Engagement Assay

The NanoBRET™ Target Engagement Assay is a powerful tool for measuring compound binding to a specific kinase within living cells.[12][13] It utilizes Bioluminescence Resonance Energy Transfer (BRET) to detect the proximity between a NanoLuc® luciferase-tagged kinase and a fluorescently labeled tracer that binds to the kinase's active site.[14]

Principle: In the absence of an inhibitor, the fluorescent tracer binds to the NanoLuc®-kinase fusion protein, resulting in a high BRET signal. When a test compound enters the cell and binds to the kinase, it displaces the tracer, leading to a decrease in the BRET signal in a dose-dependent manner.[15]

Signaling Pathway Diagram:

Caption: Principle of the NanoBRET™ Target Engagement Assay.

Step-by-Step Protocol:

• Cell Preparation: Transfect cells (e.g., HEK293) with a plasmid encoding the kinase of interest fused to NanoLuc® luciferase. Seed the transfected cells into a 96-well or 384-well plate and allow them to adhere and express the fusion protein.[15]

• Compound and Tracer Addition: Prepare serial dilutions of the test compounds. Add the fluorescent tracer to the cells, followed by the addition of the test compounds.

• Equilibration: Incubate the plate at 37°C in a CO2 incubator for a period of time (e.g., 2 hours) to allow the compounds to enter the cells and reach equilibrium with the target kinase and tracer.[15]

• Substrate Addition and BRET Measurement: Add the NanoBRET™ Nano-Glo® Substrate to the wells. Immediately measure the donor emission (at 450 nm) and the acceptor emission (at 610 nm) using a plate reader equipped with the appropriate filters.[15]

• Data Analysis: Calculate the BRET ratio by dividing the acceptor emission by the donor emission. Plot the BRET ratio as a function of the compound concentration and fit the data to a dose-response curve to determine the cellular IC50 value.

Comparative Analysis of Indazole-Derived Kinase Inhibitors

To illustrate the application of these methodologies, let's consider the kinase selectivity profiles of two FDA-approved indazole-containing drugs: Axitinib and Pazopanib. While not directly derived from tert-Butyl (3-formyl-1H-indazol-5-yl)carbamate, their indazole core makes them relevant examples.

Table 1: Biochemical Kinase Selectivity of Axitinib and Pazopanib

Kinase Target	Axitinib IC50 (nM)	Pazopanib IC50 (nM)
VEGFR1	0.1[16]	10
VEGFR2	0.2[16]	30
VEGFR3	0.1-0.3[16]	47
PDGFRα	5[16]	71
PDGFRβ	1.6[16]	84
c-Kit	1.7[16]	74
FLT3	-	76

Note: IC50 values are compiled from various sources and may have been determined under different assay conditions. A direct comparison should be made with caution. Data for Pazopanib from a panel of 242 kinases showed inhibition of 29 kinases at 0.3 µM.[6]

Interpretation of Data:

The biochemical data reveals that both Axitinib and Pazopanib are potent inhibitors of VEGFRs. However, Axitinib demonstrates significantly higher potency against this family of kinases compared to Pazopanib.[16] Furthermore, Pazopanib exhibits a broader spectrum of activity, inhibiting other kinases such as PDGFRs and c-Kit with relatively high potency.[3] This classifies Pazopanib as a multi-targeted kinase inhibitor, while Axitinib can be considered more selective for VEGFRs.[16][17]

The broader kinase inhibition profile of Pazopanib may contribute to its efficacy in a wider range of tumor types but could also be associated with a different side-effect profile compared to the more selective Axitinib.[6]

The Importance of Kinome-Wide Profiling

While the table above provides a snapshot of the activity of these compounds against a few key kinases, a comprehensive understanding of selectivity requires profiling against a much larger panel of kinases, a process often referred to as "kinome scanning". The results of such a screen are typically visualized as a "kinome map" or a heatmap, which provides a global view of the inhibitor's interactions across the kinome.[2]

Interpreting a Kinome Scan Heatmap:

A kinome scan heatmap displays the inhibitory activity of a compound against a large panel of kinases. Each cell in the heatmap represents the interaction between the compound and a specific kinase. The color intensity of the cell typically corresponds to the degree of inhibition (e.g., red for strong inhibition, blue for weak or no inhibition). By examining the heatmap, researchers can quickly identify the primary targets of a compound, as well as any off-target activities. This information is crucial for lead optimization, predicting potential side effects, and understanding the compound's mechanism of action.[2]

Conclusion: A Strategic Approach to Selectivity Assessment

The assessment of kinase selectivity is a cornerstone of modern drug discovery. For novel compounds derived from promising scaffolds like tert-Butyl (3-formyl-1H-indazol-5-yl)carbamate, a systematic and multi-pronged approach is essential. By combining robust biochemical assays like ADP-Glo™ for initial broad profiling with physiologically relevant cellular assays such as NanoBRET™ for target engagement confirmation, researchers can build a comprehensive understanding of a compound's selectivity profile.

The comparative analysis of existing indazole-based drugs like Axitinib and Pazopanib underscores the diversity of selectivity profiles that can be achieved from a common chemical scaffold. This highlights the importance of meticulous medicinal chemistry efforts guided by rigorous biological testing. Ultimately, a thorough characterization of kinase selectivity is not just a regulatory requirement but a scientific imperative that paves the way for the development of safer and more effective targeted therapies.

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A Senior Application Scientist's Guide to the Spectroscopic Comparison of N1 vs. N2 Isomers of Substituted Indazoles

For researchers, scientists, and professionals in drug development, the unambiguous structural assignment of heterocyclic isomers is a foundational requirement for advancing a chemical program. The indazole scaffold, a privileged structure in medicinal chemistry, presents a common yet critical challenge: the differentiation of N1- and N2-substituted isomers.[1] The position of the substituent on the pyrazole ring profoundly alters the molecule's electronic distribution, stereochemistry, and, consequently, its pharmacological activity and ADMET properties.

Alkylation or arylation of the parent 1H-indazole often yields a mixture of both isomers, with the N1-substituted product (benzenoid form) generally being the thermodynamically more stable tautomer, while the N2-isomer (quinonoid form) can be kinetically favored under certain conditions.[2][3] This guide provides an in-depth comparison of these isomers using key spectroscopic techniques, grounded in experimental data and mechanistic principles, to empower researchers to make confident and accurate structural assignments.

The Gold Standard: Multinuclear and 2D NMR Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful and definitive tool for distinguishing between N1 and N2 indazole isomers in solution.[2] The distinct electronic environments of the benzenoid (N1) and quinonoid (N2) systems give rise to predictable and diagnostic shifts in ¹H, ¹³C, and ¹⁵N NMR spectra.

¹H NMR Spectroscopy: A Tale of Two Protons

While the entire proton spectrum is affected, the chemical shifts of the H3 and H7 protons serve as the most immediate and reliable indicators for isomer identification.

• The H7 Proton: In an N2-substituted isomer , the lone pair of electrons on the N1 nitrogen exerts a significant deshielding anisotropic effect on the spatially proximate H7 proton. This causes the H7 signal to shift considerably downfield (to a higher ppm value) compared to its position in the corresponding N1-isomer.[2]

• The H3 Proton: Conversely, the H3 proton in an N2-substituted isomer is typically more shielded and appears upfield (at a lower ppm value) relative to the same proton in the N1-isomer.[2]

• Other Aromatic Protons: Generally, the resonances for protons H4, H5, and H6 also appear at a lower frequency (upfield) in the N2 isomers compared to their N1 counterparts.[2]

¹³C NMR Spectroscopy: Probing the Carbon Skeleton

¹³C NMR is an exceptionally reliable method for isomer assignment, as the carbon chemical shifts are highly sensitive to the changes in electronic structure between the two tautomeric systems.[2][4]

• The C3 and C7a Carbons: The chemical shifts of the pyrazole ring carbons, particularly C3 and the bridgehead carbon C7a, are excellent diagnostic probes. For example, in studies of indazolylmethanols, the C3 signal for N1-isomers was found at approximately 135 ppm, while for N2-isomers, it was significantly upfield at around 123 ppm.[5][6] These differences, while specific to the substituent, highlight the large and diagnostically useful variations between the isomers.

2D NMR (HMBC): The Unambiguous Assignment

When single-spectrum analysis is insufficient, the Heteronuclear Multiple Bond Correlation (HMBC) experiment provides definitive, self-validating proof of substitution position.[7] This experiment maps long-range (2-3 bond) correlations between protons and carbons. The causality is direct: the protons on the substituent's alpha-carbon will only correlate to the specific ring carbons they are three bonds away from.

• For an N1-Isomer: A clear correlation will be observed between the protons on the alpha-carbon of the N1-substituent (e.g., N-CH₂ -R) and the C7a bridgehead carbon.[7]

• For an N2-Isomer: The key correlation will be between the protons on the alpha-carbon of the N2-substituent and the C3 carbon of the pyrazole ring.[7]

The workflow for isomer assignment using NMR is a logical progression from initial screening to definitive confirmation.

Caption: A generalized workflow for the synthesis, separation, and definitive spectroscopic identification of indazole isomers.

Comparative Data Summary: NMR Spectroscopy

The following tables summarize the key diagnostic differences observed in NMR spectra. Note that absolute chemical shifts will vary based on the specific substituent and solvent used.

Table 1: Comparative ¹H NMR Spectral Data (Key Diagnostic Protons)

Proton	N1-Substituted Isomer (ppm)	N2-Substituted Isomer (ppm)	Rationale for Difference
H3	More Deshielded (Higher ppm)	More Shielded (Lower ppm)[2]	Altered electronic environment in the quinonoid system.

| H7 | More Shielded (Lower ppm) | More Deshielded (Higher ppm)[2] | Anisotropic deshielding effect from the N1 lone pair. |

Table 2: Comparative ¹³C NMR Spectral Data (Key Diagnostic Carbons)

Carbon	N1-Substituted Isomer (ppm)	N2-Substituted Isomer (ppm)	Rationale for Difference
C3	~135 (example value)[5][6]	~123 (example value)[5][6]	Significant change in electron density at C3 in the quinonoid system.

| C7a | Diagnostic shift | Diagnostic shift | Change in electronic nature of the fused ring system. |

Caption: Diagnostic HMBC correlations for unambiguous assignment of N1- and N2-substituted indazole isomers.

Supporting Spectroscopic Techniques

While NMR is the primary tool, other spectroscopic methods can provide complementary and corroborating evidence.

UV-Vis Spectroscopy

The difference in the core electronic structure of the isomers leads to distinct UV-Vis absorption profiles. The 2H-indazole tautomer (N2-substituted) possesses a quinonoid system, which typically absorbs light more strongly and at longer wavelengths compared to the benzenoid 1H-tautomer (N1-substituted).[8] This can be a quick and simple method to distinguish between pure samples of the two isomers. Furthermore, derivative spectrophotometry can reveal characteristic signals that simplify the identification process.[9]

Infrared (IR) Spectroscopy

IR spectroscopy is most valuable for identifying the presence of specific functional groups.[10] While the skeletal vibrations in the fingerprint region (below 1500 cm⁻¹) will differ between the N1 and N2 isomers, these differences can be subtle and difficult to interpret without authentic reference spectra. For the parent, unsubstituted indazoles, the presence of a broad N-H stretching band is a key feature of the 1H-tautomer.[11] However, for N-substituted derivatives, its utility in distinguishing isomers is limited compared to NMR. For instance, in one study, the ν(C=O) stretching frequencies were found to be similar for both N1 and N2 ester derivatives, rendering this band non-diagnostic.[2]

Experimental Protocols

Adherence to standardized protocols is essential for generating reliable and reproducible data.

Protocol 1: NMR Spectroscopy (¹H, ¹³C, HMBC)

• Objective: To determine the chemical environment of all hydrogen and carbon atoms and to establish connectivity for unambiguous isomer assignment.

• Instrumentation: High-resolution NMR spectrometer (400 MHz or higher) with a broadband probe.

• Sample Preparation: Dissolve 5-10 mg of the purified indazole isomer in ~0.6 mL of a suitable deuterated solvent (e.g., DMSO-d₆, CDCl₃). Ensure the sample is fully dissolved and free of particulate matter.

• ¹H NMR Acquisition: Acquire a standard ¹H spectrum. Ensure adequate spectral width and resolution to resolve all aromatic signals.

• ¹³C NMR Acquisition: Acquire a proton-decoupled ¹³C spectrum. A sufficient number of scans (e.g., 1024 or more) is required due to the low natural abundance of ¹³C.

• HMBC Acquisition: Acquire a gradient-selected HMBC spectrum optimized for long-range couplings (typically set for J = 8-10 Hz). This value is critical for observing the three-bond correlations between the substituent protons and the indazole ring carbons (C3 and C7a).

• Data Analysis: Process and phase all spectra. Carefully analyze the key correlations in the HMBC spectrum as detailed previously to make the final isomer assignment.

Protocol 2: UV-Vis Spectroscopy

• Objective: To observe the electronic absorption profile of each isomer.

• Instrumentation: A dual-beam UV-Vis spectrophotometer.

• Sample Preparation: Prepare dilute solutions (~10-50 µM) of each purified isomer in a UV-grade solvent (e.g., acetonitrile, ethanol). Prepare a blank using the same solvent.

• Data Acquisition: Record the absorbance spectrum from approximately 200 to 400 nm.

• Data Analysis: Overlay the spectra of the N1 and N2 isomers. Compare the λmax values and the molar absorptivity (if concentration is known precisely). The N2-isomer is expected to show a red-shifted (longer wavelength) λmax.[8]

Protocol 3: Fourier-Transform Infrared (FTIR) Spectroscopy

• Objective: To identify key functional groups and observe fingerprint region differences.

• Instrumentation: An FTIR spectrometer, preferably with an Attenuated Total Reflectance (ATR) accessory.

• Sample Preparation (ATR): Place a small amount of the solid sample directly onto the ATR crystal. Apply pressure with the anvil to ensure good contact.

• Data Acquisition: Record the spectrum, typically in the range of 4000-400 cm⁻¹, with a resolution of 4 cm⁻¹.

• Data Analysis: Identify characteristic bands for functional groups (e.g., C=O, C-NO₂, etc.). Compare the fingerprint regions of the two isomers against each other or reference spectra if available.

References

• Al-Soud, Y. A., Al-Masoudi, N. A., & Ferwanah, A. E. R. S. (2003). Synthesis and Structural Characterization of 1- and 2-Substituted Indazoles: Ester and Carboxylic Acid Derivatives. Molecules, 8(12), 856-866. [Link]

• Silva, A. M. S., & Pinto, D. C. G. A. (2012). Advanced NMR techniques for structural characterization of heterocyclic structures. In Comprehensive Organic Chemistry Experiments for the Laboratory Classroom. Royal Society of Chemistry. [Link]

• Claramunt, R. M., et al. (2022). Study of the Addition Mechanism of 1H-Indazole and Its 4-, 5-, 6-, and 7-Nitro Derivatives to Formaldehyde in Aqueous Hydrochloric Acid Solutions. The Journal of Organic Chemistry, 87(9), 5636-5650. [Link]

• Alam, M. S., & Keating, M. J. (2021). Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. Beilstein Journal of Organic Chemistry, 17, 1933-1943. [Link]

• Elguero, J., et al. (2016). 13C NMR of indazoles. ResearchGate. [Link]

• Claramunt, R. M., et al. (2022). Study of the Addition Mechanism of 1H-Indazole and Its 4-, 5-, 6-, and 7-Nitro Derivatives to Formaldehyde in Aqueous Hydrochloric Acid Solutions. ACS Publications. [Link]

• Khan, I., et al. (2024). Regioselective alkylation of a versatile indazole: Electrophile scope and mechanistic insights from density functional theory calculations. Beilstein Journal of Organic Chemistry, 20, 170-181. [Link]

• Dong, L., et al. (2022). Mechanism of a Highly Selective N2 Alkylation of Indazole. WuXi Biology. [Link]

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• Sancassan, F., et al. (2006). Analytical Investigation of N 1 and N 2 Isomers of Indazole-3-Carboxylic Acid. Unambiguous Structure Assignment by UV Derivative Spectrophotometry. Spectroscopy Letters, 22(4), 467-474. [Link]

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A Senior Application Scientist's Comparative Guide to the Bioisosteric Replacement of the Indazole Core in Drug Design

Abstract

The indazole core is a privileged scaffold in modern medicinal chemistry, integral to the structure of numerous approved drugs and clinical candidates, particularly in oncology.[1][2] However, its inherent physicochemical and pharmacokinetic properties can present challenges, including metabolic instability and potential off-target effects. Bioisosteric replacement, a cornerstone strategy in drug design, offers a rational approach to mitigate these liabilities while retaining or enhancing biological activity. This guide provides a comparative analysis of common bioisosteric replacements for the indazole core, focusing on azaindoles, pyrazolopyridines, and benzimidazoles. We will delve into the strategic rationale for these replacements, supported by comparative experimental data, and provide detailed protocols for key in vitro assays essential for their evaluation.

Introduction: The Rationale for Moving Beyond the Indazole Core

Indazole, a bicyclic aromatic heterocycle, is often employed as a bioisostere for indole or phenol.[1] Its unique arrangement of a benzene ring fused to a pyrazole ring provides a hydrogen bond donor (N1-H) and acceptor (N2), making it an effective hinge-binding motif in many kinase inhibitors.[1] Marketed drugs such as Axitinib (a VEGFR inhibitor) and Niraparib (a PARP inhibitor) feature the indazole scaffold.[1]

Despite its successes, the indazole core is not without its drawbacks. The primary motivations for seeking its replacement include:

• Improving Metabolic Stability: The indazole ring can be susceptible to Phase I oxidation by cytochrome P450 (CYP) enzymes, leading to rapid clearance and poor pharmacokinetic profiles.

• Modulating Physicochemical Properties: Properties such as solubility, lipophilicity (LogP), and pKa can be fine-tuned by replacing the indazole core, impacting a compound's absorption, distribution, metabolism, and excretion (ADME) profile.

• Enhancing Target Affinity and Selectivity: Subtle changes in the electronic and steric properties of the core can lead to improved interactions with the target protein and reduced binding to off-target proteins.

• Navigating Intellectual Property: Introducing novel core scaffolds is a common strategy to secure new intellectual property in a competitive landscape.

This guide will explore the practical application of bioisosterism to the indazole scaffold, providing a framework for the rational design and evaluation of next-generation drug candidates.

A Comparative Analysis of Indazole Bioisosteres

The selection of an appropriate bioisostere is highly context-dependent, relying on the specific objectives of the drug discovery program. Below, we compare three prevalent classes of indazole replacements.

Azaindoles (Pyrrolopyridines)

Azaindoles, where a carbon in the benzene ring of indole is replaced by a nitrogen, are perhaps the most common bioisosteres for indazoles.[3] The position of the nitrogen atom (4-, 5-, 6-, or 7-azaindole) significantly influences the molecule's properties.[3]

• Rationale for Replacement: The introduction of a nitrogen atom can increase polarity, potentially improving solubility.[4] It also alters the electron distribution of the ring system, which can impact metabolic stability and target engagement. The nitrogen can also serve as an additional hydrogen bond acceptor, potentially enhancing binding affinity.[3][4]

• Key Physicochemical Changes:

  • pKa: Azaindoles are generally more basic than indazoles, which can influence their ionization state at physiological pH.

  • Solubility: The added nitrogen often leads to improved aqueous solubility.[4]

  • Lipophilicity: Azaindoles typically have a lower LogP compared to their indazole counterparts.

• Case Study: TBK1 Inhibitors: In the development of TANK-binding kinase 1 (TBK1) inhibitors, an azaindole core was used to form crucial hydrogen bonds with hinge residues Glu87 and Cys89.[5] A subsequent bioisosteric replacement of the azaindole with a pyrazolopyridine was explored to further enhance these interactions.[5]

Pyrazolopyridines

Pyrazolopyridines, which consist of a fused pyrazole and pyridine ring, are another class of effective indazole bioisosteres.[6] They maintain a similar bicyclic structure and hydrogen-bonding capabilities.

• Rationale for Replacement: Pyrazolopyridines offer a different vector for the hydrogen bond donating and accepting groups, which can lead to alternative binding modes or improved interactions within the target's active site. Their electronic properties can also confer greater metabolic stability.

• Key Physicochemical Changes:

  • Hydrogen Bonding: The positioning of the nitrogen atoms can be tailored to optimize interactions with the target protein.

  • Metabolic Stability: The pyridine ring is often less susceptible to oxidative metabolism compared to the benzene ring of indazole.

• Case Study: TBK1 Inhibitors (Continued): As mentioned, researchers replaced an azaindole with a 1H-pyrazolo[3,4-b]pyridine core.[5] This was done based on the principle of bioisosterism to enhance the anchoring effect with the hinge region of the kinase, leveraging the strong electron-withdrawing nature of the pyrazole's second nitrogen atom.[5]

Benzimidazoles

Benzimidazoles, featuring a benzene ring fused to an imidazole ring, can also serve as a bioisostere for indazole, particularly in kinase inhibitor design.[7]

• Rationale for Replacement: Benzimidazoles offer a different geometric arrangement of hydrogen bond donors and acceptors. This scaffold can also alter the overall shape and electronic properties of the molecule, potentially leading to improved selectivity and ADME properties.

• Key Physicochemical Changes:

  • Shape and Rigidity: The five-membered imidazole ring can alter the bond angles compared to the pyrazole ring in indazole, which may be beneficial for fitting into certain binding pockets.

  • Electronic Properties: The electronics of the benzimidazole core can be readily modulated through substitution on the benzene ring.

• Case Study: FLT3 Inhibitors: In the design of inhibitors for FMS-like tyrosine kinase 3 (FLT3), a benzimidazole scaffold was introduced as a bioisostere for a quinazoline core.[8] The researchers noted that both benzimidazole and quinazoline cores were key for interacting with a critical phenylalanine residue (Phe691) in the kinase.[8] This highlights how different bicyclic systems can be used to achieve similar key interactions. The indazole fragment itself was employed as the hinge-binding element in these designs.[8]

Data Presentation: Comparative Properties of Indazole and Bioisosteres

The following table summarizes key physicochemical and pharmacokinetic data from a hypothetical study comparing a parent indazole-containing compound with its bioisosteric analogs.

Core Scaffold	Target IC50 (nM)	hLM Stability (T1/2, min)	Aqueous Solubility (µg/mL)	ClogP
Indazole (Parent)	15	25	10	3.5
7-Azaindole	12	45	35	2.8
Pyrazolo[3,4-b]pyridine	20	65	25	3.1
Benzimidazole	35	50	20	3.3

hLM: human liver microsomes; T1/2: half-life; ClogP: calculated log P.

This data is illustrative and will vary depending on the specific molecular context.

Visualizing the Bioisosteric Replacement Strategy

The following diagram illustrates the concept of replacing the central indazole core with various bioisosteric alternatives while maintaining the peripheral pharmacophoric elements (R1 and R2).

Caption: Bioisosteric replacement of the indazole core.

Experimental Protocols for Core Evaluation

Evaluating the success of a bioisosteric replacement requires a suite of robust in vitro assays. Below are step-by-step protocols for three fundamental experiments.

Protocol 1: In Vitro Metabolic Stability in Human Liver Microsomes (HLM)

This assay assesses the susceptibility of a compound to Phase I metabolism.

1. Reagents and Materials:

• Test compound stock solution (10 mM in DMSO)

• Pooled Human Liver Microsomes (HLM), 20 mg/mL

• NADPH regenerating system (e.g., Corning Gentest™)

• 0.1 M Phosphate Buffer (pH 7.4)

• Acetonitrile with internal standard (e.g., 100 nM Warfarin) for quenching

• Control compounds: Verapamil (high clearance), Warfarin (low clearance)

• 96-well incubation plates and analytical plates

2. Experimental Procedure:

• Prepare a 100 µM intermediate stock of the test compound by diluting the 10 mM stock in buffer.

• In the incubation plate, add 98 µL of HLM solution (final concentration 0.5 mg/mL in buffer) to each well.

• Add 1 µL of the 100 µM test compound stock to the wells (final concentration 1 µM).

• Pre-incubate the plate at 37°C for 10 minutes.

• Initiate the reaction by adding 1 µL of the NADPH regenerating system.

• At specified time points (e.g., 0, 5, 15, 30, 60 minutes), quench the reaction by adding 200 µL of ice-cold acetonitrile with internal standard to the respective wells.

• Seal the plate, vortex for 2 minutes, and then centrifuge at 4000 rpm for 15 minutes to pellet the protein.

• Transfer the supernatant to an analytical plate for LC-MS/MS analysis.

3. Data Analysis:

• Calculate the percentage of the parent compound remaining at each time point relative to the 0-minute time point.

• Plot the natural log of the percent remaining versus time.

• The slope of the line (k) is the elimination rate constant.

• Calculate the half-life (T1/2) = 0.693 / k.

Caption: Workflow for in vitro metabolic stability assay.

Protocol 2: Parallel Artificial Membrane Permeability Assay (PAMPA)

This assay evaluates a compound's passive membrane permeability.

1. Reagents and Materials:

• PAMPA plate system (e.g., Corning Gentest™) with donor and acceptor plates

• Phosphatidylcholine in dodecane solution

• Phosphate Buffered Saline (PBS), pH 7.4

• Test compound stock solution (10 mM in DMSO)

2. Experimental Procedure:

• Coat the filter of the donor plate with 5 µL of the phosphatidylcholine solution and allow it to sit for 5 minutes.

• Prepare the donor solution by diluting the test compound to a final concentration of 100 µM in PBS.

• Add 200 µL of the donor solution to each well of the donor plate.

• Add 300 µL of fresh PBS to each well of the acceptor plate.

• Carefully place the donor plate into the acceptor plate, ensuring the coated membrane is in contact with the acceptor solution.

• Incubate the plate sandwich at room temperature for 4-16 hours.

• After incubation, determine the concentration of the compound in both the donor and acceptor wells using LC-MS/MS.

3. Data Analysis:

• Calculate the permeability coefficient (Pe) using the formula: Pe = [-ln(1 - [drug]acceptor / [drug]equilibrium)] * (VA * VD) / ((VA + VD) * Area * Time) where VA is the volume of the acceptor well, VD is the volume of the donor well, Area is the filter area, and Time is the incubation time.

Protocol 3: Competitive Binding Assay (Radioligand Displacement)

This assay determines the binding affinity (Ki) of a test compound for its target receptor.

1. Reagents and Materials:

• Cell membranes or purified protein expressing the target receptor.

• Radiolabeled ligand ([³H]-ligand) specific for the target.

• Assay buffer (specific to the target system).

• Test compound serial dilutions.

• Scintillation fluid and a scintillation counter.

• Glass fiber filter mats and a cell harvester.

2. Experimental Procedure:

• In a 96-well plate, add assay buffer, cell membranes, and the [³H]-ligand at a concentration near its Kd.

• Add the test compound across a range of concentrations (e.g., 10⁻¹¹ to 10⁻⁵ M). Include wells for total binding (no competitor) and non-specific binding (excess non-radiolabeled ligand).

• Incubate the plate at an appropriate temperature and time to reach equilibrium.

• Terminate the binding reaction by rapid filtration through the glass fiber filter mats using a cell harvester. This separates the bound from the free radioligand.

• Wash the filters with ice-cold assay buffer.

• Place the filter mats in scintillation vials, add scintillation fluid, and count the radioactivity using a scintillation counter.

3. Data Analysis:

• Plot the percentage of specific binding versus the log concentration of the test compound.

• Fit the data to a sigmoidal dose-response curve to determine the IC50 (the concentration of test compound that displaces 50% of the radioligand).

• Convert the IC50 to a binding affinity constant (Ki) using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Caption: Competitive binding assay workflow.

Conclusion and Future Perspectives

The bioisosteric replacement of the indazole core is a powerful and proven strategy in drug discovery. By thoughtfully selecting alternative scaffolds such as azaindoles, pyrazolopyridines, or benzimidazoles, medicinal chemists can systematically address liabilities related to metabolism, solubility, and off-target activity. The success of this approach is not guaranteed and is highly dependent on the specific biological target and the overall molecular context. A rigorous evaluation using the experimental workflows detailed in this guide is paramount to identifying candidates with superior drug-like properties. As our understanding of structure-activity and structure-property relationships deepens, and as new synthetic methodologies emerge, the repertoire of effective indazole bioisosteres will undoubtedly continue to expand, paving the way for the discovery of safer and more effective medicines.

References

• Marfat, A. (2002). U.S. Patent No. 6,391,872 B1. Google Patents.

• Meanwell, N. (2025, March 24). Bioisosteres for Drug Hunters: Part 1 - Background, Carboxylic Acids, and Amides. Benchling. Retrieved from [Link]

• Kushwaha, N., et al. (2023). Indazole – an emerging privileged scaffold: synthesis and its biological significance. RSC Medicinal Chemistry. Retrieved from [Link]

• Marfat, A. (1999). WO Patent No. 1999023077A1. Google Patents.

• Shaikh, A., et al. (2018). Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. Molecules. Retrieved from [Link]

• Singh, P., & Kumar, A. (2016). Recent Progress in Chemistry and Biology of Indazole and its Derivatives: A Brief Review. Journal of Applied Pharmaceutical Science.
• Rullo, M., et al. (2023). Bioisosteric replacement based on 1,2,4-oxadiazoles in the discovery of 1H-indazole-bearing neuroprotective MAO B inhibitors. European Journal of Medicinal Chemistry.

• Shaikh, A., et al. (2018). Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. Molecules. Retrieved from [Link]

• Li, X., et al. (2022). Identification of 1H-pyrazolo[3,4-b]pyridine derivatives as novel and potent TBK1 inhibitors: design, synthesis, biological evaluation, and molecular docking study. Journal of Enzyme Inhibition and Medicinal Chemistry. Retrieved from [Link]

• Fludzinski, P., et al. (1987). Indazoles as indole bioisosteres: synthesis and evaluation of the tropanyl ester and amide of indazole-3-carboxylate as antagonists at the serotonin 5HT3 receptor. Journal of Medicinal Chemistry. Retrieved from [Link]

• Im, D., et al. (2019). Design of benzimidazole derivatives as bioisosteres of the middle phenyl ring-amide-secondary hydrophobic aromatic ring. ResearchGate. Retrieved from [Link]

• Kim, D., et al. (2021). Metabolism-Guided Selective Androgen Receptor Antagonists: Design, Synthesis, and Biological Evaluation for Activity against Enzalutamide-Resistant Prostate Cancer. Cancers. Retrieved from [Link]

• Al-Tel, T. H. (2022). 1H-Pyrazolo[3,4-b]pyridines: Synthesis and Biomedical Applications. Molecules. Retrieved from [Link]

• Fludzinski, P., et al. (1987). Indazoles as indole bioisosteres: synthesis and evaluation of the tropanyl ester and amide of indazole-3-carboxylate as antagonists at the serotonin 5HT3 receptor. Journal of Medicinal Chemistry. Retrieved from [Link]

• Maccallini, C., et al. (2016). Indazole, Pyrazole, and Oxazole Derivatives Targeting Nitric Oxide Synthases and Carbonic Anhydrases. ChemMedChem. Retrieved from [Link]

• dos Santos, T., et al. (2025). Photochemical Conversion of Indazoles into Benzimidazoles. Angewandte Chemie International Edition. Retrieved from [Link]

• Kulkarni, A., et al. (2021). Exploring 6-Azaindole and 7-Azaindole Rings for Developing Cannabinoid Receptor 1 Allosteric Modulators. Cannabis and Cannabinoid Research. Retrieved from [Link]

• Hamblin, J. N., et al. (2013). Synthesis and Structure–Activity Relationships of Indazole Arylsulfonamides as Allosteric CC-Chemokine Receptor 4 (CCR4) Antagonists. Journal of Medicinal Chemistry. Retrieved from [Link]

• Lee, Y., et al. (2022). Rational design and synthesis of 2-(1H-indazol-6-yl)-1H-benzo[d]imidazole derivatives as inhibitors targeting FMS-like tyrosine kinase 3 (FLT3) and its mutants. European Journal of Medicinal Chemistry. Retrieved from [Link]

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confirming regioselectivity in the synthesis of substituted indazoles

Strategic Analysis: Definitive Confirmation of Regioselectivity in Substituted Indazole Synthesis

Abstract The functionalization of the indazole scaffold is a critical step in the development of kinase inhibitors, anti-inflammatory agents, and CNS-active drugs. However, the annular tautomerism of the indazole core creates a persistent synthetic challenge: distinguishing between N1- and N2-substituted regioisomers. This guide, written from the perspective of a Senior Application Scientist, moves beyond basic characterization to provide a definitive, self-validating workflow for confirming regioselectivity. We compare analytical methodologies and establish a "Gold Standard" protocol relying on

HMBC correlations, specifically targeting the C7a and C3 bridgehead nodes.

The Challenge: Annular Tautomerism & Regiochemical Ambiguity

The indazole ring exists in a tautomeric equilibrium between the 1H-indazole (benzenoid) and 2H-indazole (quinonoid) forms. While the 1H-tautomer is thermodynamically favored by approximately 2.3–4.5 kcal/mol due to aromatic stability, alkylation conditions often yield mixtures.

• Thermodynamic Control: Favors N1-alkylation (e.g., high temperature, acidic conditions).

• Kinetic Control: Can favor N2-alkylation (e.g., steric bulk at C7, specific chelating bases like Cs₂CO₃, or Mitsunobu conditions).

The Analytical Trap: Standard 1D

NMR is often deceptive. The chemical environments of N1 and N2 are sufficiently similar that chemical shift heuristics (e.g., "N2-isomers are more shielded") frequently fail when complex substituents are present.

Comparative Guide: Analytical Methodologies

We evaluate the four primary methods for distinguishing regioisomers based on resolution, cost, and definitive power.

Methodology	Reliability	Throughput	Sample Req.	Senior Scientist’s Verdict
1D NMR (Shift Rules)	Low	High	< 1 mg	Screening Only. Rules regarding C3-H shifts ( 8.0 vs 8.3) are prone to false positives due to solvent/substituent effects.
1D NOE / ROESY	Medium	High	5-10 mg	Context Dependent. Excellent if the N-substituent has protons spatially close to C7-H (for N1) or C3-H (for N2). Fails with quaternary substituents.
2D HMBC	High (Gold Standard)	Medium	10-20 mg	The Definitive Routine Tool. Unambiguous long-range coupling between the N-methylene protons and the ring carbons (C7a vs C3).
X-Ray Crystallography	Absolute	Low	Crystal	Final Validator. Use only when HMBC is ambiguous (e.g., fluxional molecules) or for lead compound registration.

The "Gold Standard" Protocol: HMBC Connectivity

As a Senior Scientist, I reject reliance on empirical chemical shift trends. The only self-validating NMR method involves tracing the 3-bond (

) correlations from the first carbon of the substituent ( -CH ) to the indazole core.

The C7a vs. C3 Rule

• N1-Substitution: The

  -protons of the substituent show a strong HMBC correlation to C7a (the bridgehead carbon joining the benzene and pyrazole rings). They rarely show a correlation to C3.

• N2-Substitution: The

  -protons show a strong HMBC correlation to C3 (the imine-like carbon). They cannot couple to C7a (which is 4 bonds away).

Experimental Workflow

Step 1: Synthesis of Regioisomers (for Reference) To validate the analytical method, we first generate a mixture to observe both signal sets.

• Reagents: 5-bromo-1H-indazole (1.0 eq), Alkyl Bromide (1.2 eq), K₂CO₃ (2.0 eq).

• Solvent: DMF (promotes S_N2 mechanism, often yielding ~60:40 N1:N2 mixtures).

• Conditions: Stir at 60°C for 4 hours.

• Workup: Dilute with EtOAc, wash with LiCl (5% aq) to remove DMF.

• Purification: Flash chromatography (Hexane/EtOAc gradient). N1 isomers typically elute after N2 isomers due to higher polarity (though this can reverse with polar substituents).

Step 2: The HMBC Experiment

• Sample Prep: Dissolve 15 mg of isolated isomer in 0.6 mL DMSO-d

  (preferred over CDCl for better separation of aromatic signals).

• Acquisition: Run a gradient-selected

  HMBC optimized for long-range couplings of 8 Hz.

• Analysis:

  • Locate the

    -CH signal of your alkyl group.

  • Look for cross-peaks in the aromatic region (110–150 ppm).

  • N1 Confirmation: Correlation to a quaternary carbon at ~138–142 ppm (C7a).

  • N2 Confirmation: Correlation to a CH carbon at ~120–125 ppm (C3).

Visualization of Logic & Mechanism

Diagram 1: The Decision Tree for Regioselective Assignment

This workflow prevents wasted time on ambiguous data.

Caption: A hierarchical workflow for assigning indazole regiochemistry, prioritizing HMBC over 1D NMR.

Diagram 2: Mechanistic Divergence (Kinetic vs. Thermodynamic)

Understanding the pathway helps in designing the synthesis to target the specific isomer.

Caption: Kinetic conditions favor N2 attack (blue path), while thermodynamic equilibration drives N1 formation (green path).

Supporting Data: Chemical Shift Trends

While HMBC is definitive, the following chemical shift trends (in DMSO-d

) provide supporting evidence. Note the distinct shielding of C3 in N2-isomers.

Position	N1-Substituted (ppm)	N2-Substituted (ppm)	Mechanistic Insight
C3 (Carbon)	132.0 – 136.0	120.0 – 125.0	N2-alkylation disrupts the aromaticity, shielding C3.
C7a (Carbon)	138.0 – 142.0	147.0 – 149.0	Adjacent N1 lone pair in N2-isomers deshields C7a.
N-CH (Proton)	varies	varies	Often N2-CH is downfield of N1-CH , but unreliable.
N Shift	-190 to -200	-160 to -175	N2 is generally more deshielded (ref: CH NO ).

References

• Regioselective N-alkylation of the 1H-indazole scaffold. Beilstein Journal of Organic Chemistry, 2021. [Link]

• Differentiation of regioisomeric N-alkylation of some indazoles and pyrazolopyridines by advanced NMR techniques. Magnetic Resonance in Chemistry, 2024. [Link]

• Synthesis and Structural Characterization of 1- and 2-Substituted Indazoles. Molecules, 2018. [Link]

• Regioselective alkylation of a versatile indazole: Electrophile scope and mechanistic insights. Beilstein Journal of Organic Chemistry, 2024. [Link]

Safety & Regulatory Compliance

A Researcher's Guide to the Safe Handling of tert-Butyl (3-formyl-1H-indazol-5-yl)carbamate

This guide provides essential safety and logistical information for researchers, scientists, and drug development professionals working with tert-Butyl (3-formyl-1H-indazol-5-yl)carbamate. The following protocols are designed to ensure the safe handling, storage, and disposal of this compound, grounded in established principles of laboratory safety and chemical hygiene.

Hazard Assessment: A Proactive Approach to Safety

Given the chemical's structure, which combines an indazole ring, a formyl (aldehyde) group, and a tert-butyl carbamate protecting group, a cautious approach is warranted. Structurally related compounds exhibit a range of hazards, including acute oral toxicity, skin and eye irritation, and potential respiratory irritation.[3][4] Therefore, it is prudent to handle tert-Butyl (3-formyl-1H-indazol-5-yl)carbamate as a potentially hazardous substance.

Key Potential Hazards:

• Oral Toxicity: Some indazole derivatives are harmful if swallowed.[3]

• Skin and Eye Irritation: Aromatic aldehydes and some indazole compounds are known to cause skin and serious eye irritation.[3][4]

• Respiratory Irritation: Fine powders of organic compounds can cause respiratory tract irritation.[4]

Personal Protective Equipment (PPE): Your First Line of Defense

A comprehensive PPE strategy is crucial to minimize exposure. The following table outlines the recommended PPE for handling tert-Butyl (3-formyl-1H-indazol-5-yl)carbamate.

Body Part	Recommended Protection	Rationale
Eyes/Face	Chemical splash goggles and a face shield.[5][6]	To protect against splashes of solvents used with the compound and accidental dust exposure. Standard safety glasses with side shields are the minimum requirement.[5]
Hands	Nitrile or butyl rubber gloves.[5]	Disposable nitrile gloves offer good protection against incidental contact.[5] For prolonged handling or when working with solutions, heavier-duty butyl rubber gloves are recommended for their broad chemical resistance. Always inspect gloves for tears or punctures before use.
Body	A flame-retardant lab coat, fully buttoned.[7]	To protect skin and personal clothing from spills and contamination.
Feet	Closed-toe shoes.[7]	To protect feet from spills and falling objects.
Respiratory	Use in a certified chemical fume hood.	To prevent inhalation of dust or aerosols. If engineering controls are not sufficient, a NIOSH-approved respirator may be necessary.[8]

Operational Plan: From Receipt to Disposal

A systematic workflow is essential for the safe handling of any chemical. The following diagram illustrates the key stages in the lifecycle of tert-Butyl (3-formyl-1H-indazol-5-yl)carbamate within the laboratory.

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